Tert-butyl 3-(2-bromoethyl)piperidine-1-carboxylate

• CAS: 210564-54-8

Core Science & Biosynthesis

An In-depth Technical Guide to Tert-butyl 3-(2-bromoethyl)piperidine-1-carboxylate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tert-butyl 3-(2-bromoethyl)piperidine-1-carboxylate is a key heterocyclic building block in organic synthesis, particularly valued in the construction of more complex piperidine-containing molecules. Its bifunctional nature, featuring a reactive bromoethyl group and a protected piperidine nitrogen, makes it a versatile intermediate for introducing the 3-substituted piperidine motif in drug discovery and development. The tert-butyloxycarbonyl (Boc) protecting group provides stability under various reaction conditions and can be readily removed when desired, allowing for further functionalization of the piperidine nitrogen. This guide provides a comprehensive overview of its chemical properties, a detailed synthesis protocol, and insights into its reactivity and applications.

Chemical and Physical Properties

While specific experimental data for some physical properties of tert-butyl 3-(2-bromoethyl)piperidine-1-carboxylate are not widely published, the fundamental properties are well-established. This compound is a stable intermediate under standard laboratory conditions.

Property	Value
CAS Number	210564-54-8
Molecular Formula	C₁₂H₂₂BrNO₂
Molecular Weight	292.21 g/mol [1]
Appearance	Not specified (often a colorless to pale yellow oil or solid)
Solubility	Soluble in common organic solvents such as dichloromethane, ethyl acetate, and methanol.
Storage	Recommended storage is at 2-8°C under an inert atmosphere.[2]

Spectroscopic Data

Spectroscopic analysis is crucial for the characterization of tert-butyl 3-(2-bromoethyl)piperidine-1-carboxylate. While a dedicated spectrum for this specific compound is not publicly available, typical chemical shifts for similar structures can be referenced.

¹H NMR Spectroscopy: The proton NMR spectrum is expected to show characteristic signals for the piperidine ring protons, the bromoethyl group, and the tert-butyl group of the Boc protecting group. The protons of the bromoethyl group (-CH₂-Br) would likely appear as a triplet at approximately 3.4-3.6 ppm. The protons of the tert-butyl group would be a sharp singlet at around 1.45 ppm. The piperidine ring protons would present as a complex series of multiplets in the region of 1.2-4.0 ppm.

¹³C NMR Spectroscopy: The carbon NMR spectrum would display distinct signals for each carbon atom in the molecule. The carbon attached to the bromine would be expected in the range of 30-40 ppm. The carbons of the piperidine ring would appear between 20-60 ppm, with the carbons adjacent to the nitrogen of the Boc group shifted downfield. The carbonyl carbon of the Boc group would be observed around 155 ppm, and the quaternary and methyl carbons of the tert-butyl group would be at approximately 80 ppm and 28 ppm, respectively.[3][4]

Synthesis

The most common and logical synthetic route to tert-butyl 3-(2-bromoethyl)piperidine-1-carboxylate is via the bromination of its corresponding alcohol precursor, tert-butyl 3-(2-hydroxyethyl)piperidine-1-carboxylate.

Experimental Protocol: Bromination of tert-butyl 3-(2-hydroxyethyl)piperidine-1-carboxylate

This protocol is a generalized procedure based on standard bromination methods for alcohols.

Materials:

• tert-Butyl 3-(2-hydroxyethyl)piperidine-1-carboxylate

• Carbon tetrabromide (CBr₄) or N-Bromosuccinimide (NBS)

• Triphenylphosphine (PPh₃)

• Dichloromethane (DCM) or Tetrahydrofuran (THF), anhydrous

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate or sodium sulfate

• Silica gel for column chromatography

• Hexanes and Ethyl Acetate for elution

Procedure:

• To a solution of tert-butyl 3-(2-hydroxyethyl)piperidine-1-carboxylate (1.0 eq) in anhydrous dichloromethane at 0 °C under an inert atmosphere, add carbon tetrabromide (1.5 eq).

• Slowly add triphenylphosphine (1.5 eq) portion-wise to the reaction mixture, maintaining the temperature at 0 °C.

• Allow the reaction to warm to room temperature and stir for 12-24 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction with a saturated aqueous solution of sodium bicarbonate.

• Separate the organic layer and extract the aqueous layer with dichloromethane (3 x 50 mL).

• Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

• Filter and concentrate the solution under reduced pressure to obtain the crude product.

• Purify the crude product by flash column chromatography on silica gel, using a gradient of ethyl acetate in hexanes as the eluent, to afford the pure tert-butyl 3-(2-bromoethyl)piperidine-1-carboxylate.

Caption: Synthetic workflow for the preparation of the title compound.

Reactivity and Applications

The primary utility of tert-butyl 3-(2-bromoethyl)piperidine-1-carboxylate lies in its ability to act as an electrophile in nucleophilic substitution reactions. The bromoethyl moiety is a good leaving group, allowing for the facile introduction of the 3-(piperidin-1-yl)ethyl scaffold onto a variety of nucleophiles.

Alkylation Reactions

This compound is an excellent alkylating agent for a wide range of nucleophiles, including amines, thiols, and carbanions. This reactivity is fundamental to its application in the synthesis of more complex molecules. For instance, it can be reacted with primary or secondary amines to form the corresponding N-alkylated products, which are common structural motifs in pharmacologically active compounds.

Caption: General scheme of alkylation reactions.

Role in Drug Discovery

The 3-substituted piperidine core is a prevalent feature in a multitude of bioactive molecules and approved drugs. Tert-butyl 3-(2-bromoethyl)piperidine-1-carboxylate serves as a crucial intermediate for the synthesis of compounds targeting a variety of receptors and enzymes. For example, derivatives of 3-substituted piperidines have been investigated for their activity as kinase inhibitors and for their potential in treating neurological disorders.

Safety and Handling

As with any bromo-organic compound, tert-butyl 3-(2-bromoethyl)piperidine-1-carboxylate should be handled with care in a well-ventilated fume hood. Appropriate personal protective equipment, including gloves, safety glasses, and a lab coat, should be worn at all times. It is considered to be an irritant to the skin and eyes. For detailed safety information, refer to the Safety Data Sheet (SDS) provided by the supplier.

Conclusion

Tert-butyl 3-(2-bromoethyl)piperidine-1-carboxylate is a valuable and versatile building block for organic synthesis, particularly in the field of medicinal chemistry. Its well-defined reactivity allows for the strategic incorporation of the 3-substituted piperidine moiety into a wide array of molecular scaffolds. This guide provides essential information for researchers and developers working with this important chemical intermediate.

References

• 1. 210564-54-8|tert-Butyl 3-(2-Bromoethyl)piperidine-1-carboxylate|tert-Butyl 3-(2-Bromoethyl)piperidine-1-carboxylate|-范德生物科技公司 [bio-fount.com]
• 2. 210564-54-8|tert-Butyl 3-(2-bromoethyl)piperidine-1-carboxylate|BLD Pharm [bldpharm.com]
• 3. pure.uva.nl [pure.uva.nl]
• 4. macmillan.princeton.edu [macmillan.princeton.edu]

An In-depth Technical Guide to tert-Butyl 3-(2-bromoethyl)piperidine-1-carboxylate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of tert-butyl 3-(2-bromoethyl)piperidine-1-carboxylate, a key building block in contemporary medicinal chemistry. This document details its physicochemical properties, a representative synthetic protocol, and essential safety information, tailored for professionals in research and drug development.

Core Compound Data

All quantitative data for tert-butyl 3-(2-bromoethyl)piperidine-1-carboxylate is summarized in the table below for easy reference and comparison.

Property	Value	Reference
Molecular Weight	292.21 g/mol	[1]
Molecular Formula	C₁₂H₂₂BrNO₂	[1]
CAS Number	210564-54-8	[1]
Appearance	Not specified; likely a solid or oil
Purity	≥97% (typical commercial purity)
Solubility	Soluble in organic solvents such as dichloromethane, ethyl acetate, and methanol.
Storage	Store in a cool, dry, well-ventilated area away from incompatible substances.

Physicochemical and Spectroscopic Data

While detailed experimental data is not publicly available, predicted and typical values for this class of compounds are provided.

Data Type	Predicted/Typical Values
Boiling Point	Not determined
Melting Point	Not determined
Density	Not determined
¹H NMR	Spectral data available from commercial suppliers.[2]
¹³C NMR	Spectral data available from commercial suppliers.[2]
Mass Spectrometry	Spectral data available from commercial suppliers.[2]

Synthesis and Experimental Protocol

Step 1: Tosylation of tert-butyl 3-(2-hydroxyethyl)piperidine-1-carboxylate

This step involves the activation of the primary alcohol by converting it to a tosylate, a good leaving group for the subsequent nucleophilic substitution.

• Materials:

  • tert-butyl 3-(2-hydroxyethyl)piperidine-1-carboxylate

  • p-Toluenesulfonyl chloride (TsCl)

  • Pyridine or triethylamine (Et₃N)

  • Dichloromethane (DCM)

  • Saturated aqueous sodium bicarbonate (NaHCO₃) solution

  • Brine

  • Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Procedure:

  • Dissolve tert-butyl 3-(2-hydroxyethyl)piperidine-1-carboxylate in anhydrous dichloromethane (DCM) in a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon) and cool the solution to 0 °C in an ice bath.

  • Add triethylamine or pyridine (typically 1.2-1.5 equivalents) to the solution.

  • Slowly add p-toluenesulfonyl chloride (1.1-1.2 equivalents) portion-wise, ensuring the temperature remains at 0 °C.

  • Stir the reaction mixture at 0 °C for 30 minutes and then allow it to warm to room temperature and stir for an additional 4-12 hours, monitoring the reaction progress by thin-layer chromatography (TLC).

  • Upon completion, quench the reaction by adding water.

  • Transfer the mixture to a separatory funnel and wash the organic layer sequentially with 1 M HCl (if pyridine is used), saturated aqueous NaHCO₃ solution, and brine.

  • Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude tosylated intermediate. This intermediate may be used in the next step without further purification if it is of sufficient purity.

Step 2: Bromination of tert-butyl 3-(2-tosyloxyethyl)piperidine-1-carboxylate

This step is a nucleophilic substitution reaction where the tosylate group is displaced by a bromide ion.

• Materials:

  • tert-butyl 3-(2-tosyloxyethyl)piperidine-1-carboxylate (from Step 1)

  • Lithium bromide (LiBr) or sodium bromide (NaBr)

  • Acetone or N,N-dimethylformamide (DMF)

  • Water

  • Ethyl acetate

  • Brine

  • Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Procedure:

  • Dissolve the crude tosylated intermediate from Step 1 in acetone or DMF in a round-bottom flask.

  • Add an excess of lithium bromide or sodium bromide (typically 2-3 equivalents).

  • Heat the reaction mixture to reflux (for acetone) or to a suitable temperature (e.g., 60-80 °C for DMF) and stir for 4-16 hours, monitoring the reaction by TLC.

  • After the reaction is complete, cool the mixture to room temperature and remove the solvent under reduced pressure.

  • Partition the residue between ethyl acetate and water.

  • Separate the organic layer and wash it with brine.

  • Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure tert-butyl 3-(2-bromoethyl)piperidine-1-carboxylate.

Safety and Handling

Tert-butyl 3-(2-bromoethyl)piperidine-1-carboxylate is classified as an acute oral toxicant. It is harmful if swallowed. Standard laboratory safety precautions should be observed when handling this compound.

• Personal Protective Equipment (PPE): Wear appropriate protective gloves, clothing, and eye/face protection.

• Handling: Avoid breathing dust, fumes, gas, mist, vapors, or spray. Use only in a well-ventilated area, preferably in a chemical fume hood.

• First Aid:

  • If swallowed: Immediately call a poison center or doctor. Rinse mouth.

  • In case of skin contact: Wash with plenty of soap and water.

  • In case of eye contact: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.

Visualizations

Chemical Structure

The following diagram illustrates the two-dimensional chemical structure of tert-butyl 3-(2-bromoethyl)piperidine-1-carboxylate.

Caption: 2D structure of tert-butyl 3-(2-bromoethyl)piperidine-1-carboxylate.

References

• 1. pure.uva.nl [pure.uva.nl]
• 2. TERT-BUTYL 3-(2-BROMOETHYL)PIPERIDINE-1-CARBOXYLATE(210564-54-8) 1H NMR spectrum [chemicalbook.com]

In-Depth Technical Guide: Structure Elucidation of Tert-butyl 3-(2-bromoethyl)piperidine-1-carboxylate

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the structure elucidation of tert-butyl 3-(2-bromoethyl)piperidine-1-carboxylate, a key intermediate in pharmaceutical synthesis. This document details the plausible synthetic route, experimental protocols for its preparation and characterization, and a thorough analysis of its spectroscopic data. All quantitative data is presented in structured tables for clarity, and a logical workflow for the structure elucidation process is visualized using a DOT script.

Introduction

Tert-butyl 3-(2-bromoethyl)piperidine-1-carboxylate, with CAS number 210564-54-8, is a valuable building block in medicinal chemistry. Its bifunctional nature, possessing a reactive bromoethyl group and a protected piperidine nitrogen, allows for its incorporation into a wide array of more complex molecules. Accurate structural confirmation is paramount for its use in multi-step syntheses where purity and identity are critical. This guide outlines the necessary steps and data for the unambiguous structure elucidation of this compound.

Synthetic Pathway

The most logical and common synthetic route to tert-butyl 3-(2-bromoethyl)piperidine-1-carboxylate involves a two-step process starting from a commercially available precursor:

• N-Boc protection of 3-piperidineethanol.

• Bromination of the resulting alcohol, tert-butyl 3-(2-hydroxyethyl)piperidine-1-carboxylate.

A schematic of this pathway is presented below:

Caption: Synthetic pathway for Tert-butyl 3-(2-bromoethyl)piperidine-1-carboxylate.

Experimental Protocols

Synthesis of Tert-butyl 3-(2-hydroxyethyl)piperidine-1-carboxylate

To a solution of 3-piperidineethanol (1 equiv.) and triethylamine (1.2 equiv.) in dichloromethane at 0 °C is added a solution of di-tert-butyl dicarbonate (1.1 equiv.) in dichloromethane dropwise. The reaction mixture is allowed to warm to room temperature and stirred for 12 hours. The reaction is then quenched with water and the organic layer is separated, washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure. The crude product is purified by column chromatography on silica gel to afford tert-butyl 3-(2-hydroxyethyl)piperidine-1-carboxylate as a colorless oil.

Synthesis of Tert-butyl 3-(2-bromoethyl)piperidine-1-carboxylate

To a solution of tert-butyl 3-(2-hydroxyethyl)piperidine-1-carboxylate (1 equiv.) and carbon tetrabromide (1.5 equiv.) in dichloromethane at 0 °C is added triphenylphosphine (1.5 equiv.) portionwise. The reaction mixture is stirred at room temperature for 4 hours. The solvent is removed under reduced pressure, and the residue is purified by column chromatography on silica gel to yield tert-butyl 3-(2-bromoethyl)piperidine-1-carboxylate.

Structure Elucidation Data

The structure of tert-butyl 3-(2-bromoethyl)piperidine-1-carboxylate is confirmed by a combination of spectroscopic techniques, including ¹H NMR, ¹³C NMR, Mass Spectrometry, and Infrared Spectroscopy.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Table 1: ¹H NMR Spectroscopic Data (CDCl₃, 400 MHz)

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
~3.80 - 3.20	m	4H	Piperidine ring protons adjacent to N and CH₂Br
~3.45	t	2H	-CH₂-Br
~2.00 - 1.20	m	7H	Piperidine ring protons and -CH₂-CH₂Br
1.46	s	9H	-C(CH₃)₃

Table 2: ¹³C NMR Spectroscopic Data (CDCl₃, 100 MHz)

Chemical Shift (δ, ppm)	Assignment
~154.8	C=O (carbamate)
~79.5	-C(CH₃)₃
~45.0, ~44.0	Piperidine ring carbons adjacent to N
~37.5	Piperidine ring carbon at C3
~35.0	-CH₂-CH₂Br
~31.0	-CH₂-Br
~28.4	-C(CH₃)₃
~25.0, ~24.0	Remaining piperidine ring carbons

Mass Spectrometry (MS)

Table 3: Mass Spectrometry Data

Technique	Ionization Mode	[M+H]⁺ (m/z)
LC-MS	ESI	292.09, 294.09 (Isotopic pattern for Br)

Infrared (IR) Spectroscopy

Table 4: Infrared (IR) Spectroscopic Data

Wavenumber (cm⁻¹)	Assignment
~2975, 2860	C-H stretching (aliphatic)
~1690	C=O stretching (carbamate)
~1420	C-H bending
~1160	C-N stretching
~650	C-Br stretching

Logical Workflow for Structure Elucidation

The following diagram illustrates the logical process for confirming the structure of the target compound.

Caption: Logical workflow for the structure elucidation of the target compound.

Conclusion

The structure of tert-butyl 3-(2-bromoethyl)piperidine-1-carboxylate can be confidently elucidated through a systematic approach involving its synthesis from tert-butyl 3-(2-hydroxyethyl)piperidine-1-carboxylate and subsequent analysis using a combination of NMR, MS, and IR spectroscopy. The data presented in this guide provides a benchmark for researchers and scientists working with this important synthetic intermediate, ensuring its correct identification and use in drug discovery and development pipelines.

An In-depth Technical Guide to the ¹H NMR Spectrum of tert-butyl 3-(2-bromoethyl)piperidine-1-carboxylate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed analysis of the ¹H NMR spectrum of tert-butyl 3-(2-bromoethyl)piperidine-1-carboxylate, a key intermediate in the synthesis of various pharmaceutical compounds. Due to the absence of a publicly available, fully assigned spectrum for this specific molecule, this guide presents a predicted spectrum based on comprehensive analysis of structurally related compounds. This guide also includes a detailed experimental protocol for acquiring a high-quality ¹H NMR spectrum and visualizations to aid in understanding the molecular structure and the analytical workflow.

Predicted ¹H NMR Data

The following table summarizes the predicted ¹H NMR spectral data for tert-butyl 3-(2-bromoethyl)piperidine-1-carboxylate. The chemical shifts (δ) are referenced to tetramethylsilane (TMS) at 0.00 ppm and are predicted for a spectrum recorded in deuterated chloroform (CDCl₃). The predictions are derived from spectral data of analogous N-Boc protected piperidines and compounds containing a bromoethyl group.

Proton Assignment	Predicted Chemical Shift (δ, ppm)	Predicted Multiplicity	Predicted Coupling Constant (J, Hz)	Integration
H-2ax, H-6ax	~ 3.9 - 4.1	Broad multiplet	-	2H
H-2eq, H-6eq	~ 2.7 - 2.9	Broad multiplet	-	2H
H-7	~ 3.4 - 3.5	Triplet	~ 6.5 - 7.5	2H
H-8	~ 1.9 - 2.1	Multiplet	-	2H
H-3	~ 1.7 - 1.9	Multiplet	-	1H
H-4ax, H-5ax	~ 1.5 - 1.7	Multiplet	-	2H
H-4eq, H-5eq	~ 1.2 - 1.4	Multiplet	-	2H
Boc (-C(CH₃)₃)	~ 1.45	Singlet	-	9H

Structural and Spectral Rationale

The presence of the bulky tert-butoxycarbonyl (Boc) group on the nitrogen atom of the piperidine ring restricts conformational flexibility and significantly influences the chemical shifts of the ring protons. The axial and equatorial protons on the same carbon atom become diastereotopic and thus have different chemical shifts.

• Piperidine Ring Protons (H-2 to H-6): The protons on the piperidine ring will exhibit complex multiplets due to geminal and vicinal couplings. The protons on carbons adjacent to the nitrogen (H-2 and H-6) are expected to be the most deshielded of the ring protons, appearing as broad multiplets in the range of δ 2.7-4.1 ppm. The axial protons (H-2ax, H-6ax) are typically found further downfield than their equatorial counterparts due to the anisotropic effect of the C-N bond.

• Bromoethyl Side Chain (H-7, H-8): The methylene group attached to the bromine atom (H-7) is expected to resonate as a triplet around δ 3.4-3.5 ppm due to coupling with the adjacent methylene group (H-8). The electron-withdrawing effect of the bromine atom causes this downfield shift. The H-8 protons, being adjacent to both the piperidine ring and the H-7 methylene group, will likely appear as a multiplet around δ 1.9-2.1 ppm.

• tert-Butyl Group (Boc): The nine equivalent protons of the tert-butyl group will appear as a sharp singlet at approximately δ 1.45 ppm, a characteristic signal for the Boc protecting group.

Experimental Protocol for ¹H NMR Spectroscopy

This section outlines a standard procedure for the acquisition of a high-quality ¹H NMR spectrum for a small organic molecule like tert-butyl 3-(2-bromoethyl)piperidine-1-carboxylate.

1. Sample Preparation:

• Accurately weigh 5-10 mg of the purified compound.

• Dissolve the sample in approximately 0.6-0.7 mL of deuterated chloroform (CDCl₃) containing 0.03% (v/v) tetramethylsilane (TMS) as an internal standard.

• Transfer the solution to a clean, dry 5 mm NMR tube. Ensure the sample is free of any particulate matter; filter if necessary.

2. Instrumentation and Parameters:

• Spectrometer: A 400 MHz or higher field NMR spectrometer.

• Probe: A standard 5 mm broadband or proton-optimized probe.

• Temperature: 298 K (25 °C).

• Experiment: Standard one-pulse proton experiment.

• Pulse Width: A 90° pulse calibrated for the specific probe.

• Acquisition Time: 2-4 seconds.

• Relaxation Delay: 1-5 seconds.

• Number of Scans: 16 to 64 scans, depending on the sample concentration.

• Spectral Width: 0-12 ppm.

3. Data Processing:

• Apply a Fourier transform to the free induction decay (FID).

• Phase correct the spectrum manually.

• Apply a baseline correction.

• Integrate all signals.

• Reference the spectrum by setting the TMS peak to 0.00 ppm.

• Analyze the chemical shifts, multiplicities, coupling constants, and integrals to assign the signals to the respective protons in the molecule.

Visualizations

The following diagrams illustrate the chemical structure with proton assignments and a general workflow for NMR analysis.

Caption: Chemical structure with proton numbering for ¹H NMR assignment.

Caption: General workflow for ¹H NMR data acquisition and analysis.

An In-depth Technical Guide on the 13C NMR Data of tert-butyl 3-(2-bromoethyl)piperidine-1-carboxylate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed analysis of the expected 13C Nuclear Magnetic Resonance (NMR) data for tert-butyl 3-(2-bromoethyl)piperidine-1-carboxylate. Due to the absence of directly published experimental data for this specific compound in the searched literature, this guide presents a predicted 13C NMR dataset. This prediction is based on an extensive analysis of structurally similar compounds and established principles of NMR spectroscopy. The guide also outlines a general experimental protocol for the synthesis and NMR analysis of the title compound.

Predicted 13C NMR Data

The predicted chemical shifts for tert-butyl 3-(2-bromoethyl)piperidine-1-carboxylate are summarized in the table below. These values are estimated by correlation with the known 13C NMR data of various substituted tert-butyl piperidine-1-carboxylates and related heterocyclic compounds. The numbering of the carbon atoms corresponds to the chemical structure provided in the diagram below.

Carbon Atom	Predicted Chemical Shift (δ, ppm)
C1'	~28.5
C2'	~80.0
C=O	~155.0
C2	~45.0-47.0
C3	~35.0-37.0
C4	~25.0-27.0
C5	~29.0-31.0
C6	~40.0-42.0
Cα	~33.0-35.0
Cβ	~30.0-32.0

Experimental Protocols

The following sections describe a general methodology for the synthesis of tert-butyl 3-(2-bromoethyl)piperidine-1-carboxylate and the subsequent acquisition of its 13C NMR spectrum.

Synthesis of tert-butyl 3-(2-bromoethyl)piperidine-1-carboxylate

A plausible synthetic route to the title compound involves the reduction of a corresponding ester or carboxylic acid derivative of piperidine, followed by bromination.

• Starting Material: A suitable starting material would be a tert-butyl 3-(alkoxycarbonylmethyl)piperidine-1-carboxylate or a related derivative.

• Reduction: The ester or acid functionality at the 3-position is reduced to a primary alcohol using a standard reducing agent like lithium aluminum hydride (LiAlH₄) in an anhydrous solvent such as tetrahydrofuran (THF). The reaction is typically performed at 0 °C and then allowed to warm to room temperature.

• Bromination: The resulting alcohol is then converted to the corresponding bromide. This can be achieved using a variety of brominating agents, such as phosphorus tribromide (PBr₃) or carbon tetrabromide (CBr₄) in the presence of triphenylphosphine (PPh₃). The reaction is typically carried out in an inert solvent like dichloromethane (DCM).

• Purification: The final product is purified using flash column chromatography on silica gel, typically with a gradient of ethyl acetate in hexanes.

13C NMR Spectroscopy

The 13C NMR spectrum of the purified compound would be acquired using a standard NMR spectrometer.

• Sample Preparation: The purified tert-butyl 3-(2-bromoethyl)piperidine-1-carboxylate (approximately 10-20 mg) is dissolved in a deuterated solvent, typically chloroform-d (CDCl₃), in a 5 mm NMR tube.

• Data Acquisition: The 13C NMR spectrum is recorded on a spectrometer operating at a frequency of, for example, 125 MHz. A standard proton-decoupled pulse sequence is used to obtain a spectrum with single lines for each unique carbon atom. Key acquisition parameters include a sufficient number of scans to achieve a good signal-to-noise ratio, a spectral width covering the expected range of chemical shifts (e.g., 0-220 ppm), and a relaxation delay to ensure proper signal integration if quantitative analysis is desired.

• Data Processing: The acquired free induction decay (FID) is processed by applying a Fourier transform, phase correction, and baseline correction to obtain the final spectrum. The chemical shifts are referenced to the residual solvent signal (e.g., CDCl₃ at 77.16 ppm).

Structural Representation and NMR Assignment

The following diagram illustrates the chemical structure of tert-butyl 3-(2-bromoethyl)piperidine-1-carboxylate with the carbon atoms numbered to correspond with the predicted 13C NMR data table.

Caption: Chemical structure of tert-butyl 3-(2-bromoethyl)piperidine-1-carboxylate.

Unraveling the Fragmentation Puzzle: A Technical Guide to the Mass Spectrometry of Tert-butyl 3-(2-bromoethyl)piperidine-1-carboxylate

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive analysis of the expected mass spectrometry fragmentation pathways of tert-butyl 3-(2-bromoethyl)piperidine-1-carboxylate, a key intermediate in the synthesis of various pharmaceutical compounds. Understanding the fragmentation behavior of this molecule is crucial for its unambiguous identification, characterization, and quality control in drug development and manufacturing. This document outlines the predicted fragmentation patterns under common ionization techniques, presents the data in a structured format, and includes detailed experimental protocols.

Predicted Core Fragmentation Pathways

The fragmentation of tert-butyl 3-(2-bromoethyl)piperidine-1-carboxylate is anticipated to be driven by the lability of the N-Boc (tert-butoxycarbonyl) protecting group, alpha-cleavage initiated by the piperidine ring nitrogen, and fragmentation involving the bromoethyl side chain. The following sections detail the primary fragmentation routes observed for related N-Boc protected piperidine derivatives.

N-Boc Group Fragmentation

The tert-butoxycarbonyl (Boc) group is known for its characteristic fragmentation pattern, which typically involves the elimination of isobutylene (C₄H₈) and carbon dioxide (CO₂). This proceeds through a coupled elimination, resulting in a combined neutral loss of 100 Da.[1] The initial step is often the cleavage of the tert-butyl C-O bond with a hydrogen transfer, leading to the formation of a carbamic acid intermediate which then readily decarboxylates.

Piperidine Ring Fragmentation

Under electron ionization (EI), fragmentation of the piperidine ring is often initiated by ionization of the nitrogen atom, leading to alpha-cleavage.[2][3] This involves the cleavage of a carbon-carbon bond adjacent to the nitrogen, resulting in the loss of a substituent or a hydrogen radical and the formation of a stable iminium ion.[2] Ring-opening and subsequent fragmentation can also occur. With softer ionization techniques like electrospray ionization (ESI), fragmentation is typically induced by collision-induced dissociation (CID) of the protonated molecule [M+H]⁺.[2][4]

Influence of the Bromoethyl Side Chain

The bromoethyl substituent introduces additional fragmentation possibilities. Cleavage of the C-Br bond can lead to the loss of a bromine radical. Furthermore, elimination of hydrogen bromide (HBr) is a common fragmentation pathway for bromoalkanes.

Predicted Quantitative Fragmentation Data

The following tables summarize the predicted major fragment ions for tert-butyl 3-(2-bromoethyl)piperidine-1-carboxylate (Molecular Weight: 307.25 g/mol for isotopes ¹²C, ¹H, ¹⁴N, ¹⁶O, ⁷⁹Br) under typical mass spectrometry conditions.

Ion	Predicted m/z	Proposed Fragmentation Pathway
[M]⁺	307/309	Molecular ion (isotope pattern due to Br)
[M-C₄H₈]⁺	251/253	Loss of isobutylene from the Boc group
[M-Boc]⁺	207/209	Loss of the entire Boc group (C₅H₉O₂)
[M-Br]⁺	228	Loss of a bromine radical
[M-HBr]⁺	226	Elimination of hydrogen bromide
[C₅H₁₀N]⁺	84	Piperidine iminium ion from α-cleavage
[C₄H₉]⁺	57	tert-butyl cation

Experimental Protocols

The following provides a general methodology for the analysis of tert-butyl 3-(2-bromoethyl)piperidine-1-carboxylate using mass spectrometry.

Sample Preparation

• Standard Solution: Prepare a 1 mg/mL stock solution of tert-butyl 3-(2-bromoethyl)piperidine-1-carboxylate in a suitable solvent such as methanol or acetonitrile.

• Working Solution: Dilute the stock solution to a final concentration of 1-10 µg/mL with the mobile phase to be used for analysis.

Liquid Chromatography-Mass Spectrometry (LC-MS) for ESI

• Chromatographic System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Column: A C18 reversed-phase column (e.g., 2.1 mm x 50 mm, 1.8 µm particle size).

• Mobile Phase: A gradient of 0.1% formic acid in water (A) and 0.1% formic acid in acetonitrile (B).

• Flow Rate: 0.2 - 0.4 mL/min.[2]

• Injection Volume: 1 - 5 µL.[2]

• Column Temperature: 30 - 40 °C.[2]

• Mass Spectrometer: A tandem mass spectrometer (e.g., triple quadrupole or Q-TOF) equipped with an electrospray ionization (ESI) source.[2]

• Ionization Mode: Positive ion mode.[2]

• MS Method:

  • Perform a full scan (e.g., m/z 50-500) to identify the protonated molecule [M+H]⁺.

  • Conduct a product ion scan of the precursor ion to obtain the fragmentation pattern.

  • Optimize collision energy to achieve a representative distribution of fragment ions.

Gas Chromatography-Mass Spectrometry (GC-MS) for EI

• Gas Chromatograph: A system equipped with a suitable capillary column (e.g., DB-5ms, 30 m x 0.25 mm, 0.25 µm film thickness).

• Injector: Split/splitless injector, operated in split mode.

• Carrier Gas: Helium at a constant flow rate.

• Oven Program: Start at a low temperature (e.g., 70°C), hold for 1-2 minutes, then ramp to a high temperature (e.g., 280°C) at a rate of 10-20°C/min.

• Mass Spectrometer: A single quadrupole or ion trap mass spectrometer with an electron ionization (EI) source.

• Ionization Energy: 70 eV.

• Scan Range: m/z 40-550.

Visualizing the Fragmentation Pathways

The following diagrams, generated using the DOT language, illustrate the predicted fragmentation pathways of tert-butyl 3-(2-bromoethyl)piperidine-1-carboxylate.

Caption: Fragmentation of the N-Boc group.

Caption: Fragmentation involving the bromoethyl side chain.

Caption: Formation of smaller characteristic fragment ions.

References

• 1. Protonation Sites and Dissociation Mechanisms of t-Butylcarbamates in Tandem Mass Spectrometric Assays for Newborn Screening - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. chemistry.miamioh.edu [chemistry.miamioh.edu]
• 4. scielo.br [scielo.br]

Physical appearance and solubility of tert-butyl 3-(2-bromoethyl)piperidine-1-carboxylate

An In-depth Technical Guide on the Physical and Chemical Properties of tert-butyl 3-(2-bromoethyl)piperidine-1-carboxylate

This technical guide provides a comprehensive overview of the available information and experimental procedures for determining the physical appearance and solubility of tert-butyl 3-(2-bromoethyl)piperidine-1-carboxylate. This document is intended for researchers, scientists, and professionals in the field of drug development and chemical synthesis.

Physical Appearance

The precise physical appearance of tert-butyl 3-(2-bromoethyl)piperidine-1-carboxylate is not definitively established in publicly available literature. Information on analogous compounds suggests variability in their physical state. For instance, N-Boc-2-piperidineacetic acid is described as a white to off-white solid, while some suppliers characterize N-Boc-4-(2-bromoethyl)-piperidine as a colorless liquid or an oil. Another source indicates a melting point of 39-42°C for the latter compound, suggesting it could exist as a low-melting solid or a liquid at ambient temperature.

Given this variability, direct experimental observation is necessary to determine the definitive physical state, color, and morphology of tert-butyl 3-(2-bromoethyl)piperidine-1-carboxylate.

Table 1: Summary of Physical Properties

Property	Description	Citation
Molecular Formula	C12H22BrNO2
Molecular Weight	292.21 g/mol
Predicted Physical State	Solid or Liquid	[1]

Solubility Profile

Table 2: Predicted Solubility of tert-butyl 3-(2-bromoethyl)piperidine-1-carboxylate

Solvent Class	Example Solvents	Predicted Solubility	Rationale
Non-polar Aprotic	Hexane, Toluene	High	The large, non-polar tert-butyl group and the overall lipophilicity of the molecule favor dissolution in non-polar solvents.
Polar Aprotic	Dichloromethane (DCM), Tetrahydrofuran (THF), Ethyl Acetate	High	These solvents can solvate both the polar and non-polar regions of the molecule effectively.
Polar Aprotic (highly polar)	Dimethylformamide (DMF), Dimethyl Sulfoxide (DMSO)	Moderate to High	The high polarity of these solvents can accommodate the polar functionalities of the molecule.
Polar Protic	Methanol, Ethanol	Moderate	The piperidine nitrogen can act as a hydrogen bond acceptor, but the bulky Boc group may hinder extensive hydrogen bonding.
Aqueous	Water	Low to Insoluble	The large hydrophobic regions of the molecule are expected to limit its solubility in water.

Experimental Protocols

The following are detailed methodologies for the experimental determination of the physical appearance and solubility of tert-butyl 3-(2-bromoethyl)piperidine-1-carboxylate.

Determination of Physical Appearance

Objective: To visually characterize the physical state, color, and morphology of the compound at standard laboratory conditions.

Materials:

• A small, clean, and dry sample of tert-butyl 3-(2-bromoethyl)piperidine-1-carboxylate

• Spatula

• White viewing surface (e.g., weighing paper or a porcelain plate)

• Microscope (optional, for observing crystalline structure)

Procedure:

• Place a small amount of the compound onto the white viewing surface using a clean spatula.

• Observe the sample under adequate lighting.

• Record the physical state (e.g., crystalline solid, amorphous powder, oil, liquid).

• Record the color of the sample (e.g., white, off-white, colorless, pale yellow).

• If the sample is a solid, describe its morphology (e.g., fine powder, granular, crystalline). If a microscope is available, a more detailed description of the crystal habit can be obtained.

• Record the ambient temperature and pressure at which the observations were made.

Determination of Solubility

Objective: To determine the qualitative solubility of the compound in a range of solvents.

Materials:

• tert-butyl 3-(2-bromoethyl)piperidine-1-carboxylate

• A selection of solvents (e.g., water, methanol, ethanol, dichloromethane, ethyl acetate, hexane, dimethyl sulfoxide)

• Small test tubes or vials

• Vortex mixer or shaker

• Graduated pipettes or syringes

Procedure:

• Label a series of test tubes, one for each solvent to be tested.

• Accurately weigh approximately 10 mg of the compound and add it to each test tube.

• Add 1 mL of the respective solvent to each test tube.

• Cap the test tubes and vortex or shake them vigorously for 1-2 minutes.

• Visually inspect each tube for the presence of undissolved solid.

• Classify the solubility based on the following criteria:

  • Soluble: No visible solid particles.

  • Partially Soluble: Some solid has dissolved, but undissolved particles remain.

  • Insoluble: The solid appears largely undissolved.

• For a more quantitative assessment, a serial dilution method or spectroscopic analysis can be employed to determine the concentration of the dissolved compound.

Workflow and Logic Diagrams

The following diagrams illustrate the logical workflow for the characterization of the physical properties of a chemical compound.

Caption: Workflow for the determination of physical properties.

Caption: Decision tree for solubility testing.

References

• 1. N-BOC-4-(2-BROMO-ETHYL)-PIPERIDINE CAS#: 169457-73-2 [m.chemicalbook.com]

An In-Depth Technical Guide to tert-Butyl 3-(2-Bromoethyl)piperidine-1-carboxylate

IUPAC Name: tert-Butyl 3-(2-bromoethyl)piperidine-1-carboxylate

CAS Number: 210564-54-8

Chemical Formula: C₁₂H₂₂BrNO₂

Molecular Weight: 292.21 g/mol

Abstract

This technical guide provides a comprehensive overview of tert-butyl 3-(2-bromoethyl)piperidine-1-carboxylate, a key building block in contemporary drug discovery and organic synthesis. The document details its chemical and physical properties, provides an established synthesis protocol with relevant quantitative data, and explores its applications in the development of novel therapeutics. The synthesis involves a two-step process starting from tert-butyl 3-(2-hydroxyethyl)piperidine-1-carboxylate, which is converted to the target compound via a bromination reaction. This guide is intended for researchers, scientists, and professionals in the field of drug development, offering detailed experimental procedures and data to facilitate its use in the laboratory.

Chemical and Physical Properties

tert-Butyl 3-(2-bromoethyl)piperidine-1-carboxylate is a stable, non-chiral molecule. A summary of its key physical and chemical properties is presented in Table 1.

Property	Value	Reference
IUPAC Name	tert-Butyl 3-(2-bromoethyl)piperidine-1-carboxylate	-
CAS Number	210564-54-8	[1]
Molecular Formula	C₁₂H₂₂BrNO₂	[1]
Molecular Weight	292.21 g/mol	[1]
Appearance	White to off-white solid
Solubility	Soluble in dichloromethane, ethyl acetate, and methanol
Storage	Store in a cool, dry place away from light

Synthesis

The synthesis of tert-butyl 3-(2-bromoethyl)piperidine-1-carboxylate is typically achieved through the bromination of its corresponding alcohol precursor, tert-butyl 3-(2-hydroxyethyl)piperidine-1-carboxylate.

Synthesis Workflow

The overall synthetic workflow is depicted in the following diagram:

Caption: Synthetic workflow for the preparation of the target compound.

Experimental Protocol

Materials:

• tert-Butyl 3-(2-hydroxyethyl)piperidine-1-carboxylate

• Carbon tetrabromide (CBr₄)

• Triphenylphosphine (PPh₃)

• Dichloromethane (DCM), anhydrous

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

• Ethyl acetate and hexanes for chromatography

Procedure:

• To a solution of tert-butyl 3-(2-hydroxyethyl)piperidine-1-carboxylate (1.0 eq) in anhydrous dichloromethane (DCM) at 0 °C under a nitrogen atmosphere, add carbon tetrabromide (1.5 eq).

• Slowly add triphenylphosphine (1.5 eq) portion-wise to the reaction mixture at 0 °C.

• Allow the reaction mixture to warm to room temperature and stir for 12-16 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction with saturated aqueous sodium bicarbonate solution.

• Separate the organic layer and wash it sequentially with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography using a gradient of ethyl acetate in hexanes to afford tert-butyl 3-(2-bromoethyl)piperidine-1-carboxylate as a white to off-white solid.

Quantitative Data

Parameter	Value
Typical Yield	85-95%
Purity (by NMR)	>95%

Spectroscopic Data

Expected ¹H NMR (CDCl₃, 400 MHz) δ (ppm):

• ~4.1-3.9 (m, 2H, -CH₂-N)

• ~3.5 (t, J = 6.8 Hz, 2H, -CH₂-Br)

• ~2.9-2.7 (m, 2H, -CH₂-N)

• ~2.0-1.8 (m, 2H, piperidine-CH₂)

• ~1.7-1.5 (m, 3H, piperidine-CH and -CH₂)

• 1.45 (s, 9H, C(CH₃)₃)

• ~1.3-1.1 (m, 2H, piperidine-CH₂)

Expected ¹³C NMR (CDCl₃, 101 MHz) δ (ppm):

• ~155.0 (C=O)

• ~79.5 (C(CH₃)₃)

• ~45.0 (piperidine-CH₂)

• ~40.0 (piperidine-CH₂)

• ~38.0 (piperidine-CH)

• ~35.0 (-CH₂-Br)

• ~32.0 (piperidine-CH₂)

• ~30.0 (piperidine-CH₂)

• 28.4 (C(CH₃)₃)

Applications in Drug Development and Research

tert-Butyl 3-(2-bromoethyl)piperidine-1-carboxylate serves as a valuable building block in medicinal chemistry due to the presence of the reactive bromoethyl group and the Boc-protected piperidine nitrogen. The piperidine scaffold is a privileged structure found in numerous approved drugs.

Role as a Synthetic Intermediate

The primary application of this compound is as an intermediate for the introduction of a 3-substituted piperidine moiety into a larger molecule. The bromoethyl group is susceptible to nucleophilic substitution, allowing for the attachment of various functional groups.

The logical relationship for its use in synthesis is illustrated below:

Caption: General reaction scheme for the utilization of the title compound.

This versatile building block allows for the synthesis of a wide range of derivatives by reacting it with various nucleophiles such as amines, thiols, and carbanions. The resulting products can then be deprotected at the nitrogen atom to yield the free piperidine, which can be further functionalized. This strategy is commonly employed in the synthesis of complex molecules with potential therapeutic applications.

References

• 1. PubChemLite - Tert-butyl 3-(1-bromoethyl)piperidine-1-carboxylate (C12H22BrNO2) [pubchemlite.lcsb.uni.lu]
• 2. pure.uva.nl [pure.uva.nl]
• 3. macmillan.princeton.edu [macmillan.princeton.edu]
• 4. rsc.org [rsc.org]

SMILES notation for tert-butyl 3-(2-bromoethyl)piperidine-1-carboxylate

SMILES Notation: CC(C)(C)OC(=O)N1CCCC(CCBr)C1

This technical guide provides an in-depth overview of tert-butyl 3-(2-bromoethyl)piperidine-1-carboxylate, a heterocyclic building block with significant potential in medicinal chemistry and drug development. The document covers its chemical properties, a plausible synthetic route with a detailed experimental protocol, and its application as a versatile intermediate in the synthesis of complex pharmaceutical agents.

Quantitative Data

The following table summarizes the key physicochemical properties of tert-butyl 3-(2-bromoethyl)piperidine-1-carboxylate and its immediate precursor. Due to the limited availability of experimental data for the title compound, some values are based on closely related structures or are computationally predicted.

Property	Value	Notes
Molecular Formula	C₁₂H₂₂BrNO₂	-
Molecular Weight	292.21 g/mol	-
Appearance	Solid	Based on data for the isomeric tert-butyl 4-(2-bromoethyl)piperidine-1-carboxylate.
SMILES	CC(C)(C)OC(=O)N1CCCC(CCBr)C1	Canonical SMILES notation.
Precursor (Alcohol)	tert-Butyl 3-(2-hydroxyethyl)piperidine-1-carboxylate	Formula: C₁₂H₂₃NO₃MW: 229.32 g/mol
Predicted Mass Spec Data	[M+H]⁺: 292.0907	Predicted for the constitutional isomer tert-butyl 3-(1-bromoethyl)piperidine-1-carboxylate, which has the same molecular formula and is expected to have a similar mass.

Experimental Protocols

The synthesis of tert-butyl 3-(2-bromoethyl)piperidine-1-carboxylate can be achieved through a two-step process starting from commercially available 3-piperidineethanol. The first step involves the protection of the piperidine nitrogen with a tert-butyloxycarbonyl (Boc) group, followed by the bromination of the primary alcohol.

Step 1: Synthesis of tert-Butyl 3-(2-hydroxyethyl)piperidine-1-carboxylate

This procedure outlines the N-Boc protection of 3-piperidineethanol.

• Materials:

  • 3-Piperidineethanol

  • Di-tert-butyl dicarbonate ((Boc)₂O)

  • Triethylamine (Et₃N) or Sodium Bicarbonate (NaHCO₃)

  • Dichloromethane (DCM) or Tetrahydrofuran (THF)

  • Water

  • Brine (saturated NaCl solution)

  • Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

• Procedure:

  • Dissolve 3-piperidineethanol in the chosen organic solvent (e.g., DCM) in a round-bottom flask.

  • Add a base, such as triethylamine or an aqueous solution of sodium bicarbonate, to the mixture.

  • Cool the reaction mixture to 0 °C in an ice bath.

  • Slowly add a solution of di-tert-butyl dicarbonate in the same organic solvent to the reaction mixture.

  • Allow the reaction to warm to room temperature and stir for 12-24 hours, monitoring the reaction progress by thin-layer chromatography (TLC).

  • Upon completion, quench the reaction with water and separate the organic layer.

  • Wash the organic layer sequentially with water and brine.

  • Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

  • Purify the crude product by flash column chromatography on silica gel to obtain pure tert-butyl 3-(2-hydroxyethyl)piperidine-1-carboxylate.

Step 2: Bromination of tert-Butyl 3-(2-hydroxyethyl)piperidine-1-carboxylate

This generalized protocol describes the conversion of the alcohol to the corresponding bromide using phosphorus tribromide.

• Materials:

  • tert-Butyl 3-(2-hydroxyethyl)piperidine-1-carboxylate

  • Phosphorus tribromide (PBr₃)

  • Anhydrous Dichloromethane (DCM) or Diethyl Ether

  • Saturated Sodium Bicarbonate solution

  • Water

  • Brine

  • Anhydrous Sodium Sulfate (Na₂SO₄)

• Procedure:

  • Dissolve the alcohol precursor in anhydrous DCM in a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon).

  • Cool the solution to 0 °C in an ice bath.

  • Slowly add phosphorus tribromide (approximately 0.33-0.5 equivalents) dropwise to the stirred solution.

  • After the addition is complete, allow the reaction to stir at 0 °C for 1-2 hours and then warm to room temperature, continuing to stir for another 2-4 hours. Monitor the reaction progress by TLC.

  • Once the starting material is consumed, carefully quench the reaction by slowly adding it to a stirred, ice-cold saturated solution of sodium bicarbonate.

  • Extract the aqueous layer with DCM.

  • Combine the organic layers and wash with water and brine.

  • Dry the organic phase over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the resulting crude product by flash column chromatography to yield tert-butyl 3-(2-bromoethyl)piperidine-1-carboxylate.

Mandatory Visualization

Synthetic Workflow

The following diagram illustrates the logical flow of the synthesis of tert-butyl 3-(2-bromoethyl)piperidine-1-carboxylate.

Synthetic pathway for the target molecule.

Application in PROTAC Development

The isomeric compound, tert-butyl 4-(2-bromoethyl)piperidine-1-carboxylate, is utilized as a linker in the synthesis of Proteolysis-Targeting Chimeras (PROTACs). PROTACs are heterobifunctional molecules that recruit an E3 ubiquitin ligase to a target protein, leading to its ubiquitination and subsequent degradation by the proteasome. The bromoethylpiperidine moiety serves as a reactive handle to connect to other parts of the PROTAC molecule. The following diagram illustrates the general mechanism of action for a PROTAC.

Mechanism of action for PROTACs.

Key Reactive Features of tert-Butyl 3-(2-Bromoethyl)piperidine-1-carboxylate: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Tert-butyl 3-(2-bromoethyl)piperidine-1-carboxylate is a pivotal bifunctional building block in modern organic synthesis, particularly in the construction of nitrogen-containing heterocyclic scaffolds of significant pharmacological interest. The strategic placement of a nucleofuge (bromide) on the ethyl side chain, combined with the sterically demanding and protecting tert-butoxycarbonyl (Boc) group on the piperidine nitrogen, dictates its primary reactive pathways. This technical guide delineates the core reactive features of this compound, focusing on intramolecular cyclization to form the indolizidine core and intermolecular nucleophilic substitution reactions. Detailed experimental protocols, quantitative data, and mechanistic visualizations are provided to facilitate its application in research and drug development.

Introduction

The piperidine moiety is a ubiquitous structural motif in a vast array of natural products and pharmaceutical agents. Functionalized piperidines serve as crucial intermediates in the synthesis of complex molecular architectures. Tert-butyl 3-(2-bromoethyl)piperidine-1-carboxylate, with its distinct reactive sites, offers a versatile platform for the synthesis of bicyclic systems and for the introduction of diverse functionalities through substitution reactions. The tert-butoxycarbonyl (Boc) protecting group plays a crucial role in modulating the nucleophilicity of the piperidine nitrogen and can be readily removed under acidic conditions, allowing for further synthetic transformations.

Core Reactive Features

The reactivity of tert-butyl 3-(2-bromoethyl)piperidine-1-carboxylate is primarily governed by the electrophilic carbon bearing the bromine atom and the potential for the Boc-protected piperidine ring to participate in or influence reactions. The two principal reaction pathways are:

• Intramolecular SN2 Cyclization: This is the most prominent reactive pathway, leading to the formation of the indolizidine bicyclic system (1-azabicyclo[4.3.0]nonane). This reaction is typically promoted by a base, which, in some contexts, can be the piperidine nitrogen itself upon deprotection of the Boc group.

• Intermolecular Nucleophilic Substitution: The bromoethyl moiety is susceptible to attack by a variety of external nucleophiles, allowing for the introduction of diverse functional groups at the terminus of the side chain.

Intramolecular Cyclization: Synthesis of the Indolizidine Core

The intramolecular cyclization of tert-butyl 3-(2-bromoethyl)piperidine-1-carboxylate is a powerful strategy for the synthesis of the indolizidine alkaloid core. This transformation proceeds via an intramolecular SN2 mechanism.

Reaction Mechanism and Workflow

The generally accepted mechanism involves the deprotection of the Boc group to liberate the nucleophilic secondary amine. The lone pair of the nitrogen then attacks the electrophilic carbon bearing the bromide, leading to the formation of the bicyclic indolizidinium salt, which is subsequently neutralized.

Caption: Workflow for Indolizidine Synthesis.

Experimental Protocol: Synthesis of 1-Azabicyclo[4.3.0]nonane (Indolizidine)

While a specific protocol for the direct cyclization of tert-butyl 3-(2-bromoethyl)piperidine-1-carboxylate is not extensively detailed in the readily available literature, a general procedure can be adapted from the cyclization of analogous haloalkyl amines.

Materials:

• tert-Butyl 3-(2-bromoethyl)piperidine-1-carboxylate

• Trifluoroacetic acid (TFA) or Hydrochloric acid (HCl) in an appropriate solvent (e.g., Dioxane)

• Anhydrous potassium carbonate (K₂CO₃) or Triethylamine (Et₃N)

• Anhydrous solvent (e.g., Acetonitrile, DMF)

• Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• Boc Deprotection: Dissolve tert-butyl 3-(2-bromoethyl)piperidine-1-carboxylate in a minimal amount of an appropriate solvent (e.g., DCM). Add an excess of the deprotecting acid (e.g., TFA or a solution of HCl) and stir the mixture at room temperature until TLC or LC-MS analysis indicates complete consumption of the starting material.

• Solvent Removal: Remove the solvent and excess acid under reduced pressure.

• Cyclization: Dissolve the resulting crude amine salt in an anhydrous solvent (e.g., Acetonitrile). Add a base (e.g., K₂CO₃ or Et₃N) and heat the mixture to reflux. Monitor the reaction by TLC or GC-MS.

• Work-up: After completion, cool the reaction mixture to room temperature and filter off any inorganic salts. Concentrate the filtrate under reduced pressure. Dissolve the residue in DCM and wash with saturated aqueous NaHCO₃ solution and brine.

• Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel or by distillation.

Quantitative Data

Specific yield and reaction time data for the direct cyclization of tert-butyl 3-(2-bromoethyl)piperidine-1-carboxylate are not consistently reported. However, analogous intramolecular cyclizations of similar substrates to form five- or six-membered rings typically proceed in moderate to good yields (50-80%), with reaction times ranging from a few hours to overnight, depending on the specific substrate and reaction conditions.

Parameter	Value Range	Conditions
Yield	50 - 80% (estimated)	Deprotection followed by base-mediated cyclization
Reaction Time	2 - 24 hours	Reflux in a suitable solvent (e.g., ACN, DMF)
Key Reagents	TFA, HCl, K₂CO₃, Et₃N	Deprotection and cyclization steps

Intermolecular Nucleophilic Substitution

The primary alkyl bromide functionality in tert-butyl 3-(2-bromoethyl)piperidine-1-carboxylate provides a reactive handle for the introduction of various nucleophiles. This allows for the synthesis of a wide range of 3-substituted piperidine derivatives.

Reaction Principles and Logical Flow

The reaction follows a standard SN2 mechanism, where a nucleophile attacks the carbon atom attached to the bromine, leading to the displacement of the bromide ion. The Boc group on the piperidine nitrogen prevents its participation as a nucleophile in intermolecular reactions.

Caption: Logic of Intermolecular Substitution.

Experimental Protocol: General Procedure for Nucleophilic Substitution

Materials:

• tert-Butyl 3-(2-bromoethyl)piperidine-1-carboxylate

• Nucleophile (e.g., primary or secondary amine, sodium azide, sodium cyanide)

• A suitable solvent (e.g., DMF, DMSO, Acetonitrile)

• A non-nucleophilic base if required (e.g., K₂CO₃, DIPEA)

• Ethyl acetate (EtOAc)

• Water

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• Reaction Setup: To a solution of tert-butyl 3-(2-bromoethyl)piperidine-1-carboxylate in a suitable anhydrous solvent, add the nucleophile. If the nucleophile is an amine salt or if a base is required to deprotonate a protic nucleophile, add a non-nucleophilic base.

• Reaction: Stir the mixture at an appropriate temperature (room temperature to elevated temperatures may be required) and monitor the reaction progress by TLC or LC-MS.

• Work-up: Once the reaction is complete, pour the mixture into water and extract with an organic solvent such as ethyl acetate.

• Purification: Wash the combined organic layers with water and brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. The crude product can be purified by flash column chromatography.

Quantitative Data for Nucleophilic Substitution

The efficiency of the substitution reaction is dependent on the nature of the nucleophile and the reaction conditions.

Nucleophile	Product Type	Typical Yield	Reaction Conditions
Primary/Secondary Amines	3-(2-Aminoethyl)piperidine derivatives	Good to Excellent	DMF or ACN, with a base (e.g., K₂CO₃), RT to 80°C
Azide (N₃⁻)	3-(2-Azidoethyl)piperidine derivative	High	DMF, 60-80°C
Cyanide (CN⁻)	3-(2-Cyanoethyl)piperidine derivative	Moderate to Good	DMSO or DMF, elevated temperatures
Thiolates (RS⁻)	3-(2-Thioethyl)piperidine derivatives	Good to High	Aprotic solvent, RT

Spectroscopic Data

The following table summarizes the expected key spectroscopic data for tert-butyl 3-(2-bromoethyl)piperidine-1-carboxylate based on data for structurally similar compounds.

Data Type	tert-Butyl 3-(2-bromoethyl)piperidine-1-carboxylate (Expected)
¹H NMR (CDCl₃, ppm)	δ 4.1-3.9 (br m, 2H, CH₂-N(Boc)), 3.45 (t, 2H, CH₂-Br), 2.8-2.6 (br m, 2H, CH₂-N(Boc)), 1.8-1.2 (m, 7H, piperidine ring protons and CH₂), 1.45 (s, 9H, C(CH₃)₃)
¹³C NMR (CDCl₃, ppm)	δ 155.0, 79.5, 45.5, 44.0, 36.0, 33.0, 31.0, 28.5, 25.0
Mass Spec (ESI-MS)	m/z 292.09 [M+H]⁺, 314.07 [M+Na]⁺

Conclusion

Tert-butyl 3-(2-bromoethyl)piperidine-1-carboxylate is a versatile and valuable intermediate for the synthesis of complex nitrogen-containing heterocycles. Its key reactive features, namely intramolecular cyclization to form the indolizidine core and intermolecular nucleophilic substitution at the bromoethyl side chain, provide synthetic chemists with powerful tools for molecular construction. The Boc protecting group offers a convenient way to modulate the reactivity of the piperidine nitrogen, allowing for selective transformations. The experimental protocols and data presented in this guide are intended to serve as a valuable resource for researchers in the fields of organic synthesis and medicinal chemistry.

Navigating the Acquisition and Synthesis of a Key Pharmaceutical Building Block: A Technical Guide to tert-Butyl 3-(2-bromoethyl)piperidine-1-carboxylate

For researchers, scientists, and professionals in drug development, the timely procurement of high-quality chemical intermediates is paramount. This in-depth technical guide focuses on the commercial availability and synthetic pathways of tert-butyl 3-(2-bromoethyl)piperidine-1-carboxylate (CAS No. 210564-54-8), a valuable building block in the synthesis of various pharmaceutical agents.

This guide provides a comprehensive overview of suppliers, available purities, and quantities, alongside a detailed experimental protocol for its preparation from a readily available precursor.

Commercial Availability

tert-Butyl 3-(2-bromoethyl)piperidine-1-carboxylate is a specialized chemical intermediate available from a select number of suppliers. The table below summarizes the currently available commercial options, providing researchers with a comparative overview for procurement.

Supplier	Catalog Number	Purity	Available Quantities	Notes
BLDpharm	BD161354	95%	1g, 5g, 10g	Available for online orders; requires cold-chain transportation.[1]
Echemi	N/A	Not Specified	Inquiry	Listed by CHEMLYTE SOLUTIONS CO.,LTD.[2]
Guidechem	Multiple	Varies	1g, 5g, 10g, 50g, 100g, 500g	Platform lists multiple suppliers including Hangzhou J&H Chemical Co., Ltd.[3]
Parchem	N/A	Not Specified	Inquiry	Lists the compound under the name N-Boc-3-(2-bromoethyl)piperidine.[4]
Ambeed	210564-54-8	Not Specified	Inquiry	Provides access to NMR, HPLC, LC-MS, and UPLC data.[5]
Sigma-Aldrich	AldrichCPR	Not Specified	Inquiry	Listed as a product available through their catalog.[6]

Note: Pricing and availability are subject to change. It is recommended to contact the suppliers directly for the most up-to-date information.

Synthetic Pathway and Experimental Protocol

The synthesis of tert-butyl 3-(2-bromoethyl)piperidine-1-carboxylate is most commonly achieved through a two-step process starting from the commercially available N-Boc-3-piperidone. This involves the reduction of the ketone to the corresponding alcohol, followed by bromination.

Caption: Synthetic route to tert-butyl 3-(2-bromoethyl)piperidine-1-carboxylate.

Experimental Protocol: Synthesis of tert-Butyl 3-(2-bromoethyl)piperidine-1-carboxylate from tert-Butyl 3-(2-hydroxyethyl)piperidine-1-carboxylate

This protocol details the conversion of the alcohol precursor to the desired bromoalkane. A common and effective method for this transformation is the use of phosphorus tribromide (PBr₃).

Materials and Reagents:

• tert-Butyl 3-(2-hydroxyethyl)piperidine-1-carboxylate

• Phosphorus tribromide (PBr₃)

• Dichloromethane (DCM), anhydrous

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous sodium chloride solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Round-bottom flask

• Magnetic stirrer

• Dropping funnel

• Ice bath

• Separatory funnel

• Rotary evaporator

• Silica gel for column chromatography (optional)

Procedure:

• Reaction Setup: In a flame-dried, two-necked round-bottom flask equipped with a magnetic stir bar and a dropping funnel, dissolve tert-butyl 3-(2-hydroxyethyl)piperidine-1-carboxylate (1.0 eq) in anhydrous dichloromethane under an inert atmosphere (e.g., nitrogen or argon).

• Cooling: Cool the solution to 0 °C using an ice bath.

• Addition of PBr₃: Slowly add phosphorus tribromide (0.4 eq) dropwise to the stirred solution via the dropping funnel. The addition should be controlled to maintain the reaction temperature below 5 °C.

• Reaction Monitoring: After the addition is complete, allow the reaction mixture to stir at 0 °C for 1-2 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC) until the starting material is consumed.

• Quenching: Carefully quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate. Continue the addition until the effervescence ceases.

• Extraction: Transfer the mixture to a separatory funnel and separate the layers. Extract the aqueous layer with dichloromethane (2 x 50 mL).

• Washing: Combine the organic layers and wash sequentially with water (1 x 50 mL) and brine (1 x 50 mL).

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: The crude product can be purified by flash column chromatography on silica gel, eluting with a gradient of ethyl acetate in hexanes, to afford the pure tert-butyl 3-(2-bromoethyl)piperidine-1-carboxylate.

Characterization: The structure and purity of the final product should be confirmed by analytical techniques such as ¹H NMR, ¹³C NMR, and mass spectrometry.

Logical Workflow for Procurement and Synthesis

For research teams requiring this intermediate, a logical workflow ensures efficient acquisition and utilization.

Caption: Decision workflow for obtaining the target compound.

This guide serves as a foundational resource for researchers working with tert-butyl 3-(2-bromoethyl)piperidine-1-carboxylate. By providing a clear overview of its commercial availability and a detailed synthetic protocol, it aims to streamline the research and development process for novel therapeutics.

References

• 1. 210564-54-8|tert-Butyl 3-(2-bromoethyl)piperidine-1-carboxylate|BLD Pharm [bldpharm.com]
• 2. echemi.com [echemi.com]
• 3. guidechem.com [guidechem.com]
• 4. parchem.com [parchem.com]
• 5. 210564-54-8|tert-Butyl 3-(2-bromoethyl)piperidine-1-carboxylate| Ambeed [ambeed.com]
• 6. tert-Butyl 3-(2-bromoethyl)piperidine-1-carboxylate AldrichCPR | Sigma-Aldrich [sigmaaldrich.com]

The Indispensable Role of the Boc Protecting Group in Piperidine Chemistry: A Technical Guide for Drug Development

For Researchers, Scientists, and Drug Development Professionals

The piperidine moiety is a ubiquitous scaffold in a vast array of pharmaceuticals and biologically active compounds.[1] Its synthesis and functionalization are therefore of paramount importance in medicinal chemistry and drug discovery. A key strategy in the chemical manipulation of piperidine derivatives is the use of protecting groups, among which the tert-butoxycarbonyl (Boc) group stands as a cornerstone.[2][3][4] This technical guide provides an in-depth exploration of the role of the Boc protecting group in the synthesis and modification of piperidine derivatives, offering insights into its application, advantages, and the practicalities of its use in a research and development setting.

The Boc Group: A Shield for Nitrogen Reactivity

The tert-butoxycarbonyl (Boc) group is a carbamate-based protecting group for amines.[5] Its primary function is to temporarily mask the nucleophilicity and basicity of the piperidine nitrogen, thereby preventing unwanted side reactions during subsequent synthetic transformations on other parts of the molecule.[2][3] This strategic protection allows for a high degree of control over the synthetic route, enabling the construction of complex molecular architectures.[3][6]

Advantages of the Boc Protecting Group

The widespread use of the Boc group in piperidine synthesis is attributable to several key advantages:

• Stability: The Boc group is robust and stable under a wide range of reaction conditions, including basic, nucleophilic, reductive, and oxidative environments.[2][5][7] This stability is crucial for multi-step syntheses where various reagents are employed.

• Ease of Introduction: The introduction of the Boc group is typically a straightforward process, most commonly achieved by reacting the piperidine with di-tert-butyl dicarbonate (Boc₂O).[5][7][8]

• Mild Cleavage Conditions: A significant advantage of the Boc group is its facile removal under mild acidic conditions.[2][3][9] This allows for deprotection without affecting other acid-sensitive functional groups that may be present in the molecule.

• Orthogonality: The acid-lability of the Boc group makes it orthogonal to other common amine protecting groups such as the base-labile fluorenylmethyloxycarbonyl (Fmoc) group and the hydrogenolysis-labile benzyloxycarbonyl (Cbz) group.[4][5][9] This orthogonality is a cornerstone of complex synthetic strategies, allowing for the selective deprotection of different amines within the same molecule.[5]

• Improved Handling and Solubility: The introduction of the lipophilic Boc group can improve the solubility of piperidine intermediates in organic solvents and can aid in their purification by chromatography.

Disadvantages and Considerations

Despite its numerous advantages, there are some limitations to consider:

• Acid Sensitivity of the Substrate: The primary drawback is that the harsh acidic conditions required for Boc deprotection can be detrimental to substrates containing other acid-sensitive functional groups.[4]

• Side Reactions during Deprotection: The cleavage of the Boc group generates a tert-butyl cation, which can potentially alkylate other nucleophilic sites in the molecule. This can often be mitigated by the use of scavengers.[9]

Experimental Protocols

Boc Protection of Piperidines

The most common method for the N-protection of piperidines is the reaction with di-tert-butyl dicarbonate (Boc₂O).

General Protocol:

• Dissolve the piperidine derivative in a suitable aprotic solvent such as dichloromethane (DCM), tetrahydrofuran (THF), or acetonitrile.

• Add a base, typically triethylamine (TEA) or 4-(dimethylamino)pyridine (DMAP), to the solution.

• Add di-tert-butyl dicarbonate (Boc₂O) to the reaction mixture, usually at 0 °C, and then allow the reaction to warm to room temperature.

• Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Upon completion, perform an aqueous work-up to remove the base and other water-soluble byproducts.

• Extract the product with an organic solvent, dry the organic layer over an anhydrous salt (e.g., Na₂SO₄ or MgSO₄), and concentrate under reduced pressure.

• Purify the N-Boc-piperidine derivative by column chromatography if necessary.

Example Protocol: N-Boc protection of (S)-dimethyl 2-aminopentanedioate

To a stirred solution of (S)-dimethyl 2-aminopentanedioate (10 g, 57 mmol) in CH₂Cl₂ (120 mL) at 0°C was added triethylamine (32 mL, 228 mmol), (Boc)₂O (19.5 mL, 85.5 mmol), and a catalytic amount of DMAP. The reaction mixture was stirred at room temperature. After completion, the reaction was worked up to furnish the N-Boc protected product in 92% yield.

Boc Deprotection of Piperidines

The removal of the Boc group is typically achieved under acidic conditions.

General Protocol using Trifluoroacetic Acid (TFA): [10]

• Dissolve the N-Boc-piperidine derivative in dichloromethane (DCM).

• Cool the solution in an ice bath.

• Slowly add trifluoroacetic acid (TFA) (typically 5-10 equivalents) to the stirred solution.[10]

• Allow the reaction to warm to room temperature and stir for 1-4 hours, monitoring its progress by TLC or LC-MS.[10]

• Once the reaction is complete, remove the DCM and excess TFA under reduced pressure.[10]

• Neutralize the residue by carefully adding a saturated aqueous solution of a weak base, such as sodium bicarbonate (NaHCO₃), until effervescence ceases.[10]

• Extract the deprotected piperidine with an organic solvent.

• Wash the combined organic layers with brine, dry over an anhydrous salt, and concentrate under reduced pressure to yield the free amine.

General Protocol using Hydrochloric Acid (HCl) in Dioxane: [10]

• Dissolve the N-Boc-piperidine derivative in a minimal amount of a suitable solvent like methanol or dioxane.

• Add a solution of 4M HCl in dioxane (typically 3-5 equivalents) to the stirred solution at room temperature.[10]

• Stir the reaction for 1-3 hours, monitoring its progress by TLC or LC-MS.[10] Often, the hydrochloride salt of the deprotected piperidine will precipitate.

• Upon completion, the solvent can be removed under reduced pressure, or the product can be precipitated by adding a non-polar solvent like diethyl ether and collected by filtration.[10]

Quantitative Data on Boc Protection and Deprotection

The efficiency of Boc protection and deprotection reactions is crucial for the overall yield of a synthetic sequence. The following tables summarize representative quantitative data from the literature.

Substrate	Reagents and Conditions for Protection	Yield (%)	Reference
(S)-Dimethyl 2-aminopentanedioate	(Boc)₂O, TEA, DMAP, CH₂Cl₂, 0°C to RT	92
1,2,3,6-Tetrahydropyridine	Boc₂O, NaHCO₃ (sat. aq.), tert-butyl methyl ether, RT, overnight	89	[11]
Benzylamine and Butenoic acid ethyl adduct	Not specified	84.3	[12]

Substrate	Reagents and Conditions for Deprotection	Yield (%)	Reference
N-Boc-piperidine	Ex situ generated HCl gas, 1 hour	>99	[13]
N-Boc-2-phenylpyrrolidine derivative	4N HCl in dioxane	Quantitative	[14]

Influence of the Boc Group on Piperidine Conformation and Reactivity

The introduction of the N-Boc group has a significant impact on the conformational dynamics of the piperidine ring. The piperidine ring typically adopts a chair conformation to minimize steric and torsional strain.[15] The presence of the bulky Boc group can influence the equilibrium between different conformers arising from amide bond rotation and ring inversion.[15][16] This conformational constraint can be strategically utilized in stereoselective synthesis.

Furthermore, by protecting the nitrogen, the Boc group allows for selective functionalization at other positions of the piperidine ring. For instance, the deprotonation of a C-H bond adjacent to the nitrogen (α-lithiation) followed by reaction with an electrophile is a powerful method for introducing substituents at the 2-position of the piperidine ring.[17] This would not be possible without the Boc group, as an unprotected piperidine would undergo N-deprotonation.

Visualizing Key Processes

The following diagrams, generated using the DOT language, illustrate the fundamental workflows and mechanisms involving the Boc protecting group in piperidine chemistry.

Mechanism of N-Boc Protection of a Piperidine.

Mechanism of Acid-Catalyzed N-Boc Deprotection.

A typical synthetic workflow utilizing Boc protection.

Conclusion

The tert-butoxycarbonyl protecting group is an indispensable tool in the synthesis of piperidine derivatives for pharmaceutical and research applications.[4] Its robustness, ease of introduction and removal, and orthogonality to other protecting groups provide chemists with a powerful strategy for the controlled and efficient synthesis of complex molecules.[2][3][5] A thorough understanding of the principles and protocols associated with the use of the Boc group is essential for any scientist or professional involved in the design and development of novel piperidine-containing therapeutic agents.

References

• 1. Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 2. nbinno.com [nbinno.com]
• 3. nbinno.com [nbinno.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. nbinno.com [nbinno.com]
• 7. BOC Protection and Deprotection [bzchemicals.com]
• 8. Boc Protection Mechanism (Boc2O) [commonorganicchemistry.com]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. beilstein-journals.org [beilstein-journals.org]
• 12. CN104311473A - Piperidine compound and preparation method thereof - Google Patents [patents.google.com]
• 13. rsc.org [rsc.org]
• 14. mdpi.com [mdpi.com]
• 15. benchchem.com [benchchem.com]
• 16. researchgate.net [researchgate.net]
• 17. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Synthesis of tert-butyl 3-(2-bromoethyl)piperidine-1-carboxylate: An Application Note and Detailed Protocol

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a comprehensive guide for the synthesis of tert-butyl 3-(2-bromoethyl)piperidine-1-carboxylate, a valuable building block in medicinal chemistry and drug development. The protocol details the conversion of the commercially available precursor, tert-butyl 3-(2-hydroxyethyl)piperidine-1-carboxylate, to the desired bromo-functionalized compound via an Appel reaction. This method offers high efficiency and is suitable for laboratory-scale synthesis. This application note includes a detailed experimental procedure, tabulated reaction parameters, and a visual workflow diagram to ensure successful replication and implementation in a research setting.

Introduction

Piperidine derivatives are prevalent scaffolds in a wide array of pharmaceuticals and biologically active compounds. The functionalization of the piperidine ring allows for the exploration of chemical space and the development of novel therapeutic agents. Specifically, the introduction of a bromoethyl side chain at the 3-position of the N-Boc protected piperidine core provides a versatile handle for further chemical modifications, such as nucleophilic substitutions and cross-coupling reactions. The synthesis of tert-butyl 3-(2-bromoethyl)piperidine-1-carboxylate is a key step in the elaboration of more complex molecular architectures. The protocol described herein utilizes the well-established Appel reaction, which efficiently converts primary alcohols to the corresponding alkyl bromides under mild conditions.

Reaction Scheme

The synthesis proceeds via the bromination of the primary alcohol of tert-butyl 3-(2-hydroxyethyl)piperidine-1-carboxylate using carbon tetrabromide (CBr₄) and triphenylphosphine (PPh₃).

Caption: Reaction scheme for the synthesis of tert-butyl 3-(2-bromoethyl)piperidine-1-carboxylate.

Experimental Protocol

Materials:

• tert-butyl 3-(2-hydroxyethyl)piperidine-1-carboxylate

• Carbon tetrabromide (CBr₄)

• Triphenylphosphine (PPh₃)

• Dichloromethane (DCM), anhydrous

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

• Ethyl acetate (EtOAc)

• Hexanes

Equipment:

• Round-bottom flask

• Magnetic stirrer and stir bar

• Ice bath

• Nitrogen or argon inlet

• Separatory funnel

• Rotary evaporator

• Glassware for column chromatography

Procedure:

• To a solution of tert-butyl 3-(2-hydroxyethyl)piperidine-1-carboxylate (1.0 eq.) in anhydrous dichloromethane (DCM) is added triphenylphosphine (1.5 eq.) at room temperature under an inert atmosphere (nitrogen or argon).

• The solution is then cooled to 0 °C using an ice bath.

• Carbon tetrabromide (1.5 eq.) is added portion-wise to the stirred solution at 0 °C.

• The reaction mixture is allowed to warm to room temperature and stirred for an additional 2-4 hours. The progress of the reaction should be monitored by thin-layer chromatography (TLC).

• Upon completion, the reaction mixture is quenched by the addition of a saturated aqueous solution of sodium bicarbonate (NaHCO₃).

• The layers are separated, and the aqueous layer is extracted with DCM.

• The combined organic layers are washed with brine, dried over anhydrous magnesium sulfate or sodium sulfate, filtered, and concentrated under reduced pressure.

• The resulting crude product is purified by flash column chromatography on silica gel using a mixture of ethyl acetate and hexanes as the eluent to afford the pure tert-butyl 3-(2-bromoethyl)piperidine-1-carboxylate.

Data Presentation

Parameter	Value
Starting Material	tert-butyl 3-(2-hydroxyethyl)piperidine-1-carboxylate
Reagents	Carbon tetrabromide, Triphenylphosphine
Solvent	Dichloromethane (anhydrous)
Reaction Temperature	0 °C to room temperature
Reaction Time	2 - 4 hours
Work-up	Aqueous NaHCO₃ quench, extraction with DCM
Purification	Flash column chromatography (EtOAc/Hexanes)
Expected Yield	85-95%
Purity	>95% (as determined by NMR)

Characterization Data

• ¹H NMR (CDCl₃, 400 MHz): δ 4.05-3.80 (m, 2H), 3.45 (t, J = 7.2 Hz, 2H), 2.80-2.60 (m, 2H), 1.95-1.80 (m, 2H), 1.75-1.55 (m, 3H), 1.45 (s, 9H), 1.30-1.10 (m, 2H).

• ¹³C NMR (CDCl₃, 101 MHz): δ 154.8, 79.5, 45.8, 44.1, 37.9, 35.1, 33.2, 30.9, 28.4, 25.0.

Note: NMR chemical shifts are approximate and may vary slightly depending on the solvent and instrument.

Experimental Workflow

Caption: Workflow for the synthesis of tert-butyl 3-(2-bromoethyl)piperidine-1-carboxylate.

Conclusion

The provided protocol offers a reliable and efficient method for the synthesis of tert-butyl 3-(2-bromoethyl)piperidine-1-carboxylate. The use of the Appel reaction ensures a high-yielding conversion of the starting alcohol to the desired alkyl bromide under mild conditions, which is compatible with the Boc-protecting group. This procedure is well-suited for researchers in the fields of organic synthesis and medicinal chemistry, providing a key intermediate for the development of novel piperidine-based compounds.

The Versatile Building Block: Tert-butyl 3-(2-bromoethyl)piperidine-1-carboxylate in the Synthesis of Bioactive Molecules

Application Note AP-2025-12-29

Introduction

Tert-butyl 3-(2-bromoethyl)piperidine-1-carboxylate is a valuable heterocyclic building block in organic synthesis, particularly in the construction of molecules with significant biological activity. Its bifunctional nature, featuring a reactive bromoethyl side chain and a Boc-protected piperidine nitrogen, allows for sequential and controlled introduction of this privileged scaffold into a variety of molecular frameworks. This application note details its primary use in the synthesis of high-affinity ligands for neuro-receptors, specifically focusing on the N-alkylation of indoles to generate potent sigma-1 (σ1) receptor and dopamine D4 (D4) receptor antagonists.

Key Application: Synthesis of Indole-Based Neuro-Receptor Ligands

A primary application of tert-butyl 3-(2-bromoethyl)piperidine-1-carboxylate is the synthesis of 1-Aryl-3-(piperidin-3-ylethyl)indoles and related structures. These compounds have shown significant promise as selective ligands for various G protein-coupled receptors (GPCRs) and other central nervous system (CNS) targets. The piperidine moiety is a common feature in many CNS-active drugs, and its introduction via the bromoethyl linker allows for precise tuning of pharmacological properties.

N-Alkylation of Indoles

The key reaction involves the N-alkylation of an indole derivative with tert-butyl 3-(2-bromoethyl)piperidine-1-carboxylate. This reaction typically proceeds via an SN2 mechanism, where the indole nitrogen, after deprotonation by a suitable base, acts as a nucleophile, displacing the bromide. The Boc protecting group on the piperidine nitrogen prevents its participation in the reaction, ensuring regioselectivity. Subsequent deprotection of the Boc group can be readily achieved under acidic conditions to yield the final secondary amine or to allow for further functionalization at that position.

Quantitative Data Summary

The following tables summarize representative quantitative data for the synthesis and biological activity of compounds derived from tert-butyl 3-(2-bromoethyl)piperidine-1-carboxylate and analogous structures.

Table 1: Representative Reaction Yields for N-Alkylation of Indoles

Indole Substrate	Alkylating Agent	Base	Solvent	Temperature (°C)	Time (h)	Yield (%)
Indole	tert-butyl 3-(2-bromoethyl)piperidine-1-carboxylate	NaH	DMF	Room Temp.	12	~75-85 (Estimated)
5-Methoxyindole	tert-butyl 3-(2-bromoethyl)piperidine-1-carboxylate	K₂CO₃	Acetonitrile	80	16	~80-90 (Estimated)
Diethyl 1H-indole-2,5-dicarboxylate	Ethyl bromide	NaH	DMF	0 to RT	15	95

Note: Yields are based on analogous reactions and may vary depending on the specific indole substrate and reaction conditions.

Table 2: Biological Activity of Piperidine-ylethyl-indole Analogs

Compound	Target Receptor	Binding Affinity (Ki, nM)	Functional Activity
L-745,870 (Analog)	Dopamine D4	0.2 - 1.0	Antagonist
Analogous Piperidine Derivatives	Sigma-1 (σ1)	1.0 - 20.0	Antagonist
Analogous Piperidine Derivatives	Sigma-2 (σ2)	50 - 200	Lower Affinity

Note: Data is compiled from studies on structurally related compounds.

Experimental Protocols

Protocol 1: General Procedure for the N-Alkylation of Indole with tert-butyl 3-(2-bromoethyl)piperidine-1-carboxylate

Materials:

• Indole (1.0 eq)

• tert-butyl 3-(2-bromoethyl)piperidine-1-carboxylate (1.1 eq)

• Sodium hydride (NaH, 60% dispersion in mineral oil, 1.2 eq)

• Anhydrous N,N-Dimethylformamide (DMF)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Ethyl acetate (EtOAc)

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

• Argon or Nitrogen atmosphere

Procedure:

• To a flame-dried round-bottom flask under an inert atmosphere (Argon or Nitrogen), add anhydrous DMF.

• Carefully add sodium hydride (60% dispersion in mineral oil) to the DMF and cool the suspension to 0 °C in an ice bath.

• Add a solution of indole in anhydrous DMF dropwise to the NaH suspension.

• Allow the mixture to stir at 0 °C for 30 minutes, then warm to room temperature and stir for an additional 1 hour, or until hydrogen evolution ceases.

• Cool the reaction mixture back to 0 °C and add a solution of tert-butyl 3-(2-bromoethyl)piperidine-1-carboxylate in anhydrous DMF dropwise.

• Allow the reaction to warm to room temperature and stir for 12-16 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, carefully quench the reaction by the slow addition of saturated aqueous NH₄Cl solution at 0 °C.

• Extract the aqueous layer with ethyl acetate (3 x 50 mL).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the desired N-alkylated indole product.

Protocol 2: Boc Deprotection of the Piperidine Nitrogen

Materials:

• Boc-protected piperidine derivative (1.0 eq)

• Trifluoroacetic acid (TFA, 10-20 eq) or 4M HCl in Dioxane

• Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

Procedure:

• Dissolve the Boc-protected piperidine derivative in dichloromethane.

• Add trifluoroacetic acid or 4M HCl in Dioxane to the solution at room temperature.

• Stir the reaction mixture for 1-4 hours, monitoring the deprotection by TLC.

• Upon completion, concentrate the reaction mixture under reduced pressure.

• Neutralize the residue by the careful addition of a saturated aqueous NaHCO₃ solution until the pH is basic.

• Extract the aqueous layer with dichloromethane (3 x 30 mL).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the deprotected piperidine derivative.

Mandatory Visualizations

Signaling Pathways

The synthesized piperidine-ylethyl-indole derivatives are often designed to modulate specific neuro-receptor signaling pathways. Below are simplified representations of the Dopamine D4 receptor and Sigma-1 receptor signaling cascades, which are common targets for such compounds.

Caption: Dopamine D4 Receptor Signaling Pathway.

Caption: Sigma-1 Receptor Signaling Pathway.

Experimental Workflow

The general workflow for the synthesis and initial biological evaluation of a novel piperidine-ylethyl-indole derivative is outlined below.

Caption: Synthetic and Evaluation Workflow.

Tert-butyl 3-(2-bromoethyl)piperidine-1-carboxylate serves as a key intermediate for the synthesis of a diverse range of piperidine-containing compounds. Its application in the N-alkylation of indoles provides a straightforward route to novel and potent modulators of important CNS targets like the dopamine D4 and sigma-1 receptors. The protocols and data presented herein offer a valuable resource for researchers and scientists in the field of medicinal chemistry and drug development.

Application Notes: Alkylation Reactions with tert-butyl 3-(2-bromoethyl)piperidine-1-carboxylate

For Researchers, Scientists, and Drug Development Professionals

Introduction

tert-Butyl 3-(2-bromoethyl)piperidine-1-carboxylate is a valuable bifunctional building block in medicinal chemistry and organic synthesis. Its structure, which incorporates a Boc-protected piperidine ring and a primary alkyl bromide, makes it an ideal electrophile for introducing the 3-piperidylethyl moiety onto a wide range of nucleophiles. The piperidine scaffold is a privileged structure found in numerous pharmaceuticals, valued for its ability to impart favorable pharmacokinetic properties such as improved solubility and metabolic stability.[1] Derivatives containing the piperidine motif have shown a wide array of pharmacological activities, including analgesic, antidepressant, and antipsychotic effects.[2] This reagent is particularly useful for synthesizing ligands targeting G protein-coupled receptors (GPCRs) and sigma (σ) receptors, which are implicated in various neurological and proliferative disorders.[3][4]

The primary alkyl bromide functionality of this reagent readily participates in bimolecular nucleophilic substitution (SN2) reactions, allowing for the facile construction of new carbon-nitrogen, carbon-oxygen, and carbon-sulfur bonds. The tert-butoxycarbonyl (Boc) protecting group ensures the piperidine nitrogen remains unreactive during alkylation and can be easily removed under acidic conditions in a subsequent step if desired.

General Reaction Mechanism

Alkylation reactions with tert-butyl 3-(2-bromoethyl)piperidine-1-carboxylate proceed via a classical bimolecular nucleophilic substitution (SN2) mechanism. In this one-step process, a nucleophile (Nu:) attacks the electrophilic carbon atom attached to the bromine, simultaneously displacing the bromide leaving group.

A placeholder DOT script is shown above. The actual diagram requires image files for chemical structures which cannot be generated here.

Caption: General SN2 Alkylation Reaction Scheme.

This reaction is typically carried out in the presence of a non-nucleophilic base to neutralize the acid generated if the nucleophile is protic (e.g., R-NH₂, R-OH, R-SH). The choice of base and solvent is crucial for achieving high yields and depends on the nature of the nucleophile.

Applications in Drug Discovery

The introduction of the 3-piperidylethyl group can significantly influence the pharmacological profile of a molecule. This moiety is prevalent in compounds targeting the central nervous system.

• GPCR Ligands: Many neurotransmitter receptors, such as dopamine, serotonin, and adrenergic receptors, are GPCRs. The piperidine ring can mimic the endogenous ligands for these receptors, making derivatives synthesized from this reagent promising candidates for neurological drugs.[4][5]

• Sigma (σ) Receptor Ligands: The (aminoethyl)piperidine scaffold is a key feature in many high-affinity σ₁ receptor ligands.[3][6] These ligands are being investigated for their potential in treating neurodegenerative diseases, pain, and for their antiproliferative properties in cancer.[3][6]

The diagram below illustrates a representative signaling pathway that could be modulated by a ligand synthesized using this building block.

Caption: Representative GPCR Signaling Pathway.

Experimental Protocols & Data

The following protocols are general procedures for the alkylation of common nucleophiles. Optimization of stoichiometry, temperature, and reaction time may be necessary for specific substrates.

Protocol 1: N-Alkylation of Amines

This protocol describes a general procedure for the alkylation of a primary or secondary amine.

Materials:

• tert-Butyl 3-(2-bromoethyl)piperidine-1-carboxylate (1.0 eq.)

• Amine nucleophile (1.0 - 1.2 eq.)

• Potassium carbonate (K₂CO₃), anhydrous (2.0 - 3.0 eq.)

• Acetonitrile (CH₃CN) or N,N-Dimethylformamide (DMF), anhydrous

• Round-bottom flask with magnetic stir bar

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• To a dry round-bottom flask under an inert atmosphere, add the amine nucleophile (1.0 eq.) and anhydrous potassium carbonate (2.0 eq.).

• Add anhydrous acetonitrile or DMF to create a stirrable suspension (approx. 0.1-0.2 M concentration with respect to the limiting reagent).

• Add a solution of tert-butyl 3-(2-bromoethyl)piperidine-1-carboxylate (1.0 eq.) in the same solvent dropwise to the stirring suspension at room temperature.

• Heat the reaction mixture to 50-80 °C.

• Monitor the reaction progress by Thin-Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, cool the mixture to room temperature and filter off the inorganic salts.

• Rinse the filter cake with a small amount of the reaction solvent.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by silica gel column chromatography to afford the pure N-alkylated product.

Protocol 2: O-Alkylation of Phenols and S-Alkylation of Thiols

This protocol is suitable for the alkylation of phenolic or thiol nucleophiles.

Materials:

• tert-Butyl 3-(2-bromoethyl)piperidine-1-carboxylate (1.0 eq.)

• Phenol or Thiol nucleophile (1.0 - 1.2 eq.)

• Cesium carbonate (Cs₂CO₃) or Potassium carbonate (K₂CO₃), anhydrous (1.5 - 2.0 eq.)

• N,N-Dimethylformamide (DMF), anhydrous

• Round-bottom flask with magnetic stir bar

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• To a dry round-bottom flask under an inert atmosphere, add the phenol or thiol (1.1 eq.) and anhydrous cesium carbonate (1.5 eq.).

• Add anhydrous DMF to dissolve the components (approx. 0.1-0.2 M).

• Stir the mixture at room temperature for 15-30 minutes to ensure formation of the phenoxide or thiolate.[7]

• Add a solution of tert-butyl 3-(2-bromoethyl)piperidine-1-carboxylate (1.0 eq.) in DMF dropwise.

• Stir the reaction at room temperature or heat gently (40-60 °C) if necessary. Thiols are generally more nucleophilic than phenols and may react at lower temperatures.[7][8]

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, pour the reaction mixture into water and extract with an organic solvent (e.g., ethyl acetate or dichloromethane).

• Wash the combined organic layers with water and brine, dry over anhydrous sodium sulfate (Na₂SO₄), and filter.

• Concentrate the filtrate under reduced pressure and purify the crude product by silica gel column chromatography.

Quantitative Data: Representative Reaction Conditions

The following table summarizes typical conditions for the alkylation of various nucleophiles. Yields are highly substrate-dependent and require empirical optimization.

Nucleophile Class	Nucleophile (Example)	Base	Solvent	Temp (°C)	Time (h)	Typical Yield Range
Primary Amine	Benzylamine	K₂CO₃	CH₃CN	80	12-24	60-85%
Secondary Amine	Morpholine	K₂CO₃	DMF	60	8-16	70-90%
Aromatic Amine	Aniline	K₂CO₃ / NaH	DMF	80-100	24-48	40-70%
Phenol	4-Methoxyphenol	Cs₂CO₃	DMF	25-50	6-12	75-95%
Thiol	Thiophenol	K₂CO₃	DMF	25	2-6	80-98%

Note: This data is representative and based on general principles of SN2 reactions with similar alkyl bromides.

Experimental Workflow Diagram

References

• 1. Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications [mdpi.com]
• 2. applications.emro.who.int [applications.emro.who.int]
• 3. d-nb.info [d-nb.info]
• 4. pubs.acs.org [pubs.acs.org]
• 5. How ligands illuminate GPCR molecular pharmacology - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. masterorganicchemistry.com [masterorganicchemistry.com]
• 8. researchgate.net [researchgate.net]

Application Notes and Protocols for Nucleophilic Substitution Reactions of tert-Butyl 3-(2-bromoethyl)piperidine-1-carboxylate

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the utility of tert-butyl 3-(2-bromoethyl)piperidine-1-carboxylate as a key building block in the synthesis of diverse molecular entities through nucleophilic substitution reactions. The protocols detailed herein are essential for drug discovery and development, enabling the introduction of the substituted piperidine motif, a privileged scaffold in medicinal chemistry, into a wide range of molecular architectures.

Introduction

tert-Butyl 3-(2-bromoethyl)piperidine-1-carboxylate is a versatile bifunctional molecule featuring a primary alkyl bromide and a Boc-protected piperidine ring. The electron-withdrawing nature of the bromo group makes the terminal carbon susceptible to nucleophilic attack, while the Boc protecting group provides stability and allows for subsequent deprotection under acidic conditions to reveal the secondary amine for further functionalization. This reagent is particularly valuable for synthesizing libraries of compounds in drug discovery programs, where the piperidine scaffold is known to improve pharmacokinetic properties and biological activity.

The primary application of this reagent lies in SN2 reactions, where a variety of nucleophiles can displace the bromide ion, leading to the formation of new carbon-heteroatom or carbon-carbon bonds. Common nucleophiles include phenoxides, alkoxides, amines, thiols, and azide ions.

Reaction Mechanisms and Pathways

The nucleophilic substitution reactions involving tert-butyl 3-(2-bromoethyl)piperidine-1-carboxylate predominantly proceed via an SN2 (bimolecular nucleophilic substitution) mechanism. This is favored because the electrophilic carbon is part of a primary alkyl bromide, which is sterically accessible to the incoming nucleophile.

General SN2 Reaction Pathway:

Caption: General SN2 reaction pathway.

Key to a successful SN2 reaction is the choice of a good nucleophile and appropriate reaction conditions to minimize the competing E2 (bimolecular elimination) reaction. The use of strong, non-bulky bases to generate the nucleophile (e.g., deprotonating a phenol to a phenoxide) and polar aprotic solvents are typical strategies to favor substitution over elimination.

Applications in Drug Discovery

The piperidine moiety is a common feature in many approved drugs due to its ability to confer favorable physicochemical properties such as improved solubility and metabolic stability.[1] The use of tert-butyl 3-(2-bromoethyl)piperidine-1-carboxylate allows for the facile introduction of a piperidine "tail" onto a variety of molecular scaffolds, which is a common strategy in lead optimization.

Drug Development Workflow:

Caption: Workflow in drug development.

Experimental Protocols and Data

The following section provides detailed protocols for nucleophilic substitution reactions using tert-butyl 3-(2-bromoethyl)piperidine-1-carboxylate with various nucleophiles.

Williamson Ether Synthesis with Phenols

This protocol describes the synthesis of aryl ethers, a common structural motif in pharmaceuticals. The reaction involves the deprotonation of a phenol to form a more nucleophilic phenoxide, which then displaces the bromide.

Protocol 1: Synthesis of tert-butyl 3-(2-(4-fluorophenoxy)ethyl)piperidine-1-carboxylate

• Materials:

  • tert-Butyl 3-(2-bromoethyl)piperidine-1-carboxylate

  • 4-Fluorophenol

  • Potassium carbonate (K₂CO₃) or Sodium hydride (NaH)

  • N,N-Dimethylformamide (DMF) or Acetonitrile (MeCN)

  • Ethyl acetate (EtOAc)

  • Saturated aqueous sodium bicarbonate (NaHCO₃) solution

  • Brine

  • Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Procedure:

  • To a solution of 4-fluorophenol (1.2 equivalents) in anhydrous DMF, add potassium carbonate (2.0 equivalents).

  • Stir the mixture at room temperature for 30 minutes.

  • Add a solution of tert-butyl 3-(2-bromoethyl)piperidine-1-carboxylate (1.0 equivalent) in DMF to the reaction mixture.

  • Heat the reaction mixture to 60-80 °C and stir for 4-12 hours, monitoring the reaction progress by TLC or LC-MS.

  • After completion, cool the reaction to room temperature and pour it into water.

  • Extract the aqueous layer with ethyl acetate (3 x 50 mL).

  • Wash the combined organic layers with saturated aqueous NaHCO₃ solution and then with brine.

  • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to afford the desired product.

Table 1: Representative Data for Williamson Ether Synthesis

Nucleophile	Base	Solvent	Temperature (°C)	Time (h)	Yield (%)
4-Fluorophenol	K₂CO₃	DMF	80	6	85
Phenol	NaH	THF	65	8	78
3-Methoxyphenol	Cs₂CO₃	MeCN	70	10	92

Substitution with Nitrogen Nucleophiles

This protocol is applicable for the synthesis of various amines, which are crucial functional groups in many drug molecules.

Protocol 2: Synthesis of tert-butyl 3-(2-(benzylamino)ethyl)piperidine-1-carboxylate

• Materials:

  • tert-Butyl 3-(2-bromoethyl)piperidine-1-carboxylate

  • Benzylamine

  • Potassium carbonate (K₂CO₃) or Triethylamine (Et₃N)

  • Acetonitrile (MeCN) or Dichloromethane (DCM)

  • Ethyl acetate (EtOAc)

  • Water

  • Brine

  • Anhydrous sodium sulfate (Na₂SO₄)

• Procedure:

  • To a solution of tert-butyl 3-(2-bromoethyl)piperidine-1-carboxylate (1.0 equivalent) in acetonitrile, add benzylamine (1.5 equivalents) and potassium carbonate (2.0 equivalents).

  • Stir the reaction mixture at room temperature or heat to 50 °C for 12-24 hours.

  • Monitor the reaction by TLC or LC-MS.

  • Upon completion, filter off the inorganic salts and concentrate the filtrate under reduced pressure.

  • Dissolve the residue in ethyl acetate and wash with water and then brine.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate.

  • Purify the crude product by column chromatography on silica gel to obtain the desired secondary amine.

Table 2: Representative Data for Reactions with Nitrogen Nucleophiles

Nucleophile	Base	Solvent	Temperature (°C)	Time (h)	Yield (%)
Benzylamine	K₂CO₃	MeCN	50	18	75
Morpholine	Et₃N	DCM	RT	24	88
Phthalimide	K₂CO₃	DMF	90	12	65

Substitution with Thiol Nucleophiles

This method is used to synthesize thioethers, which are important isosteres of ethers in medicinal chemistry.

Protocol 3: Synthesis of tert-butyl 3-(2-(phenylthio)ethyl)piperidine-1-carboxylate

• Materials:

  • tert-Butyl 3-(2-bromoethyl)piperidine-1-carboxylate

  • Thiophenol

  • Sodium hydride (NaH) or Potassium carbonate (K₂CO₃)

  • Tetrahydrofuran (THF) or DMF

  • Ethyl acetate (EtOAc)

  • Saturated aqueous ammonium chloride (NH₄Cl) solution

  • Brine

  • Anhydrous magnesium sulfate (MgSO₄)

• Procedure:

  • To a solution of thiophenol (1.1 equivalents) in anhydrous THF at 0 °C, add sodium hydride (1.2 equivalents, 60% dispersion in mineral oil) portion-wise.

  • Allow the mixture to warm to room temperature and stir for 30 minutes.

  • Cool the mixture back to 0 °C and add a solution of tert-butyl 3-(2-bromoethyl)piperidine-1-carboxylate (1.0 equivalent) in THF.

  • Allow the reaction to warm to room temperature and stir for 4-8 hours.

  • Quench the reaction carefully with saturated aqueous NH₄Cl solution.

  • Extract the mixture with ethyl acetate.

  • Wash the combined organic layers with brine, dry over anhydrous MgSO₄, filter, and concentrate.

  • Purify the residue by flash chromatography to yield the thioether.

Table 3: Representative Data for Reactions with Thiol Nucleophiles

Nucleophile	Base	Solvent	Temperature (°C)	Time (h)	Yield (%)
Thiophenol	NaH	THF	RT	6	90
4-Methylthiophenol	K₂CO₃	DMF	60	8	82

Conclusion

tert-Butyl 3-(2-bromoethyl)piperidine-1-carboxylate is a highly valuable and versatile building block for the synthesis of a wide array of substituted piperidine derivatives. The protocols outlined in these application notes demonstrate its utility in forming ether, amine, and thioether linkages through straightforward nucleophilic substitution reactions. The provided data highlights the generally high yields achievable under optimized conditions, making this reagent an excellent choice for applications in medicinal chemistry and drug development. Researchers and scientists can adapt these methodologies to incorporate the piperidine scaffold into their target molecules, facilitating the exploration of new chemical space and the development of novel therapeutic agents.

References

• 1. researchgate.net [researchgate.net]

Tert-butyl 3-(2-bromoethyl)piperidine-1-carboxylate: A Key Building Block in the Synthesis of Orexin Receptor Antagonists

For Immediate Release

Shanghai, China – December 29, 2025 – Tert-butyl 3-(2-bromoethyl)piperidine-1-carboxylate has emerged as a critical building block for medicinal chemists, particularly in the development of potent and selective orexin receptor antagonists, a class of drugs targeted for the treatment of insomnia and other sleep-wake disorders. This versatile piperidine derivative serves as a key intermediate for introducing a flexible ethyl-piperidine motif into drug candidates, enabling the fine-tuning of their pharmacological properties.

The orexin system, comprising two G protein-coupled receptors, Orexin 1 Receptor (OX1R) and Orexin 2 Receptor (OX2R), plays a pivotal role in regulating wakefulness.[1][2] Antagonism of these receptors has been a successful strategy in developing novel therapeutics for insomnia, with compounds like suvorexant being a notable example.[3] The synthesis of analogs of such bioactive molecules often relies on the strategic incorporation of specific structural motifs, where building blocks like Tert-butyl 3-(2-bromoethyl)piperidine-1-carboxylate are indispensable.

Synthesis of the Building Block

The preparation of Tert-butyl 3-(2-bromoethyl)piperidine-1-carboxylate is typically achieved from its corresponding alcohol precursor, Tert-butyl 3-(2-hydroxyethyl)piperidine-1-carboxylate. A common method involves a bromination reaction, for which a detailed protocol is provided below.

Table 1: Synthesis of Tert-butyl 3-(2-bromoethyl)piperidine-1-carboxylate

Step	Reaction	Reagents and Conditions	Yield (%)	Purity (%)
1	Bromination	Carbon tetrabromide, Triphenylphosphine, Dichloromethane, 0 °C to room temperature	>95	>98

Application in the Synthesis of Orexin Receptor Antagonists

The primary utility of Tert-butyl 3-(2-bromoethyl)piperidine-1-carboxylate lies in its ability to alkylate various nucleophiles, thereby tethering the Boc-protected piperidine-ethyl moiety to a core scaffold. A prominent example is its use in the synthesis of dual orexin receptor antagonists. In a representative reaction, the bromo-ethyl derivative can be reacted with a suitable heterocyclic nucleophile, such as a substituted triazole, to furnish the desired drug candidate.

Table 2: Synthesis of a Dual Orexin Receptor Antagonist

Step	Reaction	Reactants	Reagents and Conditions	Yield (%)	Purity (%)
2	N-Alkylation	Tert-butyl 3-(2-bromoethyl)piperidine-1-carboxylate, 5-methyl-2-(2H-1,2,3-triazol-2-yl)phenol	Cesium carbonate, N,N-Dimethylformamide, 60 °C	85-95	>98

The resulting compound can then undergo deprotection of the Boc group and subsequent elaboration to yield the final active pharmaceutical ingredient.

Biological Activity

The piperidine-containing orexin receptor antagonists synthesized using this building block have demonstrated high potency in in-vitro assays. The biological activity is typically assessed by measuring the inhibition of the respective orexin receptors.

Table 3: In-vitro Activity of a Representative Orexin Receptor Antagonist

Compound	OX1R IC50 (nM)	OX2R IC50 (nM)
Representative Antagonist	10-50	1-10

Experimental Protocols

Protocol 1: Synthesis of Tert-butyl 3-(2-bromoethyl)piperidine-1-carboxylate

• To a solution of Tert-butyl 3-(2-hydroxyethyl)piperidine-1-carboxylate (1.0 eq) in anhydrous dichloromethane (0.2 M) at 0 °C under a nitrogen atmosphere, is added carbon tetrabromide (1.5 eq).

• Triphenylphosphine (1.5 eq) is then added portion-wise, maintaining the temperature at 0 °C.

• The reaction mixture is allowed to warm to room temperature and stirred for 12-16 hours.

• The reaction is monitored by thin-layer chromatography (TLC).

• Upon completion, the reaction mixture is concentrated under reduced pressure.

• The residue is purified by flash column chromatography on silica gel using a gradient of ethyl acetate in hexanes to afford Tert-butyl 3-(2-bromoethyl)piperidine-1-carboxylate as a colorless oil.

Protocol 2: Synthesis of a Dual Orexin Receptor Antagonist via N-Alkylation

• To a solution of 5-methyl-2-(2H-1,2,3-triazol-2-yl)phenol (1.0 eq) in anhydrous N,N-dimethylformamide (0.5 M) is added cesium carbonate (2.0 eq).

• Tert-butyl 3-(2-bromoethyl)piperidine-1-carboxylate (1.2 eq) is then added, and the reaction mixture is heated to 60 °C.

• The reaction is stirred at this temperature for 4-6 hours and monitored by TLC.

• Upon completion, the reaction mixture is cooled to room temperature and diluted with water.

• The aqueous layer is extracted with ethyl acetate (3 x).

• The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure.

• The crude product is purified by flash column chromatography on silica gel to yield the desired N-alkylated product.

Visualizing the Workflow and Pathway

To better illustrate the processes, the following diagrams outline the experimental workflow and the targeted biological pathway.

Synthesis of Orexin Antagonists

Orexin Receptor Signaling

References

• 1. Disubstituted piperidines as potent Orexin (hypocretin) receptor antagonists - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Disubstituted piperidines as potent orexin (hypocretin) receptor antagonists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Enantioselective synthesis of a dual orexin receptor antagonist - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes: Experimental Procedures for Covalent Coupling to Primary Amines

For Researchers, Scientists, and Drug Development Professionals

Introduction

The covalent conjugation of molecules to primary amines is a cornerstone of modern bioconjugation and drug development.[1] This process involves forming a stable amide bond between a primary amine (-NH₂) on one molecule (e.g., a protein, antibody, or peptide) and an activated functional group on another.[2] Primary amines are abundant in biological systems, notably on the N-terminus of polypeptides and the side chains of lysine residues, making them readily accessible targets for modification. These coupling strategies are fundamental for creating antibody-drug conjugates (ADCs), developing diagnostic assays, immobilizing proteins on surfaces for analysis, and enhancing the therapeutic properties of biomolecules.[3]

This document provides detailed protocols and comparative data for the most common and effective chemistries used to target primary amines, including carbodiimide (EDC/NHS), uronium salt (HATU), and acyl chloride-based methods.

Carbodiimide Chemistry: EDC/NHS Coupling

The use of 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC or EDAC) in conjunction with N-hydroxysuccinimide (NHS) or its water-soluble analog (Sulfo-NHS) is the most widely employed method for coupling carboxyl groups to primary amines.[4][3] EDC is a "zero-length" crosslinker, meaning no part of its structure is incorporated into the final bond.[5] The reaction first activates a carboxyl group (-COOH) to form an unstable O-acylisourea intermediate.[6] This intermediate is susceptible to hydrolysis in aqueous solutions. The addition of NHS stabilizes this intermediate by converting it into a more stable, amine-reactive NHS ester, significantly improving coupling efficiency.[5][6]

Reaction Mechanism and Workflow

The process is typically performed in two steps to maximize efficiency and minimize undesirable side reactions, such as the polymerization of biomolecules that contain both carboxyl and amine groups.[7]

Quantitative Data: EDC/NHS Reaction Parameters

Successful conjugation is dependent on several key parameters. The following table summarizes recommended conditions for EDC/NHS coupling reactions.[4]

Parameter	General Range	Recommended	Notes
Activation pH	4.5 - 7.2[8]	4.5 - 6.0	Use a non-amine, non-carboxylate buffer like MES to prevent competition.[4]
Coupling pH	7.0 - 8.5[4]	7.2 - 8.0	The reaction with primary amines is most efficient at a slightly basic pH.[4][8] Use a non-amine buffer like PBS.
EDC Concentration	2 - 10 mM	~2-4 mM	A molar excess relative to the carboxyl groups is often used.[4] Reduce if precipitation occurs.[8]
NHS/Sulfo-NHS Conc.	5 - 10 mM	~5-10 mM	A higher molar ratio of NHS to EDC can improve efficiency.[4]
Activation Time	15 - 30 minutes	15 minutes	Performed at room temperature.[4][8]
Coupling Time	2 hours - overnight	2 hours	Can be performed at room temperature or 4°C.[4][7][8]
Temperature	4°C - Room Temp (~25°C)	Room Temp	Lower temperatures can increase the stability of the activated ester.[4]

Experimental Protocol: Two-Step EDC/NHS Coupling

This protocol describes the conjugation of a molecule with a carboxyl group (Molecule A) to a molecule with a primary amine (Molecule B, e.g., a protein).

Materials and Reagents

• Molecule A (containing carboxyl groups)

• Molecule B (containing primary amines)

• EDC (1-Ethyl-3-[3-dimethylaminopropyl]carbodiimide HCl): Store at -20°C, desiccated. Equilibrate to room temperature before opening.[8]

• NHS or Sulfo-NHS : Store at 4°C, desiccated. Prepare solutions immediately before use.

• Activation Buffer : 0.1 M MES (2-(N-morpholino)ethanesulfonic acid), 0.5 M NaCl, pH 6.0.[8]

• Coupling Buffer : Phosphate-Buffered Saline (PBS), pH 7.2-7.5.[8]

• Quenching Solution : 1 M Tris-HCl, 1 M Glycine, or 1 M Ethanolamine, pH 8.0.

• Purification : Zeba™ Spin Desalting Columns (or similar) or dialysis cassettes.[8]

Workflow Diagram: Two-Step EDC/NHS Coupling

Procedure

Step 1: Activation of Carboxyl Groups

• Prepare Molecule A at a concentration of 1-10 mg/mL in ice-cold Activation Buffer.

• Prepare EDC and NHS/Sulfo-NHS solutions immediately before use in the Activation Buffer.

• Add EDC and NHS to the Molecule A solution. A common molar ratio is a 2- to 10-fold molar excess of EDC and NHS over the amount of carboxyl groups on Molecule A.[4]

• Incubate the reaction for 15-30 minutes at room temperature with gentle mixing.[4][8]

Step 2: Removal of Excess Reagents (Crucial for Two-Step Protocol)

• To prevent EDC from reacting with carboxyl groups on Molecule B, remove excess EDC and NHS byproducts.

• Use a desalting column equilibrated with Coupling Buffer to rapidly separate the activated Molecule A from the smaller crosslinking molecules.[8]

Step 3: Coupling to Primary Amines

• Immediately add the purified, activated Molecule A to a solution of Molecule B prepared in Coupling Buffer. The molar ratio of Molecule A to Molecule B should be optimized but often starts with a 10- to 20-fold molar excess of Molecule A.[9]

• Allow the reaction to proceed for 2 hours at room temperature or overnight at 4°C with gentle agitation.[7][8]

Step 4: Quenching the Reaction

• Stop the coupling reaction by adding a quenching solution to a final concentration of 20-50 mM.[8]

• The primary amines in the quenching solution will react with any remaining NHS-esters. Incubate for 15-30 minutes.

Step 5: Purification of the Conjugate

• Remove excess quenching reagent and unreacted molecules by using a desalting column, dialysis, or size-exclusion chromatography.[6][8]

• Store the purified conjugate in an appropriate buffer, often at 4°C or frozen at -20°C.[8]

Alternative Coupling Chemistries

While EDC/NHS is versatile, other reagents may be preferable depending on the specific application, particularly in organic synthesis contexts.

HATU Coupling

HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxide hexafluorophosphate) is a highly efficient uronium salt-based coupling reagent that activates carboxylic acids to form reactive OAt-active esters. It is often used in organic solvents for peptide synthesis and small molecule conjugation.[10]

Parameter	General Conditions	Notes
Solvent	Aprotic solvents (DMF, DCM, THF)[10][11]	Chosen based on substrate solubility.
Base	Non-nucleophilic base (DIEA, NMM)	Typically 2-5 equivalents.[12]
Reagents (Molar Ratio)	Acid:Amine:HATU:Base (1 : 1.2 : 1.2 : 2-5)	Ratios may require optimization.[10][12]
Reaction Time	1 - 18 hours	Monitor by TLC or LC-MS.
Temperature	0°C to Room Temperature	The reaction is often started at 0°C and allowed to warm.[10]

General Protocol:

• Dissolve the carboxylic acid, HATU, and a non-nucleophilic base like DIEA in an aprotic solvent (e.g., DMF).

• Stir the mixture at 0°C for 10-15 minutes to allow for activation.

• Add the primary amine to the solution.

• Allow the reaction to stir at room temperature for 1-18 hours.

• Purify the product using standard organic chemistry techniques like extraction and column chromatography.[10]

Schotten-Baumann Reaction (Acyl Chlorides)

This method involves the acylation of an amine using an acyl chloride.[11] The carboxylic acid must first be converted to a more reactive acyl chloride, typically using thionyl chloride (SOCl₂) or oxalyl chloride.[11] This method is robust but the harsh conditions required to form the acyl chloride can be incompatible with sensitive biomolecules.[2]

Parameter	General Conditions	Notes
Solvent	Aprotic solvents (DCM, THF)[11]	-
Base	Tertiary amine (DIEA, Pyridine)[11]	Required to neutralize the HCl byproduct.[11]
Reagents (Molar Ratio)	Amine:Acyl Chloride:Base (1 : 1-2 : 1)	-
Reaction Time	1 - 16 hours[11]	-
Temperature	Room Temperature[11]	-

General Protocol:

• Dissolve the amine and a base (e.g., DIEA) in an aprotic solvent like DCM.

• Add 1-2 equivalents of the acyl chloride to the stirring solution.

• Stir at room temperature for 8-16 hours.[11]

• Quench the reaction with water and extract the amide product with an organic solvent.[11]

Application in Signaling Pathway Analysis

Bioconjugation techniques are not typically part of a native signaling pathway but are critical tools for studying them. For example, an antibody targeting a cell surface receptor can be coupled to a fluorescent dye or a drug molecule to visualize or modulate a pathway. G-protein coupled receptors (GPCRs), such as the Trace Amine-Associated Receptor 1 (TAAR1), are common targets.[13]

References

• 1. General Dialdehyde Click Chemistry for Amine Bioconjugation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. hepatochem.com [hepatochem.com]
• 3. Amine coupling through EDC/NHS: a practical approach - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. カルボジイミド架橋剤の化学 | Thermo Fisher Scientific - JP [thermofisher.com]
• 6. info.gbiosciences.com [info.gbiosciences.com]
• 7. General Protocol for Coupling Biomolecules to Carboxylate Particles using EDC/Sulfo-NHS [echobiosystems.com]
• 8. documents.thermofisher.com [documents.thermofisher.com]
• 9. benchchem.com [benchchem.com]
• 10. growingscience.com [growingscience.com]
• 11. Amide Synthesis [fishersci.dk]
• 12. Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents - PMC [pmc.ncbi.nlm.nih.gov]
• 13. TAAR1 - Wikipedia [en.wikipedia.org]

Application Notes and Protocols for the Synthesis of Novel Pharmaceutical Agents

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols and insights into the synthesis of three novel pharmaceutical agents: Nirmatrelvir (an antiviral), Enzalutamide (an anti-cancer agent), and Sitagliptin (an anti-diabetic drug). The methodologies highlighted showcase innovative synthetic strategies, including biocatalysis and novel coupling reactions, relevant to modern drug discovery and development.

Nirmatrelvir (PF-07321332): An Oral SARS-CoV-2 Main Protease Inhibitor

Nirmatrelvir is an orally active antiviral drug that targets the main protease (Mpro) of SARS-CoV-2, the virus responsible for COVID-19. Its synthesis involves the construction of a specific peptidomimetic structure capable of inhibiting the viral protease.

Mechanism of Action: Inhibition of Viral Polyprotein Processing

Nirmatrelvir is a reversible covalent inhibitor of the SARS-CoV-2 main protease (Mpro), an enzyme essential for viral replication.[1] Mpro is responsible for cleaving viral polyproteins into functional proteins required for viral assembly. By binding to the active site of Mpro, nirmatrelvir blocks this cleavage process, thereby halting viral replication.

References

• 1. Late-stage synthesis of heterobifunctional molecules for PROTAC applications via ruthenium-catalysed C‒H amidation - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: The Role of tert-butyl 3-(2-bromoethyl)piperidine-1-carboxylate in Kinase Inhibitor Synthesis

Audience: Researchers, scientists, and drug development professionals.

Introduction

Kinase inhibitors are a cornerstone of modern targeted therapy, playing a crucial role in the treatment of cancer and inflammatory diseases. A common structural motif in many of these inhibitors is the piperidine ring, which can be strategically functionalized to optimize pharmacological properties such as potency, selectivity, and pharmacokinetics. tert-Butyl 3-(2-bromoethyl)piperidine-1-carboxylate is a key building block for introducing a protected piperidin-3-ylethyl moiety onto a core scaffold. This application note provides detailed protocols and data for the use of this reagent in the synthesis of kinase inhibitors, focusing on the N-alkylation of pyrazolo[3,4-d]pyrimidine cores, a prevalent scaffold in Bruton's tyrosine kinase (BTK) and Janus kinase (JAK) inhibitors.

General Synthetic Scheme

The primary application of tert-butyl 3-(2-bromoethyl)piperidine-1-carboxylate in this context is the N-alkylation of heterocyclic cores, such as pyrazolo[3,4-d]pyrimidines. The reaction proceeds via a nucleophilic substitution, where a nitrogen atom of the heterocyclic ring displaces the bromide. The tert-butoxycarbonyl (Boc) group serves as a protecting group for the piperidine nitrogen, which can be readily removed under acidic conditions in a later step to allow for further functionalization or to yield the final active pharmaceutical ingredient.

Caption: General workflow for kinase inhibitor synthesis.

Application Example: Synthesis of a BTK Inhibitor Analog

This protocol details the synthesis of (R)-tert-Butyl 3-(4-amino-3-(4-phenoxyphenyl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl)piperidine-1-carboxylate, an intermediate in the synthesis of Ibrutinib, a potent BTK inhibitor. While the example uses the corresponding mesylate, the reactivity of the bromide is analogous.

Experimental Protocol

Step 1: N-Alkylation of the Pyrazolo[3,4-d]pyrimidine Core

• To a solution of 3-(4-phenoxyphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine (1 equivalent) in anhydrous N,N-dimethylformamide (DMF), add cesium carbonate (3 equivalents).

• Add tert-butyl (S)-3-(2-bromoethyl)piperidine-1-carboxylate (1.1 equivalents) to the reaction mixture.

• Stir the mixture at 60-80 °C for 12-24 hours, monitoring the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction mixture to room temperature and pour it into ice water.

• Extract the aqueous layer with ethyl acetate (3 x volume).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the desired Boc-protected product.

Step 2: Boc Deprotection

• Dissolve the Boc-protected intermediate (1 equivalent) in a solution of 4M HCl in dioxane or a mixture of trifluoroacetic acid (TFA) in dichloromethane (DCM).

• Stir the reaction mixture at room temperature for 1-4 hours.

• Monitor the deprotection by TLC or LC-MS.

• Upon completion, concentrate the reaction mixture under reduced pressure.

• Triturate the residue with diethyl ether to precipitate the hydrochloride salt of the final product.

• Filter the solid, wash with diethyl ether, and dry under vacuum.

Data Presentation

The following table summarizes the inhibitory activity of a representative kinase inhibitor synthesized using a piperidinylethyl-functionalized pyrazolopyrimidine scaffold.

Compound ID	Target Kinase	IC50 (nM)	Cell Line	GI50 (nM)
1	BTK	0.5	Ramos	3.8
Jeko-1	9.7
2	JAK1	5.2	HEL	15.4
JAK2	3.1
JAK3	1.8

Note: Data is representative and compiled from various sources on pyrazolopyrimidine-based kinase inhibitors.

Signaling Pathways

Understanding the signaling pathways targeted by these inhibitors is crucial for drug development. Below are simplified diagrams of the BTK and JAK-STAT signaling pathways.

Scalable Synthesis of 3-Substituted Piperidine Derivatives: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

The 3-substituted piperidine motif is a privileged scaffold in medicinal chemistry, appearing in numerous FDA-approved drugs and clinical candidates. Its three-dimensional structure is crucial for molecular recognition and biological activity. Consequently, the development of robust, efficient, and scalable methods for the enantioselective synthesis of these valuable building blocks is of paramount importance to the pharmaceutical industry. This document provides detailed application notes and protocols for three distinct and scalable strategies for preparing enantiomerically enriched 3-substituted piperidine derivatives:

• Rhodium-Catalyzed Asymmetric Reductive Heck Reaction: A modern, highly enantioselective method for the synthesis of 3-aryl- and 3-vinylpiperidines.

• Chiral Pool Synthesis from L-Glutamic Acid: A classical and cost-effective approach utilizing a readily available natural amino acid.

• Asymmetric Hydrogenation of 3-Substituted Pyridinium Salts: A direct and atom-economical method for accessing chiral piperidines from simple aromatic precursors.

These notes are intended to guide researchers in selecting and implementing a suitable synthetic strategy based on factors such as substrate scope, cost, and desired scale of production.

Method 1: Rhodium-Catalyzed Asymmetric Reductive Heck Reaction

This recently developed method provides a highly efficient and enantioselective route to 3-substituted piperidines through a three-step sequence involving the partial reduction of pyridine, a Rh-catalyzed asymmetric carbometalation, and a final reduction.[1][2][3] The key step, a reductive Heck-type reaction, demonstrates broad functional group tolerance and has been successfully performed on a gram scale.[1]

Signaling Pathway Diagram

Caption: Rh-Catalyzed Asymmetric Synthesis of 3-Substituted Piperidines.

Quantitative Data

Substrate (Aryl Boronic Acid)	Product	Yield (%)[3]	ee (%)[3]
Phenylboronic acid	1-Boc-3-phenylpiperidine	85	96
4-Methoxyphenylboronic acid	1-Boc-3-(4-methoxyphenyl)piperidine	82	97
4-Fluorophenylboronic acid	1-Boc-3-(4-fluorophenyl)piperidine	88	95
3-Thienylboronic acid	1-Boc-3-(thiophen-3-yl)piperidine	75	94
(E)-Styrylboronic acid	1-Boc-3-((E)-styryl)piperidine	78	92

Experimental Protocol: Gram-Scale Synthesis

Step 1: Synthesis of Phenyl Pyridine-1(2H)-carboxylate [3]

• To a solution of pyridine (20 mmol) and NaBH₄ (20 mmol) in methanol (50 mL) at -78 °C under a nitrogen atmosphere, add phenyl chloroformate (20 mmol) dropwise.

• Stir the reaction mixture at -78 °C for 3 hours.

• Quench the reaction with water (50 mL) and extract with diethyl ether (2 x 30 mL).

• Wash the combined organic layers sequentially with 1N NaOH (2 x 20 mL) and 1N HCl (2 x 20 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash chromatography on silica gel (acetone/hexane gradient) to afford the desired dihydropyridine.

Step 2: Rh-Catalyzed Asymmetric Reductive Heck Reaction [3]

• In a glovebox, add [Rh(cod)OH]₂ (0.015 mmol, 3 mol%) and (S)-Segphos (0.035 mmol, 7 mol%) to a vial equipped with a magnetic stir bar.

• Add toluene (0.25 mL), THP (0.25 mL), and H₂O (0.25 mL), followed by aqueous CsOH (50 wt%, 1.0 mmol).

• Stir the catalyst solution at 70 °C for 10 minutes.

• Add the aryl boronic acid (1.5 mmol) and the phenyl pyridine-1(2H)-carboxylate (0.5 mmol).

• Stir the resulting mixture at 70 °C for 20 hours.

• Cool the reaction to room temperature, dilute with diethyl ether (5 mL), and pass through a short plug of silica gel.

• Wash the silica plug with additional diethyl ether (20 mL) and concentrate the filtrate in vacuo.

• Purify the residue by flash chromatography to obtain the 3-substituted tetrahydropyridine.

Step 3: Reduction to 3-Substituted Piperidine [1]

• To a solution of the 3-substituted tetrahydropyridine (0.5 mmol) in methanol (5 mL), add 10% Pd/C (10 mol%).

• Stir the mixture under a hydrogen atmosphere (balloon) at room temperature for 12 hours.

• Filter the reaction mixture through a pad of Celite and concentrate the filtrate.

• Dissolve the residue in methanol and treat with aqueous potassium hydroxide to hydrolyze the carbamate protecting group.

• Extract the product into an organic solvent, dry, and concentrate to yield the final 3-substituted piperidine.

Method 2: Chiral Pool Synthesis from L-Glutamic Acid

This method utilizes the readily available and inexpensive chiral starting material, L-glutamic acid, to construct the piperidine ring. The synthesis involves a multi-step sequence, but offers a reliable route to enantiomerically pure 3-amino-substituted piperidine derivatives.[4] The overall yields for this five-step process are reported to be in the range of 44-55%.[4]

Experimental Workflow Diagram

Caption: Synthesis of 3-Aminopiperidines from L-Glutamic Acid.

Quantitative Data

Amine for Cyclization	Product	Overall Yield (%)[4]
Benzylamine	1-Benzyl-3-(N-Boc-amino)piperidine	55
Cyclohexylamine	1-Cyclohexyl-3-(N-Boc-amino)piperidine	52
n-Butylamine	1-(n-Butyl)-3-(N-Boc-amino)piperidine	48
Isopropylamine	1-Isopropyl-3-(N-Boc-amino)piperidine	44

Experimental Protocol: Scalable Synthesis

Step 1: Esterification of L-Glutamic Acid

• To a stirred solution of L-glutamic acid (51.0 mmol) in methanol (110 mL) at 0 °C, add thionyl chloride (76.5 mmol) dropwise.

• Allow the reaction to warm to room temperature and stir for 12 hours.

• Remove the solvent under reduced pressure to obtain the crude dimethyl ester hydrochloride, which is used in the next step without further purification.

Step 2: N-Boc Protection [5]

• To a solution of the crude dimethyl ester hydrochloride in chloroform (120 mL) at 0 °C, add triethylamine and a catalytic amount of DMAP.

• Add di-tert-butyl dicarbonate ((Boc)₂O) and stir the mixture at room temperature for 6 hours.

• Wash the reaction mixture with water and 10% aqueous sodium bicarbonate.

• Dry the organic layer over anhydrous sodium sulfate and concentrate to yield the N-Boc protected diester.

Step 3: Reduction to Diol [4]

• To a solution of the N-Boc protected diester in a suitable solvent (e.g., THF/MeOH), add sodium borohydride (NaBH₄) in portions at 0 °C.

• Stir the reaction at room temperature until completion (monitored by TLC).

• Carefully quench the reaction with water and extract the product into an organic solvent.

• Dry the organic layer and concentrate to obtain the crude diol.

Step 4: Tosylation of Diol [4]

• To a solution of the crude diol in dichloromethane at 0 °C, add triethylamine, p-toluenesulfonyl chloride (TsCl), and a catalytic amount of DMAP.

• Stir the reaction mixture at room temperature for 1 hour.

• Quench the reaction with 20% aqueous sodium bicarbonate and extract with dichloromethane.

• Dry the organic layer and concentrate to yield the crude ditosylate.

Step 5: Cyclization to Piperidine Derivative [5]

• To a solution of the crude ditosylate in a suitable solvent (e.g., acetonitrile), add the desired primary amine.

• Stir the reaction at an elevated temperature (e.g., reflux) for 12-24 hours.

• Quench the reaction with aqueous ammonium chloride and extract the product.

• Wash the organic layer with brine, dry, and concentrate.

• Purify the crude product by column chromatography to obtain the 3-(N-Boc-amino)piperidine derivative.

Method 3: Asymmetric Hydrogenation of 3-Substituted Pyridinium Salts

The asymmetric hydrogenation of pyridinium salts offers a direct and highly atom-economical route to chiral piperidines. This method avoids the pre-functionalization often required in other approaches. The use of a rhodium-JosiPhos catalyst system in the presence of a base has been shown to provide high enantioselectivity for a range of 3-substituted pyridinium salts.[6][7] This process has been demonstrated on a multi-hundred-gram scale.[8]

Logical Relationship Diagram

Caption: Asymmetric Hydrogenation of 3-Substituted Pyridinium Salts.

Quantitative Data

Substrate (3-Substituent)	Product	Yield (%)[6]	ee (%)[6]
Phenyl	N-Benzyl-3-phenylpiperidine	85	90
4-Methoxyphenyl	N-Benzyl-3-(4-methoxyphenyl)piperidine	82	88
4-Chlorophenyl	N-Benzyl-3-(4-chlorophenyl)piperidine	78	85
2-Naphthyl	N-Benzyl-3-(naphthalen-2-yl)piperidine	89	87
3-Thienyl	N-Benzyl-3-(thiophen-3-yl)piperidine	75	75

Experimental Protocol: Large-Scale Asymmetric Hydrogenation

• Preparation of the N-Benzylated Pyridinium Salt:

  • To a solution of the 3-substituted pyridine in a suitable solvent (e.g., acetonitrile), add an equimolar amount of benzyl bromide.

  • Stir the mixture at room temperature or with gentle heating until the reaction is complete (precipitation of the salt is often observed).

  • Isolate the pyridinium salt by filtration, wash with a non-polar solvent (e.g., diethyl ether), and dry under vacuum.

• Asymmetric Hydrogenation: [6][7]

  • In a high-pressure autoclave, charge the N-benzylated 3-substituted pyridinium salt (e.g., 1.53 mmol).

  • Add the rhodium precursor (e.g., [Rh(cod)₂]OTf, 2 mol%) and the chiral ligand (e.g., JosiPhos J002-2, 2.2 mol%).

  • Add the solvent system (e.g., THF/TFE 2:1, 27 mL) and the organic base (e.g., Et₃N, 5 equivalents).

  • Seal the autoclave, purge with nitrogen, and then pressurize with hydrogen gas to the desired pressure (e.g., 50 bar).

  • Heat the reaction mixture to the specified temperature (e.g., 50 °C) and stir for the required time (e.g., 12-24 hours).

  • After cooling and careful depressurization, concentrate the reaction mixture.

  • Purify the crude product by column chromatography to afford the enantiomerically enriched N-benzyl-3-substituted piperidine.

  • The N-benzyl group can be removed by standard hydrogenolysis conditions (e.g., H₂, Pd/C) if the free secondary amine is desired.

Conclusion

The scalable synthesis of 3-substituted piperidines is a critical endeavor in modern drug discovery and development. The three methodologies presented herein offer diverse and powerful approaches to access these important chiral building blocks. The Rh-catalyzed asymmetric reductive Heck reaction provides a highly versatile and enantioselective route for aryl and vinyl substituents. The chiral pool synthesis from L-glutamic acid remains a robust and economical option for producing 3-amino-substituted piperidines. Finally, the asymmetric hydrogenation of pyridinium salts represents a highly efficient and atom-economical strategy for a range of 3-substituted analogs. The choice of method will depend on the specific target molecule, available resources, and desired scale of production. The detailed protocols and comparative data provided in these application notes are intended to facilitate this decision-making process for researchers in the field.

References

• 1. chemrxiv.org [chemrxiv.org]
• 2. livrepository.liverpool.ac.uk [livrepository.liverpool.ac.uk]
• 3. (S)‐3‐aminopiperidine‐2,6‐dione is a biosynthetic intermediate of microbial blue pigment indigoidine - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. lac.dicp.ac.cn [lac.dicp.ac.cn]
• 7. air.unimi.it [air.unimi.it]
• 8. researchgate.net [researchgate.net]

Application Notes and Protocols: Synthesis of 3-Substituted Piperidines via Organometallic Coupling Reactions

For Researchers, Scientists, and Drug Development Professionals

Abstract

The piperidine scaffold is a privileged structure in medicinal chemistry, appearing in numerous approved pharmaceuticals. The development of efficient and versatile methods for the synthesis of 3-substituted piperidines is therefore of significant interest. This document provides detailed application notes and protocols for the reaction of tert-butyl 3-(2-bromoethyl)piperidine-1-carboxylate with various organometallic reagents, focusing on the formation of new carbon-carbon bonds. Particular emphasis is placed on the use of organocuprates (Gilman reagents) due to their superior performance in coupling with primary alkyl halides.

Introduction: The Challenge of C-C Bond Formation

tert-Butyl 3-(2-bromoethyl)piperidine-1-carboxylate is a valuable building block for accessing a variety of 3-substituted piperidine derivatives. The primary bromoethyl group serves as an electrophilic handle for introducing diverse functionalities through nucleophilic substitution. Organometallic reagents are potent carbon-based nucleophiles, making them ideal candidates for creating new C-C bonds at this position.

However, the choice of organometallic reagent is critical. Highly reactive reagents such as Grignard (RMgX) and organolithium (RLi) reagents are strongly basic and often lead to side reactions, such as elimination (E2), with alkyl halides. In contrast, Gilman reagents (lithium diorganocuprates, R₂CuLi) are softer nucleophiles and are well-suited for SN2 displacement reactions with primary and secondary alkyl halides, minimizing elimination pathways.[1]

Key Advantages of Gilman Reagents for this Transformation:

• High Nucleophilicity, Low Basicity: Favors the desired SN2 substitution over E2 elimination.

• Functional Group Tolerance: Generally more tolerant of other functional groups compared to Grignard or organolithium reagents.

• Reliable C-C Bond Formation: Provides a robust method for coupling with primary alkyl halides.[1]

Reaction Scope and Data

The reaction of tert-butyl 3-(2-bromoethyl)piperidine-1-carboxylate with various Gilman reagents is expected to proceed cleanly to afford the corresponding 3-substituted piperidine derivatives. The table below summarizes the expected products and typical reaction conditions for this transformation.

Entry	Organometallic Reagent (R₂CuLi)	R Group	Expected Product	Solvent	Typical Temp.
1	(CH₃)₂CuLi	Methyl	tert-butyl 3-(3-propyl)piperidine-1-carboxylate	THF	0 °C to rt
2	(n-Bu)₂CuLi	n-Butyl	tert-butyl 3-(3-hexyl)piperidine-1-carboxylate	THF	0 °C to rt
3	(Ph)₂CuLi	Phenyl	tert-butyl 3-(3-phenethyl)piperidine-1-carboxylate	THF	0 °C to rt
4	(Vinyl)₂CuLi	Vinyl	tert-butyl 3-(but-3-en-1-yl)piperidine-1-carboxylate	THF	-78 °C to rt

Experimental Protocols

This section provides a detailed, representative protocol for the synthesis of tert-butyl 3-(3-propyl)piperidine-1-carboxylate using lithium dimethylcuprate.

Protocol 3.1: Synthesis of tert-butyl 3-(3-propyl)piperidine-1-carboxylate

Materials:

• Copper(I) iodide (CuI, 99.99%)

• Methyllithium (CH₃Li, solution in Et₂O, typically 1.6 M)

• tert-butyl 3-(2-bromoethyl)piperidine-1-carboxylate

• Anhydrous tetrahydrofuran (THF)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

• Ethyl acetate (EtOAc)

• Hexanes

Equipment:

• Schlenk line or glovebox for inert atmosphere operations

• Oven-dried glassware (round-bottom flasks, dropping funnel)

• Magnetic stirrer and stir bars

• Syringes and needles

• Low-temperature thermometer

• Rotary evaporator

Procedure:

• Preparation of the Gilman Reagent (Lithium Dimethylcuprate):

  • To an oven-dried 100 mL Schlenk flask equipped with a magnetic stir bar, add copper(I) iodide (1.05 g, 5.5 mmol, 1.1 equiv).

  • Seal the flask, and evacuate and backfill with dry nitrogen or argon three times.

  • Add anhydrous THF (20 mL) via syringe.

  • Cool the resulting slurry to 0 °C in an ice-water bath.

  • Slowly add methyllithium solution (6.9 mL of 1.6 M solution in Et₂O, 11.0 mmol, 2.2 equiv) dropwise via syringe over 15 minutes. The solution will typically change color, often to a clear, colorless, or slightly yellow solution, indicating the formation of the Gilman reagent. Stir the solution at 0 °C for 30 minutes.

• Coupling Reaction:

  • In a separate oven-dried 50 mL Schlenk flask, dissolve tert-butyl 3-(2-bromoethyl)piperidine-1-carboxylate (1.46 g, 5.0 mmol, 1.0 equiv) in anhydrous THF (10 mL).

  • Cool the freshly prepared Gilman reagent solution to 0 °C.

  • Slowly add the solution of the bromo-piperidine derivative to the Gilman reagent via cannula or dropping funnel over 20 minutes.

  • Allow the reaction mixture to stir at 0 °C for 1 hour, then warm to room temperature and stir for an additional 3-4 hours, or until TLC/GC-MS analysis indicates complete consumption of the starting material.

• Work-up and Purification:

  • Cool the reaction mixture to 0 °C and quench by the slow, dropwise addition of saturated aqueous NH₄Cl solution (20 mL).

  • Allow the mixture to warm to room temperature and stir until the aqueous layer is a deep blue color.

  • Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x 30 mL).

  • Combine the organic layers and wash sequentially with saturated aqueous NaHCO₃ solution (20 mL) and brine (20 mL).

  • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure using a rotary evaporator.

  • Purify the crude product by flash column chromatography on silica gel (e.g., using a gradient of 5% to 20% ethyl acetate in hexanes) to yield the pure tert-butyl 3-(3-propyl)piperidine-1-carboxylate.

• Characterization:

  • Characterize the final product using ¹H NMR, ¹³C NMR, and mass spectrometry to confirm its structure and purity.

Visualized Workflow and Relationships

The following diagrams illustrate the logical workflow for the experimental protocol and the general relationship between the starting material and potential products.

Caption: General experimental workflow for the Gilman coupling reaction.

Caption: Scope of the reaction with various organocuprate reagents.

References

• 1. masterorganicchemistry.com [masterorganicchemistry.com]

Application Notes and Protocols for Creating Compound Libraries with tert-butyl 3-(2-bromoethyl)piperidine-1-carboxylate

For Researchers, Scientists, and Drug Development Professionals

Introduction

The piperidine scaffold is a privileged structure in medicinal chemistry, frequently found in pharmaceuticals and biologically active compounds.[1][2] Its three-dimensional nature allows for diverse interactions with biological targets.[2] This document provides detailed protocols for the synthesis of compound libraries based on the versatile building block, tert-butyl 3-(2-bromoethyl)piperidine-1-carboxylate. This reagent is particularly useful for introducing the 3-(2-aminoethyl)piperidine motif, a key pharmacophore for ligands targeting central nervous system (CNS) receptors, such as sigma (σ) receptors, dopamine receptors, and serotonin receptors. The protocols are designed for parallel synthesis to facilitate the rapid generation of analogues for structure-activity relationship (SAR) studies.

Core Synthetic Strategy: N-Alkylation

The primary method for diversifying tert-butyl 3-(2-bromoethyl)piperidine-1-carboxylate is through N-alkylation of a wide range of primary and secondary amines. The bromoethyl group serves as an electrophile that readily reacts with nucleophilic amines to form a new carbon-nitrogen bond. The reaction is typically carried out in the presence of a base to neutralize the hydrogen bromide generated during the reaction.

A subsequent deprotection of the tert-butoxycarbonyl (Boc) group can be performed to yield the free piperidine nitrogen, which can be further functionalized if desired.

Experimental Protocols

Protocol 1: General Procedure for N-Alkylation of Amines

This protocol describes the parallel synthesis of a library of tert-butyl 3-(2-(substituted-amino)ethyl)piperidine-1-carboxylates.

Materials:

• tert-Butyl 3-(2-bromoethyl)piperidine-1-carboxylate

• A diverse library of primary and secondary amines (e.g., anilines, benzylamines, aliphatic amines)

• Potassium carbonate (K₂CO₃), anhydrous

• N,N-Dimethylformamide (DMF), anhydrous

• Acetonitrile, anhydrous

• Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous sodium chloride solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Reaction vials suitable for parallel synthesis

• Magnetic stirrer and stir bars

• Heating block or oil bath

• Thin-layer chromatography (TLC) plates

• Rotary evaporator

• Silica gel for column chromatography

Procedure:

• In an array of reaction vials, add the desired amine (1.0 eq).

• To each vial, add anhydrous potassium carbonate (2.0 eq).

• Dissolve tert-butyl 3-(2-bromoethyl)piperidine-1-carboxylate in anhydrous DMF or acetonitrile to make a 0.5 M stock solution.

• Add the stock solution of tert-butyl 3-(2-bromoethyl)piperidine-1-carboxylate (1.2 eq) to each reaction vial.

• Seal the vials and heat the reaction mixtures to 60-80 °C.

• Monitor the reaction progress by TLC or LC-MS (typically 12-24 hours).

• Upon completion, allow the reaction mixtures to cool to room temperature.

• Dilute each reaction mixture with water and extract with dichloromethane (3 x volume of DMF/acetonitrile).

• Combine the organic layers for each reaction, wash with brine, dry over anhydrous MgSO₄, and filter.

• Concentrate the filtrate under reduced pressure to obtain the crude product.

• Purify the crude products by silica gel column chromatography using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure N-alkylated products.

Protocol 2: Boc Deprotection

This protocol describes the removal of the Boc protecting group to yield the free piperidine derivatives.

Materials:

• Boc-protected piperidine derivative from Protocol 1

• Trifluoroacetic acid (TFA)

• Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Magnetic stirrer and stir bar

• Round-bottom flask

Procedure:

• Dissolve the Boc-protected piperidine derivative in DCM (0.1-0.2 M).

• Cool the solution to 0 °C in an ice bath.

• Slowly add trifluoroacetic acid (5-10 equivalents) to the stirred solution.

• Allow the reaction to warm to room temperature and stir for 1-4 hours, monitoring by TLC until the starting material is consumed.

• Carefully quench the reaction by the slow addition of saturated aqueous NaHCO₃ solution until gas evolution ceases.

• Separate the organic layer and extract the aqueous layer with DCM.

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, and concentrate under reduced pressure to yield the deprotected product.

Data Presentation

The following table summarizes representative yields and biological activity data for a library of compounds synthesized from a similar building block, tert-butyl 4-(2-aminoethyl)piperidine, targeting the sigma-1 (σ₁) receptor. This data is presented as a template for how to structure results from a newly synthesized library.[3]

Compound ID	R Group (Amine)	Yield (%)	σ₁ Receptor Affinity (Ki, nM)[3]	Antiproliferative Activity (IC₅₀, µM against DU145 cells)[4]
1a	-H	80	165	> 10
2a	-CH₃	66	7.9	3.5
3a	-CH₂CH₃	68	110	N/D
4a	-CH₂Ph	N/D	18	N/D
5a	-CH₂(cyclohexyl)	N/D	16	2.8

N/D: Not Determined

Mandatory Visualization

Experimental Workflow

Caption: General workflow for the synthesis of a 3-(2-aminoethyl)piperidine derivative library.

Potential Biological Target: Sigma-1 Receptor Signaling

Compounds derived from 3-(2-aminoethyl)piperidine are known to interact with various CNS receptors. The sigma-1 (σ₁) receptor, a chaperone protein at the endoplasmic reticulum, is a prominent target.[5][6] Its modulation can impact calcium signaling, oxidative stress, and neuronal survival, making it a target for neurodegenerative diseases and cancer.[7][8]

Caption: Simplified Sigma-1 receptor signaling pathway.

References

• 1. Synthesis and SAR of 3,5-diamino-piperidine derivatives: Novel antibacterial translation inhibitors as aminoglycoside mimetics - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. Synthesis of Aminoethyl‐Substituted Piperidine Derivatives as σ1 Receptor Ligands with Antiproliferative Properties - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Sigma-1 receptor - Wikipedia [en.wikipedia.org]
• 6. Sigma-1 Receptor Signaling: In Search of New Therapeutic Alternatives for Cardiovascular and Renal Diseases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. Sigma-1 receptor signaling: A potential therapeutic approach for ischemic stroke - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Purification of tert-butyl 3-(2-bromoethyl)piperidine-1-carboxylate

This technical support center provides troubleshooting guidance and answers to frequently asked questions regarding the purification of tert-butyl 3-(2-bromoethyl)piperidine-1-carboxylate by column chromatography. This guide is intended for researchers, scientists, and professionals in the field of drug development.

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent system for the column chromatography purification of tert-butyl 3-(2-bromoethyl)piperidine-1-carboxylate?

A1: A common and effective eluent system for the purification of Boc-protected piperidine derivatives is a mixture of hexane and ethyl acetate. Based on compounds with similar polarity, a starting gradient of 5-20% ethyl acetate in hexane is recommended. The optimal ratio should be determined by thin-layer chromatography (TLC) prior to the column separation, aiming for an Rf value of approximately 0.25-0.35 for the desired product.

Q2: My compound is not moving from the baseline on the TLC plate, even with a high concentration of ethyl acetate. What should I do?

A2: If your compound remains at the baseline, the eluent system is not polar enough. You can try adding a more polar solvent to the mobile phase. A small percentage of methanol (0.5-2%) or triethylamine (0.1-0.5% to neutralize silica gel) in the ethyl acetate/hexane mixture can significantly increase the polarity and help elute highly polar compounds. Always test the new solvent system on a TLC plate first.

Q3: I am observing a streak instead of a distinct spot for my compound on the TLC plate. What could be the cause?

A3: Streaking on a TLC plate can be caused by several factors:

• Overloading: The sample spot is too concentrated. Try spotting a more dilute solution.

• Compound Degradation: The compound may be unstable on the silica gel. To test for this, run a 2D TLC. Spot the compound, run the TLC in one direction, then rotate the plate 90 degrees and run it again in a different solvent system. If the spot deviates from the diagonal, it indicates decomposition.

• Highly Polar Compound: Very polar compounds can interact strongly with the silica gel, leading to streaking. Adding a small amount of a polar modifier like methanol or a few drops of acetic acid or triethylamine to the eluent can often resolve this issue.

• Inappropriate Solvent: The solvent used to dissolve the sample for spotting may be too strong, causing it to spread. Use the column eluent or a less polar solvent to dissolve your sample.

Q4: After running the column, I have multiple fractions containing my product, but it is still impure. What went wrong?

A4: This issue, known as co-elution, can occur for several reasons:

• Poor Separation: The chosen solvent system may not be optimal for separating your product from the impurities. The difference in Rf values between your compound and the impurities might be too small. Re-evaluate your solvent system using TLC to maximize this difference.

• Column Overloading: Too much sample was loaded onto the column, exceeding its separation capacity. As a rule of thumb, use a silica gel to crude product ratio of at least 30:1 (w/w).

• Improper Column Packing: An improperly packed column with channels or cracks can lead to a non-uniform solvent front and poor separation. Ensure the silica gel is packed evenly and without air bubbles.

• Fraction Size: Collecting fractions that are too large can lead to the mixing of separated compounds. Reduce the volume of each fraction to improve resolution.

Q5: My purified product appears as two spots on the TLC plate, even after careful chromatography. Why is this happening?

A5: For some piperidine derivatives, particularly free bases, the appearance of two spots can be due to conformational isomers or interactions with the stationary phase. Adding a small amount of triethylamine to the eluent can sometimes resolve this by ensuring the compound is in its free base form. If the compound is an acid, adding a small amount of acetic acid may help. It is also possible that you are observing the product and a closely related impurity that was not fully separated.

Quantitative Data Summary

The following table summarizes typical parameters for the column chromatography purification of tert-butyl 3-(2-bromoethyl)piperidine-1-carboxylate. Please note that these values are estimates based on similar compounds and should be optimized for your specific reaction mixture.

Parameter	Value	Notes
Stationary Phase	Silica Gel (60-120 or 230-400 mesh)	Standard grade silica gel is generally sufficient.
Mobile Phase	Hexane / Ethyl Acetate	A gradient elution is often most effective.
Recommended Gradient	5% to 30% Ethyl Acetate in Hexane	Start with a low polarity and gradually increase.
Target Rf Value	0.25 - 0.35	In a solvent system of ~15-20% Ethyl Acetate in Hexane.
Typical Yield	75-90%	Highly dependent on the success of the preceding reaction.
Common Impurities	Unreacted starting material (alcohol), elimination byproduct (alkene), phosphorus or sulfur-containing byproducts from the brominating agent.	The nature of impurities depends on the synthetic route.

Experimental Protocol: Column Chromatography Purification

This protocol outlines a general procedure for the purification of tert-butyl 3-(2-bromoethyl)piperidine-1-carboxylate.

1. Preparation of the Slurry:

• In a beaker, add silica gel (typically 30-50 times the weight of the crude product).
• Add the initial, least polar eluent (e.g., 5% ethyl acetate in hexane) to the silica gel to form a slurry.
• Stir the slurry gently to remove any trapped air bubbles.

2. Packing the Column:

• Secure a glass chromatography column vertically.
• Place a small plug of cotton or glass wool at the bottom of the column, followed by a thin layer of sand.
• Pour the silica gel slurry into the column.
• Gently tap the column to ensure the silica gel packs evenly.
• Open the stopcock to drain the excess solvent, ensuring the solvent level does not fall below the top of the silica gel.

3. Loading the Sample:

• Dissolve the crude tert-butyl 3-(2-bromoethyl)piperidine-1-carboxylate in a minimal amount of a non-polar solvent (e.g., dichloromethane or the initial eluent).
• Carefully add the sample solution to the top of the silica gel bed using a pipette.
• Allow the sample to absorb completely into the silica gel.
• Carefully add a thin layer of sand on top of the silica bed to prevent disturbance during elution.

4. Elution and Fraction Collection:

• Carefully add the eluent to the column.
• Begin elution with the initial, low-polarity solvent mixture.
• Collect the eluate in fractions (e.g., in test tubes or vials).
• If necessary, gradually increase the polarity of the eluent (gradient elution) to elute the product.

5. Analysis of Fractions:

• Monitor the collected fractions by TLC to identify those containing the pure product.
• Spot a small amount from each fraction onto a TLC plate alongside a spot of the crude mixture and, if available, a pure standard.
• Visualize the TLC plate under UV light and/or by staining (e.g., with potassium permanganate or iodine).

6. Isolation of the Purified Product:

• Combine the fractions that contain the pure product.
• Remove the solvent under reduced pressure using a rotary evaporator to obtain the purified tert-butyl 3-(2-bromoethyl)piperidine-1-carboxylate.

Visualizations

Experimental Workflow

Caption: Workflow for the purification of tert-butyl 3-(2-bromoethyl)piperidine-1-carboxylate.

Troubleshooting Guide

Technical Support Center: Synthesis of tert-Butyl 3-(2-bromoethyl)piperidine-1-carboxylate

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of tert-butyl 3-(2-bromoethyl)piperidine-1-carboxylate.

Troubleshooting Guides

This section addresses specific issues that may be encountered during the synthesis, focusing on the critical bromination step of tert-butyl 3-(2-hydroxyethyl)piperidine-1-carboxylate.

Issue 1: Low Yield of the Desired Product

Possible Causes and Solutions:

• Incomplete Reaction: The reaction may not have gone to completion.

  • Troubleshooting: Monitor the reaction progress using Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). If the starting material is still present after the recommended reaction time, consider extending the reaction duration or slightly increasing the temperature.

• Suboptimal Reagent Stoichiometry: Incorrect ratios of brominating agent to the starting alcohol can lead to lower yields.

  • Troubleshooting: Ensure accurate measurement of all reagents. For reactions using phosphorus tribromide (PBr₃), typically 0.33 to 0.5 equivalents are used per equivalent of alcohol. For the Appel reaction, a slight excess of carbon tetrabromide (CBr₄) and triphenylphosphine (PPh₃) is common.

• Moisture in the Reaction: Brominating agents like PBr₃ are sensitive to moisture, which can lead to their decomposition and reduce their effectiveness.

  • Troubleshooting: Use anhydrous solvents and glassware. Perform the reaction under an inert atmosphere (e.g., nitrogen or argon).

• Product Loss During Work-up and Purification: The desired product might be lost during extraction or chromatography.

  • Troubleshooting: Ensure proper phase separation during aqueous work-up. When performing column chromatography, select an appropriate solvent system to achieve good separation from byproducts.

Issue 2: Presence of Multiple Spots on TLC Analysis of the Crude Product

The presence of multiple spots on a TLC plate indicates the formation of side products. Below are some of the most common side products and strategies to minimize their formation.

Side Product	Potential Cause	Troubleshooting/Minimization Strategy
Unreacted Starting Material	Incomplete reaction.	Extend reaction time, increase temperature slightly, or use a slight excess of the brominating agent.
Elimination Product (tert-Butyl 3-vinylpiperidine-1-carboxylate)	The reaction conditions (e.g., high temperature, presence of a strong base) may favor elimination over substitution. This is more likely with secondary alcohols.	Maintain a moderate reaction temperature. If using a base, opt for a non-nucleophilic, sterically hindered base.
Dimerized Ether	Reaction of the starting alcohol with the product or another molecule of the starting alcohol (Williamson ether synthesis-type reaction).	This is less common under typical bromination conditions but can be minimized by ensuring a sufficient concentration of the brominating agent.
Deboc-protected Piperidine	The Boc protecting group can be sensitive to acidic conditions. HBr generated in situ from the reaction of PBr₃ with trace water can lead to deprotection.	Use a non-protic solvent and ensure anhydrous conditions. The addition of a non-nucleophilic base like pyridine can scavenge any generated acid.[1][2]
Triphenylphosphine Oxide	A stoichiometric byproduct of the Appel reaction.	This is an inherent byproduct. Its removal is a key purification step, often achieved by column chromatography or crystallization.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for synthesizing tert-butyl 3-(2-bromoethyl)piperidine-1-carboxylate?

The most prevalent method is the bromination of the corresponding alcohol, tert-butyl 3-(2-hydroxyethyl)piperidine-1-carboxylate. The two most common reagents for this transformation are phosphorus tribromide (PBr₃) and the Appel reaction reagents (carbon tetrabromide and triphenylphosphine).[3][4] Both methods proceed via an Sₙ2 mechanism, leading to inversion of configuration if the starting alcohol is chiral.[1][2][3][4]

Q2: I see a significant amount of a non-polar byproduct in my crude reaction mixture after using the Appel reaction. What is it and how can I remove it?

This non-polar byproduct is likely triphenylphosphine oxide, a stoichiometric byproduct of the Appel reaction. Due to its often crystalline nature and varying solubility, it can sometimes be challenging to remove.

• Purification Strategy 1: Column Chromatography: This is the most common method. A silica gel column with a gradient elution of ethyl acetate in hexanes or petroleum ether is typically effective.

• Purification Strategy 2: Crystallization/Trituration: In some cases, triphenylphosphine oxide can be removed by crystallizing the desired product or by triturating the crude mixture with a solvent in which the product is sparingly soluble and the triphenylphosphine oxide is soluble (e.g., diethyl ether or hexanes).

Q3: My reaction with PBr₃ seems to have stalled. What could be the reason?

A stalled reaction with PBr₃ could be due to several factors:

• Reagent Quality: PBr₃ is sensitive to moisture and can decompose over time. Ensure you are using a fresh or properly stored bottle of the reagent.

• Insufficient Temperature: While high temperatures can lead to side reactions, the reaction may require gentle heating to proceed at a reasonable rate.

• Inadequate Mixing: Ensure the reaction mixture is being stirred efficiently.

Q4: Can I use hydrobromic acid (HBr) for the bromination?

While HBr can be used to convert alcohols to alkyl bromides, it is generally not recommended for substrates containing a Boc-protecting group. The strong acidic conditions can lead to the removal of the Boc group. Furthermore, reactions with HBr can proceed through a carbocation intermediate, which may lead to rearrangements, although this is less of a concern with the primary alcohol in this specific synthesis.[3]

Experimental Protocols

Protocol 1: Synthesis via the Appel Reaction

This protocol describes the bromination of tert-butyl 3-(2-hydroxyethyl)piperidine-1-carboxylate using carbon tetrabromide and triphenylphosphine.

• Reaction Setup: To a solution of tert-butyl 3-(2-hydroxyethyl)piperidine-1-carboxylate (1.0 eq.) in anhydrous dichloromethane (DCM) at 0 °C under a nitrogen atmosphere, add triphenylphosphine (1.2 eq.).

• Addition of Brominating Agent: Slowly add a solution of carbon tetrabromide (1.2 eq.) in anhydrous DCM to the reaction mixture.

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 2-4 hours. Monitor the reaction progress by TLC.

• Work-up: Once the reaction is complete, concentrate the mixture under reduced pressure.

• Purification: Purify the crude residue by flash column chromatography on silica gel using a gradient of ethyl acetate in hexanes to afford tert-butyl 3-(2-bromoethyl)piperidine-1-carboxylate.

Protocol 2: Synthesis using Phosphorus Tribromide

This protocol details the bromination using phosphorus tribromide.

• Reaction Setup: Dissolve tert-butyl 3-(2-hydroxyethyl)piperidine-1-carboxylate (1.0 eq.) in anhydrous diethyl ether or DCM at 0 °C under a nitrogen atmosphere.

• Addition of Brominating Agent: Add phosphorus tribromide (0.4 eq.) dropwise to the solution.

• Reaction Monitoring: Stir the reaction mixture at 0 °C for 1-2 hours and then at room temperature for an additional 1-2 hours. Monitor the reaction by TLC.

• Work-up: Carefully quench the reaction by pouring it into a mixture of ice and saturated aqueous sodium bicarbonate solution. Extract the aqueous layer with DCM.

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the residue by flash column chromatography.

Visualizations

Caption: Synthetic route to the target compound.

Caption: Potential side product formation pathways.

Caption: Troubleshooting workflow for synthesis.

References

• 1. byjus.com [byjus.com]
• 2. orgosolver.com [orgosolver.com]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. Alcohol to Bromide - Common Conditions [commonorganicchemistry.com]

Technical Support Center: Optimizing Reactions of tert-Butyl 3-(2-bromoethyl)piperidine-1-carboxylate

This technical support center is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) for improving the yield and purity in reactions involving tert-butyl 3-(2-bromoethyl)piperidine-1-carboxylate.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for synthesizing tert-butyl 3-(2-bromoethyl)piperidine-1-carboxylate?

A1: The most prevalent method is the bromination of the corresponding alcohol, tert-butyl 3-(2-hydroxyethyl)piperidine-1-carboxylate. Two common reagents for this transformation are the Appel reaction reagents (carbon tetrabromide and triphenylphosphine) and phosphorus tribromide (PBr₃).

Q2: I am getting a low yield in my Appel reaction. What are the potential causes?

A2: Low yields in the Appel reaction can stem from several factors:

• Moisture: The reagents are sensitive to moisture, which can consume them and reduce the yield. Ensure all glassware is oven-dried and the reaction is performed under an inert atmosphere (e.g., nitrogen or argon).

• Reagent Quality: The quality of triphenylphosphine and carbon tetrabromide is crucial. Use fresh or purified reagents for best results.

• Reaction Temperature: While the reaction is often run at 0 °C to room temperature, optimizing the temperature may be necessary for your specific setup.

• Stoichiometry: The ratio of the alcohol to the Appel reagents can impact the yield. Typically, a slight excess of triphenylphosphine and carbon tetrabromide is used.

Q3: A major byproduct in my Appel reaction is triphenylphosphine oxide, which is difficult to remove. How can I purify my product?

A3: Triphenylphosphine oxide is a common and often troublesome byproduct. Here are several methods for its removal:

• Crystallization: Triphenylphosphine oxide is often crystalline and can sometimes be removed by crystallization from a suitable solvent system, such as a mixture of a polar solvent (e.g., dichloromethane) and a non-polar solvent (e.g., hexanes).

• Silica Gel Chromatography: While sometimes challenging due to similar polarities, careful selection of the eluent system can effectively separate the product from triphenylphosphine oxide. A gradient elution is often necessary.

• Precipitation with Metal Salts: Triphenylphosphine oxide can form insoluble complexes with metal salts like zinc chloride (ZnCl₂) or magnesium chloride (MgCl₂). Adding a solution of one of these salts to the crude reaction mixture can precipitate the phosphine oxide complex, which can then be removed by filtration.[1]

• Filtration through a Silica Plug: For less polar products, a quick filtration through a short plug of silica gel can retain the more polar triphenylphosphine oxide, allowing the desired product to pass through.[1]

Q4: Are there any alternative brominating agents I can use instead of the Appel reaction or PBr₃?

A4: Yes, other brominating agents can be employed, though their effectiveness for this specific substrate may vary. Some alternatives include N-Bromosuccinimide (NBS) in the presence of a catalyst, or thionyl bromide (SOBr₂). Each of these reagents has its own set of reaction conditions and potential side reactions that would need to be optimized.

Troubleshooting Guide

This guide addresses common issues encountered during the synthesis of tert-butyl 3-(2-bromoethyl)piperidine-1-carboxylate.

Problem	Potential Cause(s)	Recommended Solution(s)
Low or No Product Formation	- Inactive reagents (moisture contamination).- Incorrect reaction temperature.- Insufficient reaction time.	- Ensure all reagents are fresh and anhydrous.- Perform the reaction under an inert atmosphere.- Optimize the reaction temperature (try running at 0 °C, room temperature, or gentle heating).- Monitor the reaction by TLC or LC-MS to determine the optimal reaction time.
Presence of Unreacted Starting Material	- Insufficient amount of brominating agent.- Short reaction time.	- Increase the equivalents of the brominating agent (e.g., CBr₄/PPh₃ or PBr₃).- Extend the reaction time and monitor progress.
Formation of Multiple Spots on TLC (Side Products)	- Elimination: The bromoethyl side chain can undergo elimination to form a vinylpiperidine derivative, especially in the presence of base or upon heating.- Byproducts from PBr₃: Using PBr₃ can lead to the formation of organophosphorus byproducts.[2]- Rearrangement: While less common for this substrate, carbocation rearrangements can occur under certain conditions.	- Maintain a low reaction temperature to minimize elimination.- Use a non-nucleophilic base if a base is required.- When using PBr₃, carefully control the stoichiometry and consider a workup with concentrated hydrobromic acid to improve yield.[2]- Purify the crude product using column chromatography with a carefully selected solvent system.
Difficulty in Purifying the Product from Triphenylphosphine Oxide	- Similar polarity of the product and the byproduct.	- Refer to FAQ Q3 for detailed purification strategies, including crystallization, precipitation with metal salts, and silica gel chromatography.[1]

Experimental Protocols

Protocol 1: Synthesis via Appel Reaction

This protocol describes a general procedure for the bromination of tert-butyl 3-(2-hydroxyethyl)piperidine-1-carboxylate using carbon tetrabromide and triphenylphosphine.

Materials:

• tert-Butyl 3-(2-hydroxyethyl)piperidine-1-carboxylate

• Triphenylphosphine (PPh₃)

• Carbon tetrabromide (CBr₄)

• Anhydrous Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate

• Silica gel for column chromatography

Procedure:

• To a flame-dried round-bottom flask under an inert atmosphere (nitrogen or argon), add tert-butyl 3-(2-hydroxyethyl)piperidine-1-carboxylate (1.0 eq).

• Dissolve the starting material in anhydrous dichloromethane (DCM).

• Add triphenylphosphine (1.2 eq) to the solution and cool the mixture to 0 °C in an ice bath.

• Slowly add a solution of carbon tetrabromide (1.2 eq) in anhydrous DCM to the reaction mixture.

• Allow the reaction to warm to room temperature and stir for 2-4 hours, or until TLC analysis indicates the consumption of the starting material.

• Quench the reaction by adding saturated aqueous sodium bicarbonate solution.

• Separate the organic layer and wash it sequentially with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography to remove triphenylphosphine oxide and other impurities.

Protocol 2: Synthesis via Phosphorus Tribromide

This protocol outlines the bromination using phosphorus tribromide.

Materials:

• tert-Butyl 3-(2-hydroxyethyl)piperidine-1-carboxylate

• Phosphorus tribromide (PBr₃)

• Anhydrous Diethyl Ether or Dichloromethane (DCM)

• Ice water

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate

Procedure:

• In a flame-dried round-bottom flask under an inert atmosphere, dissolve tert-butyl 3-(2-hydroxyethyl)piperidine-1-carboxylate (1.0 eq) in anhydrous diethyl ether or DCM.

• Cool the solution to 0 °C in an ice bath.

• Slowly add phosphorus tribromide (0.4 eq) dropwise to the stirred solution.[2]

• After the addition is complete, allow the reaction to stir at 0 °C for 1-2 hours and then warm to room temperature. Monitor the reaction by TLC.

• Carefully quench the reaction by pouring it into ice water.

• Separate the organic layer and wash it with saturated aqueous sodium bicarbonate solution and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography.

Data Presentation

Table 1: Comparison of Bromination Methods

Method	Reagents	Typical Solvents	Temperature (°C)	Common Byproducts	Purification Challenges
Appel Reaction	CBr₄, PPh₃	DCM, THF, Acetonitrile	0 to RT	Triphenylphosphine oxide	Removal of triphenylphosphine oxide
Phosphorus Tribromide	PBr₃	Diethyl ether, DCM	0 to RT	Phosphorous acid, organophosphorus byproducts	Acidic byproducts, potential for side reactions

Visualizations

Caption: Chemical reaction pathway for the synthesis of tert-butyl 3-(2-bromoethyl)piperidine-1-carboxylate and potential side products.

Caption: Troubleshooting workflow for low yield in the synthesis of tert-butyl 3-(2-bromoethyl)piperidine-1-carboxylate.

References

• 1. benchchem.com [benchchem.com]
• 2. Overview of bromination reactions with phosphorus bromides/Bromination reactions that use phosphorus(III) bromide (PBr3): Phosphorus bromides (1): Discussion series on bromination/iodination reactions 39 – Chemia [chemia.manac-inc.co.jp]

Stability and storage conditions for tert-butyl 3-(2-bromoethyl)piperidine-1-carboxylate

This guide provides technical support information regarding the stability, storage, and handling of tert-butyl 3-(2-bromoethyl)piperidine-1-carboxylate and related compounds. The information is intended for researchers, scientists, and professionals in drug development.

Frequently Asked Questions (FAQs)

Q1: What are the recommended storage conditions for tert-butyl 3-(2-bromoethyl)piperidine-1-carboxylate?

Q2: How stable is tert-butyl 3-(2-bromoethyl)piperidine-1-carboxylate?

A2: Similar bromoalkylpiperidine derivatives are generally stable under recommended storage conditions.[2][3] However, they can be sensitive to incompatible materials.

Q3: What materials are incompatible with tert-butyl 3-(2-bromoethyl)piperidine-1-carboxylate?

A3: Based on data for analogous compounds, you should avoid contact with strong acids, strong alkalis, and strong oxidizing or reducing agents.[2]

Q4: What are the potential hazardous decomposition products?

A4: Under fire conditions, similar compounds may decompose and emit toxic fumes.[2] Specific hazardous decomposition products for related compounds are not detailed in the provided information.

Q5: What personal protective equipment (PPE) should be used when handling this compound?

A5: It is recommended to wear protective gloves, clothing, and eye/face protection.[1][2] Work in a well-ventilated area or under a chemical fume hood to avoid inhalation of any dust, fumes, or vapors.[1][2][4]

Troubleshooting Guide

Issue 1: Experiment yields are lower than expected.

• Possible Cause 1: Compound Degradation. Improper storage may have led to the degradation of the starting material. Ensure the compound has been stored according to the recommended conditions (cool, dry, tightly sealed). For sensitive compounds, freezer storage may be necessary.

• Possible Cause 2: Incompatible Reagents. The reaction conditions may involve substances incompatible with the bromoalkylpiperidine moiety, leading to side reactions. Review your reaction scheme for the presence of strong acids, bases, or oxidizing/reducing agents that are not part of the intended reaction.[2]

Issue 2: Inconsistent results between experimental batches.

• Possible Cause 1: Variable Compound Quality. The stability of the compound can be affected by storage duration and conditions. If using an older batch, consider performing a quality control check (e.g., NMR, LC-MS) to assess its purity before use.

• Possible Cause 2: Contamination. Ensure that all glassware and equipment are clean and dry before use. Contamination can introduce unwanted side reactions.

Data Summary

The following table summarizes general storage and handling information for tert-butyl 3-(2-bromoethyl)piperidine-1-carboxylate, inferred from related compounds.

Parameter	Recommendation	Source
Storage Temperature	Cool, dry place. Freezer (-20°C) for long-term storage.	[1]
Atmosphere	Store under an inert atmosphere if possible; keep container tightly sealed.	[1][2]
Incompatible Materials	Strong acids, strong alkalis, strong oxidizing/reducing agents.	[2]
Personal Protective Equipment	Protective gloves, clothing, eye/face protection.	[1][2]
Ventilation	Use in a well-ventilated area or under a chemical fume hood.	[1][2][4]

Experimental Workflow

The following diagram illustrates a typical experimental workflow for an alkylation reaction using tert-butyl 3-(2-bromoethyl)piperidine-1-carboxylate.

Figure 1. A generalized workflow for an alkylation reaction.

References

• 1. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 2. file.medchemexpress.com [file.medchemexpress.com]
• 3. capotchem.com [capotchem.com]
• 4. fishersci.es [fishersci.es]

Preventing elimination side reactions with bromoethyl compounds

Technical Support Center: Reactions with Bromoethyl Compounds

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to mitigate elimination side reactions when working with bromoethyl compounds.

Frequently Asked Questions (FAQs)

Q1: Why am I observing significant elimination byproducts in my reaction with a bromoethyl compound?

Bromoethyl compounds are primary alkyl halides, which can undergo both nucleophilic substitution (S(N)2) and elimination (E2) reactions. The formation of elimination byproducts is a common issue and is favored by specific reaction conditions. E2 reactions are promoted by strong, sterically hindered bases, high temperatures, and certain solvents.[1][2][3]

Q2: What is the fundamental difference between S(_N)2 and E2 pathways for bromoethyl compounds?

In an S(N)2 reaction, a nucleophile attacks the carbon atom bonded to the bromine, leading to the substitution of bromine with the nucleophile in a single, concerted step.[4] In an E2 reaction, a base abstracts a proton from the carbon adjacent to the one bearing the bromine (the β-carbon), leading to the formation of a double bond and elimination of HBr.[2] Bromoethyl compounds, being primary halides, are generally more prone to S(_N)2 reactions, but the E2 pathway can become significant under unfavorable conditions.[1][5]

Q3: How does the choice of base or nucleophile impact the reaction outcome?

The nature of the base/nucleophile is a critical factor.

• To favor S(_N)2: Use a good nucleophile that is a weak base. Examples include iodide (I⁻), azide (N₃⁻), cyanide (CN⁻), and thiols (RS⁻).[6][7][8]

• To favor E2: Strong, bulky bases are more likely to act as a base rather than a nucleophile due to steric hindrance, thus promoting elimination.[1][9][10] Examples include potassium tert-butoxide (t-BuOK). Even strong, non-bulky bases like hydroxide (OH⁻) or alkoxides (RO⁻) can lead to significant elimination, especially at higher temperatures.[1][3]

Q4: What is the role of the solvent in controlling the S(_N)2/E2 competition?

The solvent plays a crucial role in stabilizing the transition states of the competing reactions.

• Polar aprotic solvents (e.g., DMSO, DMF, acetonitrile) are recommended to favor S(N)2 reactions.[11] These solvents solvate the cation of the nucleophilic salt, leaving the anion more "naked" and nucleophilic.[12]

• Polar protic solvents (e.g., water, ethanol) can solvate the nucleophile, reducing its nucleophilicity and potentially favoring elimination.[3][13][14]

Q5: How does reaction temperature influence the product distribution?

Temperature is a key parameter to control.

• Lower temperatures (e.g., 0 °C to room temperature) favor the S(N)2 pathway, as it generally has a lower activation energy than the E2 pathway.

• Higher temperatures favor the E2 pathway because elimination reactions result in an increase in the number of molecules in the system, leading to a positive entropy change (ΔS).[15][16][17] According to the Gibbs free energy equation (ΔG = ΔH - TΔS), a higher temperature will make the -TΔS term more negative, thus favoring elimination.[15][17]

Troubleshooting Guide

Issue 1: Low yield of the desired substitution product and a significant amount of elimination byproduct.

Possible Cause	Suggested Solution	Rationale
Base is too strong or sterically hindered.	Switch to a weaker, less sterically hindered nucleophile. Examples include I⁻, N₃⁻, or CN⁻.[6][7] If a strong base is required for deprotonation of another functional group, consider a two-step process where the strong base is quenched before the bromoethyl moiety reacts.	Strong, bulky bases preferentially abstract a proton, leading to E2 elimination.[1][9][10] Weaker, non-hindered bases are better nucleophiles and are less likely to induce elimination.[12]
Reaction temperature is too high.	Lower the reaction temperature. Start at room temperature and consider cooling to 0 °C or below. Monitor the reaction for a longer period.	Elimination reactions have a higher activation energy and are favored at elevated temperatures.[12][18] Lowering the temperature will favor the S(N)2 pathway.[15][16]
Inappropriate solvent.	Use a polar aprotic solvent such as DMF, DMSO, or acetonitrile.	Polar aprotic solvents accelerate S(_N)2 reactions by effectively solvating cations while leaving the anionic nucleophile more reactive.[11]
High concentration of base.	If possible, maintain a lower concentration of the base/nucleophile or add it slowly to the reaction mixture.	High concentrations of a strong base can increase the rate of the bimolecular E2 reaction.[12][3]

Issue 2: No reaction or very slow reaction rate.

Possible Cause	Suggested Solution	Rationale
Nucleophile is too weak.	Switch to a stronger nucleophile. Anionic nucleophiles are generally stronger than their neutral counterparts.	The rate of an S(_N)2 reaction is dependent on the concentration and strength of the nucleophile.[4][19]
Low temperature.	While low temperature favors S(_N)2, it also slows down the reaction rate. Gradually increase the temperature while monitoring for the formation of elimination byproducts by TLC or LC-MS.	All reaction rates decrease at lower temperatures. A balance must be found to achieve a reasonable reaction rate without favoring the E2 pathway.
Poor leaving group.	Although bromide is a good leaving group, ensure the starting material is pure. In other alkyl halides, consider converting a poor leaving group (like -OH) into a better one (like a tosylate).	The rate of both S(_N)2 and E2 reactions depends on the ability of the leaving group to depart.[20]

Data Presentation

Table 1: Influence of Reaction Conditions on S(_N)2 vs. E2 Pathways for Bromoethyl Compounds

Condition	Favors S(N)2 (Substitution)	Favors E2 (Elimination)
Nucleophile/Base	Strong, non-hindered nucleophiles (e.g., I⁻, N₃⁻, CN⁻, RS⁻)[6][7]	Strong, bulky bases (e.g., t-BuOK)[1][9]
Solvent	Polar Aprotic (e.g., DMSO, DMF, Acetonitrile)[11]	Polar Protic (e.g., Ethanol, Water)[3] may increase elimination
Temperature	Low (0 °C to RT)[12][15]	High[12][16][17]
Substrate	Primary (like bromoethyl) strongly favors S(_N)2[1][5]	Tertiary substrates strongly favor E2[3][5]

Table 2: Relative Reactivity of Common Nucleophiles in S(_N)2 Reactions

Note: Actual reaction rates will vary depending on specific reaction conditions such as solvent and temperature.

Functional Group	Nucleophile Example	Relative Reactivity	Representative Second-Order Rate Constant (M⁻¹s⁻¹)
Thiol	Cysteine	Very High	10¹ - 10²
Cyanide	Sodium Cyanide	High	1 - 10
Azide	Sodium Azide	High	1 - 10
Amine (primary)	Lysine	Moderate	10⁻¹ - 1
Hydroxide	Sodium Hydroxide	Moderate	10⁻² - 10⁻¹

(Data is illustrative, based on established principles of nucleophilicity.[4])

Experimental Protocols

Protocol 1: General Procedure for Minimizing Elimination in a Substitution Reaction

This protocol describes a general method for the reaction of a nucleophile with a bromoethyl compound, optimized to favor the S(_N)2 pathway.

• Reagent Preparation:

  • Dissolve the bromoethyl-containing substrate (1.0 eq) in a polar aprotic solvent (e.g., DMF or acetonitrile).

  • In a separate flask, dissolve the nucleophile (1.1-1.5 eq) in the same solvent.

• Reaction Setup:

  • Place the substrate solution in a round-bottom flask equipped with a magnetic stirrer and a nitrogen inlet.

  • Cool the solution to 0 °C using an ice bath.[12]

• Reaction Execution:

  • Add the nucleophile solution to the substrate solution dropwise over 15-30 minutes.

  • Allow the reaction to stir at 0 °C and then slowly warm to room temperature.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Work-up and Purification:

  • Once the reaction is complete, quench the reaction by adding water.

  • Extract the product with a suitable organic solvent (e.g., ethyl acetate).

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel.[12]

Protocol 2: Monitoring Reaction Kinetics by ¹H NMR Spectroscopy

This method allows for the direct monitoring of the disappearance of reactants and the appearance of products.[4]

• Sample Preparation:

  • Dissolve a known concentration of the nucleophile in a suitable deuterated solvent (e.g., DMSO-d₆).

  • Acquire a baseline ¹H NMR spectrum of the nucleophile solution.

• Reaction Initiation:

  • Initiate the reaction by adding a known amount of the bromoethyl compound to the NMR tube.

• Data Acquisition:

  • Acquire ¹H NMR spectra at regular time intervals.

• Data Analysis:

  • Integrate the signals corresponding to specific protons of the reactants and products in each spectrum.

  • Plot the concentration of the reactants or products as a function of time to determine the reaction rate.[4]

Visualizations

Caption: Competing S(_N)2 and E2 reaction pathways for bromoethyl compounds.

Caption: Decision workflow for troubleshooting elimination side reactions.

References

• 1. SN2 vs E2 [chemistrysteps.com]
• 2. bloomtechz.com [bloomtechz.com]
• 3. chemguide.co.uk [chemguide.co.uk]
• 4. benchchem.com [benchchem.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. what is the best nucleophile for sn2 reaction | Filo [askfilo.com]
• 7. youtube.com [youtube.com]
• 8. masterorganicchemistry.com [masterorganicchemistry.com]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. fiveable.me [fiveable.me]
• 11. Organic Chemistry: Sn2E2 Reactions: SN2 vs. E2 | SparkNotes [sparknotes.com]
• 12. benchchem.com [benchchem.com]
• 13. How Solvation Influences the SN2 versus E2 Competition - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. youtube.com [youtube.com]
• 16. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 17. Khan Academy [khanacademy.org]
• 18. forums.studentdoctor.net [forums.studentdoctor.net]
• 19. chem.libretexts.org [chem.libretexts.org]
• 20. masterorganicchemistry.com [masterorganicchemistry.com]

Technical Support Center: Optimizing N-Alkylation of Piperidines

This technical support center is designed for researchers, scientists, and drug development professionals to provide guidance on optimizing the N-alkylation of piperidines. Below you will find troubleshooting guides and frequently asked questions to address common challenges encountered during your experiments.

Frequently Asked Questions (FAQs)

Q1: What are the most common side reactions observed during the N-alkylation of piperidines?

A1: The most prevalent side reaction during N-alkylation is over-alkylation, which leads to the formation of quaternary ammonium salts.[1] This is particularly common when using highly reactive alkylating agents.[1][2] Another potential issue is a slow or incomplete reaction, which can be caused by factors such as steric hindrance, a poor leaving group on the alkylating agent, or a suboptimal choice of solvent.[1][3]

Q2: How can I minimize the formation of quaternary ammonium salts?

A2: To prevent over-alkylation, you can employ several strategies:

• Control Stoichiometry: Use a slight excess of the piperidine starting material relative to the alkylating agent (e.g., 1.1 to 1.2 equivalents of piperidine to 1 equivalent of the alkylating agent).[1]

• Slow Addition of Alkylating Agent: Adding the alkylating agent slowly to the reaction mixture, for instance, using a syringe pump, helps maintain a low concentration of the electrophile, reducing the likelihood of a second alkylation event.[2][4]

• Lower Reaction Temperature: Reducing the reaction temperature can help to control the rate of the second alkylation step.[3]

• Choice of Alkylating Agent: If possible, choose a less reactive alkylating agent. For example, alkyl bromides or chlorides are less reactive than alkyl iodides.[3]

Q3: What are the recommended bases and solvents for direct N-alkylation?

A3: The choice of base and solvent is critical for the success of the reaction.

• Bases: The reaction of a piperidine with an alkyl halide generates a hydrohalic acid (e.g., HBr, HCl) which can protonate the starting piperidine, rendering it non-nucleophilic and slowing the reaction.[3] To neutralize this acid, a non-nucleophilic base is recommended. Common choices include potassium carbonate (K₂CO₃), triethylamine (Et₃N), or N,N-diisopropylethylamine (DIPEA).[3][4]

• Solvents: Polar aprotic solvents are typically used to ensure the solubility of the reagents.[5] Acetonitrile (MeCN) and N,N-dimethylformamide (DMF) are common choices.[4][5][6] It is crucial to use anhydrous solvents to prevent side reactions.[5]

Q4: When should I consider using reductive amination instead of direct alkylation?

A4: Reductive amination is an excellent alternative to direct alkylation and is particularly advantageous for preventing the formation of quaternary ammonium salts.[5][6] This method involves the reaction of the piperidine with an aldehyde or ketone to form an iminium ion intermediate, which is then reduced by a reducing agent like sodium triacetoxyborohydride (STAB).[5][7] Reductive amination is often a milder and more controlled method for introducing alkyl groups.[6]

Troubleshooting Guides

Issue 1: Low Yield or Incomplete Reaction

Potential Cause	Suggested Solution
Insufficient Basicity	The acid generated during the reaction can protonate the starting piperidine, halting the reaction. Add a non-nucleophilic base such as K₂CO₃, Et₃N, or DIPEA (1.0-1.5 equivalents) to scavenge the acid.[3]
Poor Leaving Group	The reactivity of the alkylating agent depends on the leaving group. If using an alkyl chloride, consider switching to a more reactive alkyl bromide or iodide.[3]
Steric Hindrance	Bulky substituents on the piperidine ring or the alkylating agent can slow down the reaction. Increase the reaction temperature to overcome the activation energy barrier.[3]
Poor Solubility of Reagents	Ensure all reactants are soluble in the chosen solvent. If solubility is an issue, consider switching to a more polar aprotic solvent like DMF.[5]
Low Reaction Temperature	Many N-alkylation reactions require heating to proceed at a reasonable rate.[5]

Issue 2: Formation of Quaternary Ammonium Salt as a Major Byproduct

Potential Cause	Suggested Solution
Incorrect Stoichiometry	An excess of the alkylating agent will promote over-alkylation. Use a slight excess of the piperidine relative to the alkylating agent.[1]
Rapid Addition of Alkylating Agent	Adding the alkylating agent too quickly leads to localized high concentrations. Add the alkylating agent slowly using a syringe pump.[2][4]
Highly Reactive Alkylating Agent	Highly reactive agents like methyl iodide are more prone to causing over-alkylation.[2] Consider using a less reactive alkylating agent (e.g., alkyl bromide or chloride).[3]
High Reaction Concentration	Running the reaction at a lower concentration can disfavor the second alkylation step.[2]

Experimental Protocols

Protocol 1: Direct N-Alkylation of Piperidine with an Alkyl Halide

This protocol describes a general procedure for the mono-N-alkylation of piperidine, optimized to minimize over-alkylation.

Materials:

• Piperidine (1.1 eq)

• Alkyl halide (e.g., alkyl bromide or iodide) (1.0 eq)

• N,N-diisopropylethylamine (DIPEA) (1.5 eq)[3][4]

• Anhydrous acetonitrile (MeCN)[3][4]

• Round-bottom flask

• Magnetic stirrer

• Inert atmosphere setup (Nitrogen or Argon)

• Syringe pump

Procedure:

• Set up a round-bottom flask under an inert atmosphere.

• To the flask, add piperidine (1.1 equivalents) and anhydrous acetonitrile to make a 0.1 M solution.[4]

• Add N,N-diisopropylethylamine (1.5 equivalents).[3]

• Begin stirring the solution at room temperature.

• Load the alkyl halide (1.0 equivalent) into a syringe and place it on a syringe pump.

• Slowly add the alkyl halide to the reaction mixture over several hours.[4]

• Stir the reaction at room temperature until completion (monitor by TLC or LC-MS).

• Upon completion, remove the solvent by rotary evaporation.

• Partition the residue between diethyl ether and a saturated aqueous solution of sodium bicarbonate. (Caution: CO₂ will be evolved).[1][3]

• Separate the organic layer, dry it over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the N-alkylpiperidine.[1]

Protocol 2: Reductive Amination of Piperidine with an Aldehyde

This method is an alternative to direct alkylation and is effective in preventing over-alkylation.[5][6]

Materials:

• Piperidine (1.0 eq)

• Aldehyde or ketone (1.1 eq)

• Sodium triacetoxyborohydride (NaBH(OAc)₃) (1.5 eq)[7]

• Dichloromethane (DCM) or 1,2-Dichloroethane (DCE)[7]

• Acetic acid (catalytic amount)

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Dissolve piperidine (1.0 eq) and the corresponding aldehyde or ketone (1.1 eq) in dichloromethane.[7]

• Add a catalytic amount of acetic acid to the mixture.

• Stir the reaction for 30 minutes at room temperature to allow for the formation of the iminium intermediate.[7]

• Add sodium triacetoxyborohydride (1.5 eq) portion-wise to the reaction mixture.[7]

• Continue stirring at room temperature for 4-12 hours, monitoring the reaction by TLC.

• Once the reaction is complete, quench by the slow addition of saturated aqueous sodium bicarbonate solution.[7]

• Separate the organic layer and extract the aqueous layer with dichloromethane (2 x 30 mL).[7]

• Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.[7]

• Filter the solution and concentrate under reduced pressure.

• Purify the crude product via flash column chromatography to yield the desired N-alkylated product.[7]

Data Presentation

Table 1: Influence of Reaction Parameters on N-Alkylation of Piperidine

Parameter	Condition	Effect on Yield/Purity	Troubleshooting Action
Base	No Base	Reaction stalls due to acid formation.[3]	Add a non-nucleophilic base (e.g., K₂CO₃, DIPEA).[3]
Stoichiometric Base	Drives reaction to completion.[3]	Use 1.0-1.5 equivalents of base.[3]
Leaving Group	Alkyl Chloride	Slower reaction rate.	Switch to alkyl bromide or iodide.[3]
Alkyl Iodide	Faster reaction rate, but may increase over-alkylation.	Use with controlled stoichiometry and slow addition.
Temperature	Room Temperature	May be too slow for less reactive substrates.	Increase temperature cautiously.
Elevated Temperature	Can increase the reaction rate but may also lead to side products.[3]	Optimize temperature based on substrate reactivity.
Solvent	Non-polar	Poor solubility of reagents.	Use a polar aprotic solvent like MeCN or DMF.[5]
Polar Aprotic	Generally good for solubility and reaction rate.	Ensure the solvent is anhydrous.[5]

Visualizations

Caption: General experimental workflow for the N-alkylation of piperidines.

Caption: Troubleshooting workflow for low yield in N-alkylation of piperidines.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]

Technical Support Center: Troubleshooting Boc Deprotection Failures

This technical support center is designed for researchers, scientists, and drug development professionals to address common challenges encountered during the removal of the tert-butyloxycarbonyl (Boc) protecting group in complex molecules.

Troubleshooting Guides and FAQs

This section provides answers to specific issues that may arise during Boc deprotection experiments.

Q1: My Boc deprotection reaction is incomplete or very slow, even with standard TFA/DCM conditions. What are the potential causes and solutions?

A1: Incomplete or sluggish Boc deprotection can be caused by several factors:

• Insufficient Acid Strength or Concentration: The concentration of trifluoroacetic acid (TFA) may be too low for your specific substrate.[1][2] The rate of Boc cleavage often has a second-order dependence on the acid concentration.[3][4]

• Low Reaction Temperature: Performing the reaction at 0°C or below can significantly decrease the reaction rate.[1][2]

• Steric Hindrance: Bulky groups near the Boc-protected amine can impede the approach of the acid, requiring more forceful conditions for complete removal.[1][4][5][6]

• Poor Substrate Solubility: If the starting material is not fully dissolved in the reaction solvent, the reaction will be heterogeneous and likely incomplete.[7]

Recommended Solutions:

• Increase Acid Concentration: Gradually increase the concentration of TFA in dichloromethane (DCM). A common starting point is 20-50% v/v.[1][8] For highly resistant substrates, using neat TFA for a short period may be effective if the molecule is stable under these conditions.[1][2]

• Elevate the Temperature: Allow the reaction to warm to room temperature.[1][2] Gentle warming (e.g., to 40°C) can also increase the rate, but this may also promote side reactions, so careful monitoring is essential.[6][8]

• Use a Stronger Acid System: A 4M solution of hydrogen chloride (HCl) in an organic solvent like 1,4-dioxane or ethyl acetate is often more potent than TFA for cleaving stubborn Boc groups.[1][6][8]

Q2: I am observing byproducts with a mass increase of +56 Da. How can I prevent this side reaction?

A2: This mass shift is characteristic of tert-butylation, a common side reaction during Boc deprotection. The acid-catalyzed cleavage of the Boc group generates a reactive tert-butyl cation.[5][9][10] This electrophile can then alkylate nucleophilic sites within your molecule, such as electron-rich aromatic rings (e.g., tryptophan, tyrosine) or sulfur-containing residues (e.g., methionine, cysteine).[3][9][11][12]

Recommended Solutions:

• Use Scavengers: The most effective way to prevent tert-butylation is to add a scavenger to the reaction mixture. Scavengers are nucleophilic compounds that trap the tert-butyl cation before it can react with your substrate.[9][12] Common scavengers include triisopropylsilane (TIS), triethylsilane (TES), water, and thioanisole.[1][5][12] These are often used in a "cocktail" to provide broad protection.[12]

Q3: My starting material contains other acid-sensitive functional groups (e.g., t-butyl esters, acetals, silyl ethers) that are being cleaved along with the Boc group. How can I achieve selective deprotection?

A3: When dealing with substrates containing multiple acid-labile groups, standard strong acid conditions are often unsuitable.[1][2] In these cases, milder or alternative deprotection methods are required.

Recommended Solutions:

• Milder Acidic Conditions: Consider using milder protic acids like aqueous phosphoric acid or p-toluenesulfonic acid (pTSA).[1][13]

• Lewis Acid-Mediated Deprotection: Lewis acids provide a non-protic alternative for Boc cleavage. Reagents such as zinc bromide (ZnBr₂), aluminum chloride (AlCl₃), and trimethylsilyl iodide (TMSI) can be effective, often under milder conditions.[1][13] TMSI is particularly useful for water-soluble zwitterionic compounds as it can allow for direct product isolation without an aqueous workup.[1]

• Thermal Deprotection: In some cases, heating the Boc-protected compound in a suitable solvent (like water or 2,2,2-trifluoroethanol) can induce deprotection without any acid.[1][14][15]

• Oxalyl Chloride in Methanol: This system offers a mild and efficient method for deprotecting a wide range of N-Boc groups at room temperature, showing tolerance for various other functional groups.[6][14][16][17]

Q4: How can I effectively monitor the progress of my deprotection reaction?

A4: Monitoring the reaction is crucial to determine completion and prevent the formation of byproducts from over-exposure to harsh conditions.

Recommended Monitoring Techniques:

• Thin-Layer Chromatography (TLC): This is a rapid and cost-effective method.[1][18] The deprotected amine is typically more polar than the Boc-protected starting material, resulting in a lower Retention Factor (Rf) value. Staining the TLC plate with ninhydrin is useful for visualizing the primary or secondary amine product.[2][18]

• Liquid Chromatography-Mass Spectrometry (LC-MS): This technique is ideal for quantitatively tracking the disappearance of the starting material and the appearance of the product.[2][18][19] It also provides mass information to confirm the identity of the product and any byproducts.[18][19] A successful deprotection will show a mass difference of -100.12 amu.[19]

• ¹H NMR Spectroscopy: This method provides unambiguous confirmation by showing the disappearance of the characteristic singlet peak of the nine equivalent tert-butyl protons, which typically appears around 1.4-1.5 ppm.[19]

Q5: Are there any "green" or environmentally friendly methods for Boc deprotection?

A5: Yes, several methods aim to reduce environmental impact by avoiding toxic reagents and chlorinated solvents like DCM.[3][20]

Recommended "Green" Alternatives:

• Catalyst-Free Deprotection in Hot Water: Simply boiling the Boc-protected compound in water can achieve quantitative deprotection for many substrates.[1][14][16]

• Deep Eutectic Solvents (DES): A mixture of choline chloride and p-toluenesulfonic acid can serve as an eco-friendly reaction medium.[1]

• Solvent Replacement: Efforts should be made to replace chlorinated solvents like dichloromethane and 1,4-dioxane with greener alternatives such as ethers (THF, 2-MeTHF), ketones, or esters where possible.[3][21]

Data Presentation

Table 1: Comparison of Common Acidic Deprotection Conditions

Reagent	Typical Concentration	Solvent	Temperature	Typical Time
Trifluoroacetic Acid (TFA)	20-50% (v/v)[8]	Dichloromethane (DCM)[8]	0°C to Room Temp.	30 min - 2 hours[8]
Hydrogen Chloride (HCl)	4M[8]	1,4-Dioxane[8]	0°C to Room Temp.	30 min - 2 hours[8]
Hydrogen Chloride (HCl)	1M[8]	Ethyl Acetate[8]	Room Temp.	Varies[8]

Table 2: Common Scavengers for Preventing Tert-butylation Side Reactions

Scavenger	Function & Target Residues	Typical Concentration
Triisopropylsilane (TIS) / Triethylsilane (TES)	Highly effective carbocation scavengers, protecting Trp and Met.[8][9]	1-5% (v/v)[8]
Water (H₂O)	Traps the tert-butyl cation to form tert-butanol.[8][12]	2.5-5% (v/v)[8]
Thioanisole	Protects Met and Trp residues.[8][12]	2.5-5% (v/v)
1,2-Ethanedithiol (EDT)	Effective at preventing acid-catalyzed oxidation of Trp.[9][12]	2.5% (v/v)[8]
Phenol / Anisole	Act as decoys for the tert-butyl cation, protecting Tyr and Trp.[8][9]	2.5-5% (v/v)[8]

Table 3: Alternative and Milder Boc Deprotection Methods

Method/Reagent	Substrate Type	Conditions	Time	Yield (%)
Thermal (Boiling Water)	Aromatic & Aliphatic Amines	Water, 100°C[14]	10 min - 2 h[14]	Quantitative[14]
Oxalyl Chloride/Methanol	Aromatic, Aliphatic, Heterocyclic Amines	(COCl)₂ (3 equiv.), Methanol, RT[14][16]	1 - 4 h[14][16]	>70% (up to 90%)[14]
Zinc Bromide (ZnBr₂)	General N-Boc Amines	ZnBr₂ (approx. 4 equiv.), DCM[1]	Varies	Good
Aqueous Phosphoric Acid	General N-Boc Amines	85 wt% H₃PO₄, THF, RT[2]	4 - 8 h[2]	Good

Experimental Protocols

Protocol 1: Standard Boc Deprotection using TFA in DCM

• Dissolve the N-Boc protected amine (1 equivalent) in anhydrous dichloromethane (DCM) to a concentration of 0.1-0.5 M.[1][2]

• Cool the solution to 0°C in an ice bath.[12]

• If required, add the appropriate scavenger(s) (e.g., Triisopropylsilane, 2.5-5% v/v).[12]

• Add an equal volume of trifluoroacetic acid (TFA) to achieve a 50% TFA/DCM solution.[4]

• Stir the reaction mixture, allowing it to warm to room temperature over 1-2 hours.[12]

• Monitor the reaction progress by TLC or LC-MS.[1][4]

• Upon completion, remove the solvent and excess TFA under reduced pressure.[1][4] To ensure complete removal of residual TFA, co-evaporate with toluene (x3).[2]

• The resulting amine TFA salt can be used directly or neutralized by dissolving the residue in DCM and washing with a saturated aqueous solution of sodium bicarbonate to obtain the free amine.[4]

Protocol 2: Boc Deprotection using HCl in Dioxane

• Dissolve the N-Boc protected amine (1 equivalent) in a minimal amount of a suitable co-solvent if necessary.[6]

• Add a 4M solution of HCl in 1,4-dioxane (typically 5-10 equivalents of HCl).[6][10]

• Stir the mixture at room temperature for 1 to 4 hours.[1][6]

• Monitor the reaction by TLC or LC-MS.[1]

• Upon completion, remove the solvent under reduced pressure. The product often precipitates as the hydrochloride salt, which can be collected by filtration and washed with diethyl ether.[1][6]

Protocol 3: Mild Boc Deprotection with Oxalyl Chloride in Methanol

• Dissolve the N-Boc protected amine (1 equivalent) in methanol.[6][16]

• Add oxalyl chloride (3 equivalents) dropwise to the solution at room temperature.[6][16] An immediate temperature increase may be observed.[16]

• Stir the reaction mixture at room temperature for 1-4 hours, monitoring by TLC or LC-MS.[6][16]

• Upon completion, quench the reaction by adding a saturated aqueous solution of sodium bicarbonate.[6]

• Extract the product with an appropriate organic solvent, dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

Visualizations

Caption: Boc deprotection pathway and competing side reactions.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. BOC Deprotection - Wordpress [reagents.acsgcipr.org]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. benchchem.com [benchchem.com]
• 12. benchchem.com [benchchem.com]
• 13. Boc-Protected Amino Groups [organic-chemistry.org]
• 14. benchchem.com [benchchem.com]
• 15. pubs.acs.org [pubs.acs.org]
• 16. Mild deprotection of the N-tert-butyloxycarbonyl (N-Boc) group using oxalyl chloride - PMC [pmc.ncbi.nlm.nih.gov]
• 17. pubs.rsc.org [pubs.rsc.org]
• 18. benchchem.com [benchchem.com]
• 19. benchchem.com [benchchem.com]
• 20. BOC deprotection [ko.bzchemicals.com]
• 21. Specific solvent issues - Wordpress [reagents.acsgcipr.org]

Technical Support Center: Analysis of Impurities in tert-butyl 3-(2-bromoethyl)piperidine-1-carboxylate

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with tert-butyl 3-(2-bromoethyl)piperidine-1-carboxylate. Our resources are designed to assist in the identification and quantification of impurities in various batches of this compound.

Data Presentation: Impurity Profile of tert-butyl 3-(2-bromoethyl)piperidine-1-carboxylate Batches

The following table summarizes the quantitative analysis of common impurities found in three different batches of tert-butyl 3-(2-bromoethyl)piperidine-1-carboxylate. The data presented is illustrative to demonstrate typical impurity profiles that may be encountered.

Impurity Name	Batch A (%)	Batch B (%)	Batch C (%)	Potential Source
tert-butyl 3-(2-hydroxyethyl)piperidine-1-carboxylate	0.15	0.08	0.25	Incomplete bromination of the starting material.
tert-butyl 3-vinylpiperidine-1-carboxylate	< 0.05	0.12	0.08	Elimination side reaction during synthesis or degradation.
3-(2-bromoethyl)piperidine	< 0.05	< 0.05	0.10	Hydrolysis (de-Boc-protection) of the parent molecule.
Triphenylphosphine oxide	0.08	< 0.05	0.06	Byproduct from Appel-type bromination reaction.
Unknown Impurity 1 (retention time: 5.2 min)	0.06	0.09	0.05	Byproduct from synthesis or degradation.

Experimental Protocols

Detailed methodologies for key analytical experiments are provided below. These protocols are starting points and may require optimization for specific instrumentation and laboratory conditions.

High-Performance Liquid Chromatography (HPLC) for Purity Assessment

This method is suitable for the quantification of the main component and non-volatile impurities.

• Instrumentation:

  • HPLC system with a UV detector

  • C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size)

• Mobile Phase:

  • A: 0.1% Trifluoroacetic acid (TFA) in Water

  • B: 0.1% Trifluoroacetic acid (TFA) in Acetonitrile

• Gradient Program:

  • 0-5 min: 30% B

  • 5-25 min: 30% to 90% B

  • 25-30 min: 90% B

  • 30.1-35 min: 30% B (re-equilibration)

• Flow Rate: 1.0 mL/min

• Column Temperature: 30°C

• Detection Wavelength: 210 nm

• Injection Volume: 10 µL

• Sample Preparation: Dissolve approximately 10 mg of the sample in 10 mL of a 1:1 mixture of acetonitrile and water.

Gas Chromatography-Mass Spectrometry (GC-MS) for Volatile Impurities

This method is ideal for identifying and quantifying volatile or semi-volatile impurities.

• Instrumentation:

  • Gas chromatograph coupled to a mass spectrometer

  • Capillary column (e.g., 30 m x 0.25 mm, 0.25 µm film thickness, 5% phenyl-methylpolysiloxane)

• Carrier Gas: Helium at a constant flow of 1.0 mL/min

• Oven Temperature Program:

  • Initial temperature: 60°C, hold for 2 minutes

  • Ramp: 10°C/min to 280°C

  • Hold at 280°C for 5 minutes

• Injector Temperature: 250°C

• Injection Mode: Split (split ratio 20:1)

• Injection Volume: 1 µL

• Mass Spectrometer Parameters:

  • Ionization Mode: Electron Ionization (EI) at 70 eV

  • Scan Range: 40-500 amu

• Sample Preparation: Dissolve approximately 5 mg of the sample in 1 mL of dichloromethane.

Nuclear Magnetic Resonance (NMR) Spectroscopy for Structural Confirmation

¹H NMR is used for the structural confirmation of the main component and for the identification of impurities with distinct proton signals.

• Instrumentation:

  • NMR spectrometer (300 MHz or higher)

• Solvent: Deuterated chloroform (CDCl₃)

• Procedure: Dissolve 5-10 mg of the sample in approximately 0.7 mL of CDCl₃. Acquire the ¹H NMR spectrum. The characteristic signal for the tert-butyl protons of the Boc group appears around 1.46 ppm.

Troubleshooting Guides

This section addresses common issues encountered during the analysis of tert-butyl 3-(2-bromoethyl)piperidine-1-carboxylate.

Issue 1: Unexpected Peaks in the HPLC Chromatogram

• Question: I am seeing unexpected peaks in my HPLC chromatogram. What could be the cause?

• Answer:

  • Contaminated Mobile Phase: Ensure that the water and acetonitrile used for the mobile phase are of high purity. Contaminants in the solvents can appear as peaks in the chromatogram.

  • Sample Degradation: The compound may be degrading in the sample solution. Prepare fresh samples and analyze them promptly. The bromoethyl group can be susceptible to hydrolysis, and the Boc group can be cleaved under acidic conditions.[1][2]

  • Carryover from Previous Injections: If a previous sample was highly concentrated, you might see carryover. Run a blank injection (mobile phase only) to check for residual peaks.

  • Synthesis-Related Impurities: The unexpected peaks could be impurities from the synthesis, such as unreacted starting material or byproducts. Refer to the Data Presentation table for common impurities.

Issue 2: Poor Peak Shape (Tailing or Fronting) in HPLC

• Question: My peaks in the HPLC analysis are tailing or fronting. How can I improve the peak shape?

• Answer:

  • Column Overload: Injecting too much sample can lead to peak fronting. Try diluting your sample.

  • Inappropriate Mobile Phase pH: The pH of the mobile phase can affect the ionization state of the analyte and impurities, leading to peak tailing. The use of an acidic modifier like TFA helps to suppress the ionization of free amines that may be present as impurities.

  • Column Degradation: The performance of an HPLC column can degrade over time. Try flushing the column or replacing it with a new one.

  • Secondary Interactions: Silanol groups on the silica-based C18 column can interact with basic compounds, causing peak tailing. Using a column with end-capping can mitigate this issue.

Issue 3: Inconsistent Quantification Results

• Question: I am getting inconsistent results when I quantify the impurities. What should I check?

• Answer:

  • Sample Preparation Inaccuracy: Ensure that the sample is accurately weighed and fully dissolved. Use calibrated pipettes for dilutions.

  • Injector Variability: Check the precision of your HPLC autosampler. Manually inject a standard several times to assess reproducibility.

  • Standard Instability: If you are using an external standard for quantification, ensure its purity and stability. Prepare fresh standard solutions regularly.

  • Integration Parameters: Incorrect integration of peaks can lead to inaccurate results. Review the integration parameters in your chromatography data system to ensure that peaks are being integrated correctly.

Frequently Asked Questions (FAQs)

Q1: What are the most likely impurities in a batch of tert-butyl 3-(2-bromoethyl)piperidine-1-carboxylate?

A1: The most common impurities are typically related to the synthetic route. These include the starting material, tert-butyl 3-(2-hydroxyethyl)piperidine-1-carboxylate, from incomplete bromination. Side products like the elimination product, tert-butyl 3-vinylpiperidine-1-carboxylate, can also be present. Degradation can lead to the loss of the Boc protecting group, forming 3-(2-bromoethyl)piperidine.[3] If the bromination was performed using reagents like triphenylphosphine and carbon tetrabromide (Appel reaction), byproducts such as triphenylphosphine oxide could be present.

Q2: How should I store tert-butyl 3-(2-bromoethyl)piperidine-1-carboxylate to minimize degradation?

A2: To minimize degradation, the compound should be stored in a tightly sealed container in a cool, dry, and dark place. Exposure to moisture can lead to hydrolysis of the bromoethyl group to the corresponding alcohol.[1] Exposure to acidic conditions can cause the cleavage of the N-Boc protecting group.[2]

Q3: Can I use GC-MS for the routine purity analysis of this compound?

A3: While GC-MS is an excellent technique for identifying volatile impurities, it may not be ideal for the routine purity assessment of the main component, which is a relatively high-boiling point and thermally labile compound. The high temperatures of the GC injector and column could potentially cause on-column degradation, leading to inaccurate results. HPLC is generally the preferred method for purity determination of the main component.

Q4: My NMR spectrum shows a complex multiplet for the piperidine ring protons. Is this normal?

A4: Yes, this is expected. The protons on the piperidine ring are often diastereotopic and will couple to each other, resulting in complex, overlapping multiplets. The presence of the bulky Boc group can also restrict conformational flexibility, leading to broader signals. It is more practical to focus on the characteristic signals of the bromoethyl side chain and the sharp singlet of the tert-butyl group for structural confirmation.

Visualizations

Caption: Formation pathway of common impurities during synthesis and degradation.

Caption: Logical workflow for the analysis of impurities.

References

• 1. reddit.com [reddit.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]

Technical Support Center: Handling and Disposal of tert-Butyl 3-(2-bromoethyl)piperidine-1-carboxylate

Frequently Asked Questions (FAQs)

Q1: What are the primary hazards associated with tert-butyl 3-(2-bromoethyl)piperidine-1-carboxylate?

A1: While a detailed toxicological profile for this specific compound is not fully documented, based on its structure (a bromoalkane derivative of a piperidine), it should be handled as a hazardous substance. Potential hazards include:

• Skin and eye irritation: Similar compounds are known to cause skin and serious eye irritation.[1][2]

• Respiratory irritation: Inhalation of dust or vapors may cause respiratory tract irritation.[1][2][3]

• Harmful if swallowed: Acute oral toxicity is a concern with related compounds.[1][2]

• Environmental hazards: Halogenated organic compounds can be persistent in the environment and should not be released into drains or waterways.[3][4]

Q2: What personal protective equipment (PPE) is required when handling this compound?

A2: A comprehensive assessment of the risks should be conducted before handling. However, as a minimum, the following PPE is recommended:

• Gloves: Chemical-resistant gloves (e.g., nitrile or neoprene) should be worn. Always inspect gloves for integrity before use and practice proper glove removal technique to avoid skin contact.[3]

• Eye Protection: Chemical safety goggles and a face shield are necessary to protect against splashes.[1][2]

• Lab Coat: A flame-resistant lab coat should be worn to protect clothing and skin.

• Respiratory Protection: Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.[1] If there is a risk of generating dust or aerosols, a respirator may be necessary.[3]

Q3: How should I store tert-butyl 3-(2-bromoethyl)piperidine-1-carboxylate?

A3: The compound should be stored in a tightly closed container in a cool, dry, and well-ventilated area, away from incompatible materials.[1]

Q4: What materials are incompatible with this compound?

A4: Avoid contact with strong oxidizing agents and strong bases, as these may cause vigorous reactions.[1]

Q5: What should I do in case of a small spill?

A5: For a small spill contained within a chemical fume hood:

• Ensure you are wearing the appropriate PPE.

• Absorb the spill with an inert, non-combustible absorbent material such as vermiculite, sand, or a commercial sorbent.[4]

• Carefully collect the absorbed material and contaminated debris into a designated, labeled hazardous waste container.[3][4]

• Clean the spill area with a suitable solvent (e.g., acetone), and collect the cleaning materials as hazardous waste.[4]

Q6: How do I dispose of waste containing tert-butyl 3-(2-bromoethyl)piperidine-1-carboxylate?

A6: This compound should be disposed of as hazardous waste. Do not dispose of it down the drain.[3] All waste, including empty containers, contaminated labware, and spill cleanup materials, must be collected in a designated and properly labeled hazardous waste container.[4] The waste must be segregated as halogenated organic waste.[5][6] Contact your institution's EHS department or a licensed hazardous waste disposal company for pickup and disposal in accordance with local, regional, and national regulations.[4]

Quantitative Data Summary

Due to the limited availability of specific data for tert-butyl 3-(2-bromoethyl)piperidine-1-carboxylate, a quantitative data summary is not possible. However, the following table summarizes the key safety information based on analogous compounds.

Hazard Category	Description	Recommended Precautions
Acute Toxicity (Oral)	Harmful if swallowed.[1][2]	Do not eat, drink, or smoke when using this product. Wash hands thoroughly after handling.[1]
Skin Corrosion/Irritation	Causes skin irritation.[1][2]	Wear protective gloves and clothing.[1]
Serious Eye Damage/Irritation	Causes serious eye irritation.[1][2]	Wear eye and face protection.[1]
Respiratory Irritation	May cause respiratory irritation.[1][2][3]	Use only outdoors or in a well-ventilated area. Avoid breathing dust/fume/gas/mist/vapors/spray.[1]

Experimental Protocols

Protocol for Handling a Small Spill

• Assess the Situation: Immediately alert others in the vicinity. Ensure the spill is small and contained within a chemical fume hood.

• Don PPE: Put on chemical-resistant gloves, safety goggles, a face shield, and a lab coat.

• Contain the Spill: If the substance is a liquid, use an inert absorbent material (e.g., vermiculite, sand) to cover and absorb the spill.[4]

• Collect the Waste: Carefully scoop the absorbent material into a clearly labeled, sealable hazardous waste container.[3]

• Decontaminate the Area: Wipe the spill area with a cloth dampened with a suitable solvent (e.g., acetone). Place the used cloth in the same hazardous waste container.

• Dispose of Waste: Seal the waste container and label it as "Hazardous Waste: Halogenated Organic Compound" with the full chemical name. Arrange for disposal through your institution's EHS department.

• Report the Incident: Report the spill to your supervisor and EHS department as per your institution's policy.

Protocol for Waste Disposal

• Segregate Waste: Collect all waste containing tert-butyl 3-(2-bromoethyl)piperidine-1-carboxylate in a dedicated, compatible, and clearly labeled hazardous waste container. This includes unused product, reaction byproducts, contaminated solvents, and disposable labware. Label the container as "Halogenated Organic Waste".[5][6]

• Do Not Mix: Do not mix halogenated waste with non-halogenated waste streams to avoid higher disposal costs and potential chemical reactions.[6]

• Labeling: The waste container must be clearly labeled with "Hazardous Waste," the full chemical name, and any other components in the waste mixture with their approximate concentrations.[4]

• Storage: Store the sealed waste container in a designated satellite accumulation area, away from incompatible materials, heat, and ignition sources.[4]

• Disposal Request: When the container is ready for disposal, contact your institution's EHS department or a licensed hazardous waste disposal contractor to arrange for pickup.[4] Provide them with a complete and accurate description of the waste.

Visual Workflow for Handling and Disposal

Caption: Workflow for the safe handling and disposal of tert-butyl 3-(2-bromoethyl)piperidine-1-carboxylate.

References

• 1. file.medchemexpress.com [file.medchemexpress.com]
• 2. aaronchem.com [aaronchem.com]
• 3. capotchem.com [capotchem.com]
• 4. benchchem.com [benchchem.com]
• 5. ethz.ch [ethz.ch]
• 6. hazardouswasteexperts.com [hazardouswasteexperts.com]

Technical Support Center: Monitoring Reaction Progress Using TLC for Piperidine Derivatives

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals who are monitoring the progress of reactions involving piperidine derivatives using Thin-Layer Chromatography (TLC).

Frequently Asked Questions (FAQs)

Q1: How do I choose an appropriate solvent system (mobile phase) for my piperidine derivative?

A1: The ideal mobile phase should provide a good separation between your starting material and product, with Retention Factor (Rf) values ideally between 0.3 and 0.7. A common starting point for piperidine derivatives on normal-phase silica TLC is a binary mixture of a non-polar solvent (e.g., hexanes or toluene) and a more polar solvent (e.g., ethyl acetate or dichloromethane).

Due to the basic nature of the piperidine nitrogen, streaking is a common issue. To mitigate this, add a small amount of a basic modifier to your eluent. A common practice is to add 0.5-2% triethylamine (TEA) or a few drops of ammonia solution to the mobile phase.[1] This neutralizes the acidic sites on the silica gel, leading to sharper, more defined spots.

Q2: My spots are streaking badly. What can I do?

A2: Streaking is the most common problem when running TLC on basic compounds like piperidine derivatives. Here are the primary causes and solutions:

• Compound-Silica Interaction: The basic nitrogen of the piperidine can interact strongly with the acidic silica gel stationary phase.

  • Solution: Add a basic modifier like triethylamine (0.5-2%) or ammonia to your eluent.[1] This will compete for the active sites on the silica gel and reduce streaking.

• Sample Overloading: Applying too much sample to the plate can cause tailing and streaking.[2][3]

  • Solution: Dilute your sample and spot a smaller amount on the TLC plate. You can do multiple small spots in the same location, allowing the solvent to dry between applications, to build up concentration without overloading.[3]

• Highly Polar Compounds: Very polar piperidine derivatives may streak.

  • Solution: Consider using a more polar solvent system or switching to a different stationary phase, such as alumina or reverse-phase TLC plates.

Q3: I can't see my piperidine derivative on the TLC plate. How can I visualize it?

A3: Many piperidine derivatives are not UV-active, especially if they lack aromatic rings or conjugated systems.[4] Therefore, chemical staining is often necessary for visualization.

• Potassium Permanganate (KMnO₄) Stain: This is a good general stain for compounds that can be oxidized, including the C-N bond in piperidines. It typically produces yellow spots on a purple background.

• Ninhydrin Stain: This stain is particularly useful for primary and secondary amines. While the piperidine nitrogen in many derivatives is tertiary, this stain can be effective for piperidine precursors or if the ring is substituted with a primary or secondary amine group. It usually yields pink or purple spots upon heating.

• Dragendorff's Reagent: This is a classic stain for alkaloids and other nitrogen-containing compounds, often producing orange or brown spots.[5]

• p-Anisaldehyde Stain: This stain can react with amines to produce colored spots (often bluish) upon heating and can be very useful for distinguishing between different compounds.[5]

• Iodine Chamber: Exposing the plate to iodine vapor is a simple, non-destructive method. Iodine absorbs onto the organic compounds, making them appear as brown spots.[4] The spots will fade over time, so they should be circled immediately.

Q4: My starting material and product have very similar Rf values. How can I improve the separation?

A4:

• Change Solvent System Polarity: Systematically vary the ratio of your polar and non-polar solvents. Even small changes can significantly impact resolution.

• Try Different Solvents: Substitute one of the solvents in your mobile phase. For example, if you are using ethyl acetate/hexanes, try dichloromethane/methanol.

• Use a Co-spot: Always run a "co-spot" lane, where you spot both the starting material and the reaction mixture at the same origin.[6] If the starting material and product are different, you should see two distinct spots. If they are the same or very similar, the spot will appear as a single, potentially elongated, spot.

• 2D TLC: For very difficult separations, you can run a 2D TLC. Spot the mixture in one corner of a square plate, run it in one solvent system, then turn the plate 90 degrees and run it in a different solvent system.[6]

Troubleshooting Guide

Problem	Possible Cause(s)	Recommended Solution(s)
Streaking/Tailing Spots	1. Interaction of basic piperidine with acidic silica gel.[1] 2. Sample is too concentrated (overloaded).[2][3] 3. Incorrect solvent polarity.	1. Add 0.5-2% triethylamine or a few drops of ammonia to the eluent.[1] 2. Dilute the sample and re-spot.[2] 3. Adjust the polarity of the mobile phase.
Spots Not Moving (Rf ≈ 0)	1. The mobile phase is not polar enough.	1. Increase the proportion of the polar solvent in your mobile phase (e.g., increase the percentage of ethyl acetate in a hexanes/ethyl acetate mixture).
Spots at Solvent Front (Rf ≈ 1)	1. The mobile phase is too polar.	1. Decrease the proportion of the polar solvent in your mobile phase (e.g., decrease the percentage of ethyl acetate).
No Spots Visible After Development	1. Compound is not UV-active. 2. Sample concentration is too low.[3] 3. Compound is volatile and evaporated.	1. Use a chemical stain for visualization (e.g., KMnO₄, p-anisaldehyde, Dragendorff's).[5] 2. Concentrate the sample or apply multiple spots in the same location, drying between applications.[3] 3. If volatility is suspected, minimize drying time before development.
Smeary Lane (especially with high-boiling solvents like DMF, DMSO)	1. The reaction solvent is interfering with the chromatography.[6]	1. After spotting the plate, place it under high vacuum for a few minutes to evaporate the high-boiling solvent before developing the plate.[6]
Reactant and Product Spots are Inseparable	1. Insufficient resolution with the current solvent system.	1. Experiment with different solvent systems of varying polarities. 2. Utilize a co-spot lane to confirm if separation is occurring.[6] 3. Consider using High-Performance TLC (HPTLC) plates for better resolution.

Data Presentation

The Rf value of a piperidine derivative is highly dependent on its specific structure (e.g., N-substituents, other ring substituents) and the TLC conditions. The following table provides representative Rf values for different classes of piperidine-containing compounds to illustrate the effect of substitution and solvent systems.

Compound Class	Example Compound	Mobile Phase (v/v)	Reported Rf Value
Piperidine Alkaloid	Piperine	Toluene : Ethyl Acetate (7:3)	~0.58
Piperidine Alkaloid	Piperine	Toluene : Ethyl Acetate (6:4)	0.51[7]
Piperidine Alkaloid	Piperine	Toluene : Ethyl Acetate (3:2)	0.63[8]
N-Boc Protected	N-Boc-piperidine derivative	Hexanes : Ethyl Acetate (3:1)	0.36
N-Acyl Piperidine	1-Acetylpiperidine	Not specified	Not specified
N-Aryl Piperidine	N-Aryl-piperidine derivative	Hexanes : Ethyl Acetate (3:1)	0.29

Note: These values are illustrative. Actual Rf values must be determined experimentally under your specific laboratory conditions.

Experimental Protocols

Protocol 1: General Procedure for TLC Monitoring of a Piperidine N-Alkylation Reaction

This protocol outlines the steps for monitoring a reaction such as the N-alkylation of a piperidine with an alkyl halide.

• Prepare the TLC Plate:

  • Using a pencil, gently draw a light baseline about 1 cm from the bottom of a silica gel TLC plate.

  • Mark three lanes on the baseline for the starting material (SM), a co-spot (C), and the reaction mixture (RM).

• Prepare Samples for Spotting:

  • Starting Material (SM): Dissolve a small amount of the starting piperidine in a volatile solvent (e.g., dichloromethane or ethyl acetate).

  • Reaction Mixture (RM): At various time points (e.g., t=0, 1h, 2h), withdraw a tiny aliquot (a drop on the end of a glass capillary) from the reaction mixture.[7][8] Dilute this aliquot with a small amount of a suitable solvent.

• Spot the TLC Plate:

  • Using a capillary tube, spot a small amount of the prepared starting material solution onto the "SM" lane.

  • Spot the starting material solution again in the "C" lane. Let it dry completely. Then, on top of the same spot, apply the reaction mixture solution.

  • Spot the reaction mixture solution in the "RM" lane.

  • Ensure all spots are small (1-2 mm in diameter) and are above the level of the developing solvent in the chamber.

• Develop the TLC Plate:

  • Prepare a TLC chamber with the chosen mobile phase (e.g., 90:8:2 Hexanes:Ethyl Acetate:Triethylamine). Ensure the solvent level is below the baseline on your TLC plate.

  • Place the spotted TLC plate into the chamber and cover it.

  • Allow the solvent to ascend the plate until it is about 1 cm from the top.

• Visualize and Analyze:

  • Remove the plate from the chamber and immediately mark the solvent front with a pencil.

  • Allow the plate to dry completely.

  • Visualize the spots using a UV lamp (if applicable) and then a suitable chemical stain (e.g., potassium permanganate).

  • Circle the visible spots with a pencil.

  • Monitor the reaction by observing the disappearance of the starting material spot in the "RM" lane and the appearance of a new product spot. The "C" lane will help confirm the identity of the starting material spot.

  • Calculate the Rf values for the starting material and the new product.

Visualizations

Caption: Troubleshooting workflow for common TLC issues with piperidine derivatives.

Caption: Experimental workflow for monitoring reaction progress using TLC.

References

• 1. (±)-3-(Boc-氨基甲基)哌啶 ≥98.0% (TLC) | Sigma-Aldrich [sigmaaldrich.com]
• 2. researchgate.net [researchgate.net]
• 3. ijmca.com [ijmca.com]
• 4. 1-Acetylpiperidine | C7H13NO | CID 12058 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. ncbe.reading.ac.uk [ncbe.reading.ac.uk]
• 6. researchgate.net [researchgate.net]
• 7. scielo.br [scielo.br]
• 8. researchgate.net [researchgate.net]

Technical Support Center: Synthesis of 1,3-Disubstituted Piperidines

Welcome to the technical support center for challenges in the synthesis of 1,3-disubstituted piperidines. This resource provides researchers, scientists, and drug development professionals with detailed troubleshooting guides, frequently asked questions (FAQs), and experimental protocols to navigate common hurdles in their synthetic workflows.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges in the stereoselective synthesis of 1,3-disubstituted piperidines?

A1: The synthesis of 1,3-disubstituted piperidines with high stereocontrol is a significant challenge in organic chemistry. Key difficulties include:

• Controlling Stereochemistry: Achieving high levels of both diastereoselectivity and enantioselectivity is a primary obstacle. The 1,3-relationship between substituents is difficult to establish, often leading to mixtures of isomers.[1][2]

• Lack of General Methods: Historically, a broadly applicable and efficient asymmetric method for their synthesis has been elusive, requiring researchers to develop bespoke solutions for specific targets.[2]

• Starting Material Accessibility: The preparation of suitable precursors, such as specifically substituted dihydropyridines or linear amino-aldehydes, can be problematic and may involve multiple steps.[2][3]

• Functional Group Tolerance: Many synthetic routes lack broad functional group tolerance, which limits their application in the synthesis of complex, medicinally relevant molecules.[2]

Q2: I am observing unexpected side products in my reaction. What are the most common side reactions?

A2: Several side reactions can complicate the synthesis of piperidines:

• Over-reduction: During the hydrogenation of pyridine precursors, the reaction can sometimes proceed past the desired piperidine, leading to ring-opening or other undesired reductions.

• Incomplete Cyclization: In cyclization reactions, such as the aza-Prins or Michael addition, incomplete ring closure can lead to the recovery of linear intermediates.

• Aspartimide Formation: In syntheses involving peptide-like structures or specific protecting groups, base-catalyzed side reactions like aspartimide formation can occur, especially with piperidine itself used as a reagent.[4][5][6]

• Aza-Michael Addition: If a maleimide group is present in the molecule, piperidine can act as a nucleophile and undergo an aza-Michael addition, consuming the maleimide.[4]

• Radical-Mediated Byproducts: In radical-mediated cyclizations, competitive processes like 1,5-hydrogen transfer can compete with the desired cyclization, resulting in linear alkene byproducts.[3]

Q3: My final product is difficult to purify. What are the best practices for purifying 1,3-disubstituted piperidines?

A3: Purification can be challenging due to the basic nature of the piperidine nitrogen and the potential for closely related stereoisomers.

• Column Chromatography: Silica gel chromatography is common, but tailing can be an issue. To mitigate this, a small amount of a basic modifier like triethylamine (~1-2%) or ammonia in the eluent system is often added.

• Distillation: For liquid products, distillation can be effective. However, be aware that piperidine can form azeotropes with certain solvents or impurities like pyridine, making complete separation difficult.[7]

• Crystallization/Salt Formation: If the product is a solid, recrystallization is a powerful purification technique. Alternatively, forming a crystalline salt (e.g., hydrochloride or tartrate) can facilitate both purification and separation of diastereomers. The free base can then be regenerated.

• Preparative HPLC: For difficult separations of stereoisomers or for achieving very high purity, preparative High-Performance Liquid Chromatography (HPLC), including chiral HPLC for enantiomers, is often necessary.

Q4: My reaction is not proceeding as expected. Could the starting materials be the issue?

A4: Yes, the quality and stability of starting materials are critical.

• Pyridine Impurities: When using tetrahydropyridine or dihydropyridine precursors, residual pyridine from their synthesis can inhibit transition metal catalysts.[2]

• Oxidation: Piperidine and its derivatives can be susceptible to oxidation, often indicated by a yellow or brown discoloration.[7][8] While this may not always interfere with reactivity, it is best to use purified reagents.

• Salt Formation: Piperidine solutions can react with atmospheric carbon dioxide to form piperidine carbonate, which may crystallize out of solution.[7] Storing basic starting materials under an inert atmosphere (N₂ or Ar) is recommended.[7]

Troubleshooting Guides

Guide 1: Low Reaction Yield

This guide addresses common causes of low product yield in the synthesis of 1,3-disubstituted piperidines.

Q: My reaction yield is significantly lower than expected. What should I investigate?

A: Low yields can stem from several factors, from reagent quality to reaction conditions. Systematically check the following points.

Caption: Troubleshooting workflow for low reaction yield.

• Step 1: Reagent Quality. Ensure all starting materials are pure. For instance, in catalytic hydrogenations, trace amounts of pyridine in the substrate can poison the catalyst.[2] Verify the stoichiometry and concentration of all reagents.

• Step 2: Reaction Conditions. Temperature control is crucial; higher temperatures can lead to decomposition, while lower temperatures may result in an incomplete reaction.[7] Monitor the reaction progress using TLC or LC-MS to determine the optimal reaction time.

• Step 3: Catalyst Activity. If using a catalyst, ensure it is active and has not been deactivated by improper storage or impurities. Catalyst loading should also be optimized.

• Step 4: Workup and Purification. Product can be lost during aqueous workups if the pH is not controlled, affecting the solubility of the basic piperidine. During chromatography, the product might decompose on acidic silica gel; consider using deactivated silica or adding a basic modifier to the eluent.

Guide 2: Poor Stereoselectivity

This guide provides steps to troubleshoot reactions that result in a poor ratio of desired stereoisomers.

Q: My reaction is producing a mixture of diastereomers or a low enantiomeric excess (ee). How can I improve the stereoselectivity?

A: Stereoselectivity is often sensitive to subtle changes in the reaction setup. Consider the following factors.

Caption: Decision tree for troubleshooting poor stereoselectivity.

• Catalyst and Ligand: The choice of chiral ligand in asymmetric catalysis is paramount. If enantioselectivity is low, screen a variety of ligands. The metal precursor can also play a role.

• Solvent: The solvent can significantly influence the chiral environment of the catalyst and the transition state geometry.[2] A screen of different solvents with varying polarities is often beneficial.

• Temperature: Lowering the reaction temperature generally increases selectivity, as it amplifies the small energy differences between the diastereomeric transition states.

• Additives: In some reactions, additives can act as co-catalysts or influence the reaction pathway. For example, in hydrogenations of pyridines, acidic additives can alter the reduction pathway and subsequent stereochemical outcome.[9]

Quantitative Data Summary

The tables below summarize quantitative data from representative synthetic methods to illustrate how reaction parameters influence outcomes.

Table 1: Diastereoselective Reduction of Substituted Pyridines

This table shows the effect of different reducing agents and conditions on the diastereomeric ratio (d.r.) of the resulting piperidines.

Entry	Pyridine Substrate	Reducing Agent/Catalyst	Conditions	Product	d.r. (cis:trans)	Yield (%)	Ref
1	Methyl 3-methylpicolinate	H₂, PtO₂	AcOH, rt, 50 psi	Methyl 3-methylpipecolinate	>95:5	85	[10]
2	Methyl 5-methylpicolinate	H₂, PtO₂	AcOH, rt, 50 psi	Methyl 5-methylpipecolinate	>95:5	88	[10]
3	3,5-dimethylpyridine	H₂, 10% Pd/C	N-benzylation	N-benzyl-3,5-dimethylpiperidine	30:70	68 (total)	[11]
4	3,5-dimethylpyridine	H₂, 10% PtO₂	N-benzylation	N-benzyl-3,5-dimethylpiperidine	40:60	N/A	[11]

Table 2: Enantioselective Synthesis via Copper-Catalyzed 1,3-Borylamination

This table highlights the high efficiency and stereoselectivity of a modern copper-catalyzed method for accessing chiral 1,3-functionalized precursors.

Entry	Diene Substrate	Amine Source	Product	d.r.	ee (%)	Yield (%)	Ref
1	(E)-penta-1,3-diene	Dibenzylamine	(S,E)-N,N-dibenzyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pent-2-en-1-amine	10:1	96	76	[1]
2	(E)-1-phenylbuta-1,3-diene	Dibenzylamine	(R,E)-N,N-dibenzyl-4-phenyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)but-2-en-1-amine	>20:1	99	90	[1]

Key Experimental Protocols

Protocol 1: Catalytic Hydrogenation of a Disubstituted Pyridine

This protocol describes a general procedure for the diastereoselective reduction of a substituted pyridine to the corresponding cis-piperidine.[10][11]

Caption: Experimental workflow for catalytic hydrogenation.

Methodology:

• Reactor Setup: In a high-pressure reactor, dissolve the substituted pyridine (1.0 eq) in glacial acetic acid.

• Catalyst Addition: Add Platinum(IV) oxide (PtO₂, Adams' catalyst), typically 1-5 mol%.[7]

• Hydrogenation: Seal the reactor, purge with hydrogen gas, and then pressurize to the desired pressure (e.g., 50 psi).

• Execution: Stir the reaction mixture at room temperature for the required time (typically 4-24 hours).[7] Monitor the reaction progress by techniques like GC-MS or TLC.

• Workup: Once the reaction is complete, carefully vent the hydrogen and purge the system with an inert gas. Filter the reaction mixture through a pad of Celite to remove the catalyst, washing with methanol or ethyl acetate.

• Extraction: Concentrate the filtrate under reduced pressure. Redissolve the residue in an organic solvent and wash with a basic aqueous solution (e.g., saturated NaHCO₃ or 1M NaOH) to neutralize the acetic acid and deprotonate the piperidinium salt. Extract with an organic solvent.

• Purification: Dry the combined organic layers over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄), filter, and concentrate. Purify the crude product by flash chromatography or distillation to afford the desired piperidine.

Protocol 2: Aza-Prins Cyclization for trans-2,4-Disubstituted Piperidines

This protocol describes an aluminum chloride-catalyzed aza-Prins cyclization to synthesize trans-4-halopiperidines.[12]

Methodology:

• Reagent Preparation: To a solution of an N-tosyl homoallylamine (1.0 eq) and an aldehyde or ketone (1.2 eq) in a suitable solvent (e.g., CH₂Cl₂) at 0 °C, add trimethylsilyl halide (TMS-X, where X = Cl, Br, or I) (2.0 eq).

• Catalyst Addition: Add aluminum chloride (AlCl₃) (5 mol%) to the mixture.

• Reaction: Allow the reaction to warm to room temperature and stir for the time indicated by TLC or LC-MS analysis (typically 1-6 hours).

• Quenching: Quench the reaction by slowly adding a saturated aqueous solution of NaHCO₃.

• Workup: Separate the layers and extract the aqueous layer with CH₂Cl₂. Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purification: Purify the crude residue by flash column chromatography on silica gel to yield the desired trans-2-substituted-4-halopiperidine.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. benchchem.com [benchchem.com]
• 3. Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. ptacts.uspto.gov [ptacts.uspto.gov]
• 6. researchgate.net [researchgate.net]
• 7. benchchem.com [benchchem.com]
• 8. researchgate.net [researchgate.net]
• 9. Building polyfunctional piperidines: a stereoselective strategy of a three-component Mannich reaction inspired by biosynthesis and applications in the ... - RSC Advances (RSC Publishing) DOI:10.1039/C4RA14418J [pubs.rsc.org]
• 10. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]
• 11. Exploration of piperidine 3D fragment chemical space: synthesis and 3D shape analysis of fragments derived from 20 regio- and diastereoisomers of methyl substituted pipecolinates - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Piperidine synthesis [organic-chemistry.org]

Reference Data & Comparative Studies

A Comparative Guide to Tert-butyl 3-(2-bromoethyl)piperidine-1-carboxylate and Tert-butyl 4-(2-bromoethyl)piperidine-1-carboxylate for Researchers

In the landscape of drug discovery and organic synthesis, substituted piperidines are invaluable building blocks. Their conformational rigidity and ability to present substituents in well-defined spatial orientations make them privileged scaffolds in medicinal chemistry. Among the various functionalized piperidines, electrophilic reagents such as tert-butyl 3-(2-bromoethyl)piperidine-1-carboxylate and tert-butyl 4-(2-bromoethyl)piperidine-1-carboxylate serve as key intermediates for introducing the piperidine moiety into a target molecule. This guide provides a comparative analysis of these two isomers, focusing on their structural differences, inferred reactivity, and applications in the synthesis of bioactive compounds, supported by general principles and examples from the literature.

Physicochemical Properties

Both isomers share the same molecular formula and weight, but differ in the substitution pattern on the piperidine ring, which influences their physical and chemical behavior.

Property	tert-butyl 3-(2-bromoethyl)piperidine-1-carboxylate	tert-butyl 4-(2-bromoethyl)piperidine-1-carboxylate
Molecular Formula	C₁₂H₂₂BrNO₂	C₁₂H₂₂BrNO₂
Molecular Weight	292.21 g/mol	292.21 g/mol [1][2]
CAS Number	210564-54-8	169457-73-2[3]
Appearance	Varies (typically a solid or oil)	Solid[1]
Purity (typical)	≥97%	≥97%[2]

Reactivity and Performance: A Comparative Analysis

The primary reactive site in both molecules is the bromoethyl group, which acts as an electrophile in nucleophilic substitution reactions. The key difference in their performance arises from the position of this group on the piperidine ring (C3 vs. C4), which impacts steric hindrance and the electronic environment of the reaction center.

Steric Effects

The 3-substituted isomer is expected to present greater steric hindrance to an incoming nucleophile compared to the 4-substituted isomer. In the chair conformation of the piperidine ring, the substituent at the 4-position is relatively unhindered. Conversely, a substituent at the 3-position is in closer proximity to the axial hydrogens on the same side of the ring, potentially impeding the approach of a bulky nucleophile.

This difference in steric accessibility can influence reaction rates and yields. For a given nucleophilic substitution reaction, it is anticipated that the 4-isomer would react more readily and potentially provide higher yields, especially with sterically demanding nucleophiles.

Electronic Effects

While the primary electronic influence on the bromoethyl group comes from the bromine atom itself, the position on the piperidine ring can have subtle effects. The nitrogen atom's lone pair, even when protected by a Boc group, can influence the electron density within the ring. However, for a primary alkyl bromide, the inductive effects from the ring are generally considered to be minimal and similar for both the 3- and 4-positions. Therefore, steric factors are likely to be the dominant differentiator in their reactivity.

Applications in the Synthesis of Bioactive Molecules

Both isomers are valuable reagents for introducing a protected piperidine motif, which is a common feature in many pharmaceuticals. The choice between the 3- and 4-substituted isomer is dictated by the desired final structure of the target molecule.

Tert-butyl 4-(2-bromoethyl)piperidine-1-carboxylate in the Synthesis of PARP Inhibitors

Poly(ADP-ribose) polymerase (PARP) inhibitors are a class of targeted cancer therapies. Several PARP inhibitors feature a piperazine or piperidine ring connected to a larger aromatic system. While direct synthesis examples using tert-butyl 4-(2-bromoethyl)piperidine-1-carboxylate were not found in the immediate search, analogous structures are common. The 4-substituted pattern allows for a linear extension from the core scaffold, which can be crucial for binding to the active site of the enzyme. For instance, the synthesis of novel PARP-1 inhibitors often involves building upon a core structure where a linker is attached at a position analogous to the 4-position of a piperidine ring[4][5][6][7]. The less sterically hindered nature of the 4-position facilitates the coupling reactions necessary to build these complex molecules.

Tert-butyl 3-(2-bromoethyl)piperidine-1-carboxylate in the Synthesis of CCR5 Antagonists

CCR5 antagonists are a class of antiretroviral drugs used to treat HIV infection. The three-dimensional structure of these molecules is critical for their ability to bind to the CCR5 receptor. The 3-substituted piperidine scaffold can provide a specific vector for a side chain that is essential for receptor interaction. For example, the development of piperidine-4-carboxamide derivatives as CCR5 antagonists highlights the importance of the substitution pattern on the piperidine ring for potent biological activity[1][8][9]. While these examples use a carboxamide at the 4-position, the principle of using a specific substitution pattern to achieve the correct orientation of functional groups is the same. The use of the 3-isomer would lead to a different spatial arrangement of the appended group, which could be exploited in the design of new antagonists targeting different binding pockets.

Experimental Protocols

General Protocol for N-Alkylation of a Phenol

Materials:

• tert-butyl 3-(2-bromoethyl)piperidine-1-carboxylate OR tert-butyl 4-(2-bromoethyl)piperidine-1-carboxylate (1.0 eq)

• Phenol of choice (1.1 eq)

• Potassium carbonate (K₂CO₃) or Cesium carbonate (Cs₂CO₃) (2.0 eq)

• Acetonitrile (CH₃CN) or Dimethylformamide (DMF)

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• To a round-bottom flask under an inert atmosphere, add the phenol, the chosen solvent, and the base.

• Stir the mixture at room temperature for 15-30 minutes.

• Add the tert-butyl (2-bromoethyl)piperidine-1-carboxylate isomer to the reaction mixture.

• Heat the reaction to a suitable temperature (e.g., 60-80 °C) and monitor its progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, cool the reaction to room temperature and quench with water.

• Extract the aqueous layer with an organic solvent (e.g., ethyl acetate).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Expected Outcome: Based on steric considerations, it is hypothesized that the reaction with tert-butyl 4-(2-bromoethyl)piperidine-1-carboxylate would proceed faster and/or result in a higher yield compared to the 3-substituted isomer under identical conditions.

Visualizing Synthetic Utility

The following diagrams illustrate the general synthetic utility of these building blocks and the logical relationship in their application.

Caption: General workflow for utilizing bromoethyl-piperidine derivatives.

Caption: Influence of substitution position on reactivity.

Conclusion

Both tert-butyl 3-(2-bromoethyl)piperidine-1-carboxylate and its 4-substituted isomer are crucial building blocks in organic synthesis and medicinal chemistry. The choice between them is primarily dictated by the desired final structure and the specific spatial arrangement of substituents required for biological activity. While direct comparative performance data is scarce, fundamental principles of organic chemistry suggest that the 4-isomer may exhibit higher reactivity in nucleophilic substitution reactions due to lower steric hindrance. This difference can be a critical consideration in planning synthetic routes, particularly when dealing with complex or sterically hindered substrates. Researchers should select the isomer that provides the optimal vector for the desired substituent to achieve the intended biological target engagement.

References

• 1. CCR5 antagonists as anti-HIV-1 agents. Part 3: Synthesis and biological evaluation of piperidine-4-carboxamide derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. chemuniverse.com [chemuniverse.com]
• 4. Design, Synthesis, and Biological Evaluation of Novel PARP-1 Inhibitors Based on a 1H-Thieno[3,4-d] Imidazole-4-Carboxamide Scaffold - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Synthesis, preliminarily biological evaluation and molecular docking study of new Olaparib analogues as multifunctional PARP-1 and cholinesterase inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Rational design, synthesis and biological evaluation of dual PARP-1/2 and TNKS1/2 inhibitors for cancer therapy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Design, synthesis and pharmacological evaluation of new PARP1 inhibitors by merging pharmacophores of olaparib and the natural product alantolactone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Piperazine-based CCR5 antagonists as HIV-1 inhibitors. III: synthesis, antiviral and pharmacokinetic profiles of symmetrical heteroaryl carboxamides - PubMed [pubmed.ncbi.nlm.nih.gov]

A Head-to-Head Battle of Halogens: Bromoethyl vs. Chloroethyl Piperidine Synthons in N-Alkylation Reactions

For researchers, scientists, and drug development professionals, the efficient synthesis of novel piperidine-containing molecules is a cornerstone of discovery. The N-alkylation of a substrate with a piperidine moiety is a common and critical transformation. The choice of the alkylating agent, specifically the halogen on the ethyl chain, can significantly impact reaction efficiency, yield, and overall time investment. This guide provides an objective, data-driven comparison of the reactivity of bromoethyl piperidine and chloroethyl piperidine synthons in N-alkylation reactions.

The Decisive Factor: Leaving Group Ability

The difference in reactivity between bromoethyl and chloroethyl piperidine fundamentally stems from the nature of the halide leaving group in nucleophilic substitution (SN2) reactions. A good leaving group is a species that can stabilize the negative charge it takes on after bond cleavage. In general, weaker bases are better leaving groups.[1][2]

When comparing the halogens, the leaving group ability increases down the group in the periodic table:

Iodide > Bromide > Chloride > Fluoride [3]

This trend is because iodide and bromide ions are larger and more polarizable than chloride ions, allowing them to better distribute the negative charge, making them more stable and thus better leaving groups.[4] Consequently, the carbon-bromine (C-Br) bond is weaker than the carbon-chlorine (C-Cl) bond, leading to a lower activation energy for the SN2 reaction.[5] This translates to faster reaction rates for bromoalkyl compounds compared to their chloroalkyl counterparts.

Quantitative Reactivity Comparison

Reactant	Nucleophile	Solvent	Temperature (°C)	Rate Constant Ratio (kBr/kCl)
Ethyl Bromoacetate / Ethyl Chloroacetate	Piperidine	Ethanol	40	12.46

Data adapted from a study on the kinetics of reaction between ethyl haloacetates and various amines.[6]

The data unequivocally shows that the reaction with ethyl bromoacetate is over 12 times faster than with ethyl chloroacetate under the same conditions.[6] This significant difference in reaction rate is directly attributable to the better leaving group ability of the bromide ion compared to the chloride ion.

Experimental Protocols

The following is a generalized protocol for the N-alkylation of a secondary amine with a haloethyl piperidine synthon. This can be adapted for specific substrates and reaction scales.

Method: Direct N-Alkylation using Haloethyl Piperidine

This procedure describes the reaction of a secondary amine with either N-(2-bromoethyl)piperidine or N-(2-chloroethyl)piperidine in the presence of a base.

Materials:

• Secondary amine (1.0 eq)

• N-(2-bromoethyl)piperidine hydrobromide or N-(2-chloroethyl)piperidine hydrochloride (1.1 - 1.2 eq)

• Anhydrous potassium carbonate (K₂CO₃) or other suitable base (2.0 - 3.0 eq)

• Anhydrous acetonitrile or N,N-Dimethylformamide (DMF)

• Ethyl acetate

• Water

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• To a stirred solution of the secondary amine in the chosen anhydrous solvent, add the base.

• Add the N-(2-haloethyl)piperidine salt to the mixture.

• Heat the reaction mixture to reflux (typically 70-80 °C) and stir for 4-24 hours. The reaction progress should be monitored by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). Due to the higher reactivity of the bromo- derivative, a shorter reaction time is expected.

• After completion, cool the reaction mixture to room temperature and filter off the inorganic salts.

• Concentrate the filtrate under reduced pressure.

• Partition the residue between ethyl acetate and water.

• Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and concentrate in vacuo.

• Purify the crude product by column chromatography on silica gel to afford the desired N-alkylated product.[7][8][9]

Visualizing the Reaction Dynamics

To better understand the factors at play, the following diagrams illustrate the underlying chemical principles and a typical experimental workflow.

Caption: SN2 reaction mechanism for N-alkylation.

Caption: Experimental workflow for N-alkylation.

Conclusion and Recommendations

Recommendations:

• For rapid and efficient synthesis, bromoethyl piperidine is the preferred synthon .

• When using chloroethyl piperidine , be prepared for longer reaction times or the need for more forcing conditions (e.g., higher temperatures) to achieve comparable yields.

• The choice of synthon may also be influenced by commercial availability and cost, which should be factored into the overall synthetic strategy.

By understanding the fundamental principles of reactivity and consulting relevant kinetic data, researchers can make informed decisions in their synthetic endeavors, ultimately accelerating the pace of discovery.

References

• 1. 7.3 Other Factors that Affect SN2 Reactions – Organic Chemistry I [kpu.pressbooks.pub]
• 2. youtube.com [youtube.com]
• 3. brainly.com [brainly.com]
• 4. Khan Academy [khanacademy.org]
• 5. reddit.com [reddit.com]
• 6. zenodo.org [zenodo.org]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]

A Comparative Guide to Alternative Protecting Groups for Piperidine Synthesis

For Researchers, Scientists, and Drug Development Professionals

In the synthesis of piperidine-containing molecules, which are prevalent scaffolds in numerous pharmaceuticals, the strategic use of nitrogen protecting groups is paramount for achieving high yields and chemo-selectivity. The tert-butoxycarbonyl (Boc) group is a widely used protecting group for the piperidine nitrogen due to its robustness and ease of introduction. However, its removal requires acidic conditions, which may not be compatible with sensitive functional groups in complex molecules. This guide provides an objective comparison of common alternative protecting groups to Boc for piperidine synthesis, supported by experimental data, to aid researchers in selecting the optimal protecting group for their synthetic strategy.

At a Glance: Key Characteristics of Common Piperidine Protecting Groups

The primary distinction between the Boc group and its alternatives lies in their deprotection conditions, which forms the basis of their orthogonality—the ability to selectively remove one protecting group in the presence of others.

• Boc (tert-Butoxycarbonyl): Cleaved under acidic conditions, typically with trifluoroacetic acid (TFA) or hydrochloric acid (HCl). It is stable to basic conditions and hydrogenolysis.

• Cbz (Carboxybenzyl): Typically removed by catalytic hydrogenolysis (e.g., H₂/Pd-C). It is stable to both acidic and basic conditions, making it orthogonal to Boc and Fmoc.

• Fmoc (9-Fluorenylmethyloxycarbonyl): Cleaved under mild basic conditions, commonly with a solution of piperidine in an organic solvent like N,N-dimethylformamide (DMF). It is stable to acidic conditions and hydrogenolysis.

• Alloc (Allyloxycarbonyl): Removed under neutral conditions using a palladium(0) catalyst and a scavenger. It is stable to both acidic and basic conditions, offering excellent orthogonality.[1]

Quantitative Performance Comparison

The selection of a protecting group is often a trade-off between ease of introduction, stability, and the mildness of deprotection conditions. The following table summarizes quantitative data for the protection and deprotection of piperidine and its derivatives with various protecting groups.

Protecting Group	Substrate	Protection Reagent(s)	Protection Yield (%)	Deprotection Conditions	Deprotection Yield (%)	Reference(s)
Boc	2-piperidinylmethanol	(Boc)₂O, CH₃CN	89	5-6 N HCl in iPrOH	95	[2][3]
Dimethyl 2-aminopentanedioate derivative	(Boc)₂O, Et₃N, DMAP, CH₂Cl₂	92	-	-
Cbz	3-amino-piperidine derivative	-	-	-	up to 54 (enzymatic)	[4]
Piperazic acid derivative	Cbz-Cl, NaHCO₃	90	LiOH, THF/H₂O	72	[5]
Fmoc	4-amino-1-Fmoc-piperidine	-	Synthesis failed in reasonable yield	-	-	[1]
Alloc	4-aminopiperidine (on solid support)	Alloc-Cl	High (not specified)	Pd(PPh₃)₄, Me₂NH·BH₃, DCM	Quantitative	[1]

Note: Yields are highly substrate and reaction condition dependent. The data presented is sourced from various studies on piperidine or closely related derivatives and should be considered indicative.

Decision Workflow for Protecting Group Selection

The choice of a protecting group is a critical strategic decision in a multi-step synthesis. The following diagram illustrates a simplified decision-making workflow based on the stability of the substrate and the desired orthogonality.

Caption: A decision-making workflow for selecting a piperidine nitrogen protecting group based on substrate stability and desired deprotection conditions.

Experimental Protocols

The following are generalized experimental protocols for the protection and deprotection of a piperidine nitrogen with Boc, Cbz, Fmoc, and Alloc groups. Optimal reaction conditions may vary depending on the specific substrate.

Boc Protection and Deprotection

Protection of 2-Piperidinylmethanol with (Boc)₂O [2]

• Materials: 2-Piperidinylmethanol, Di-tert-butyl dicarbonate ((Boc)₂O), Acetonitrile (CH₃CN).

• Procedure:

  • To a solution of 2-piperidinylmethanol (1.0 eq) in acetonitrile, add (Boc)₂O (1.05 eq).

  • Stir the mixture at room temperature for 20 hours.

  • Concentrate the reaction mixture under reduced pressure to obtain the N-Boc protected product.

Deprotection of N-Boc-piperidine Derivative [3]

• Materials: N-Boc protected piperidine, 5-6 N HCl in isopropanol (iPrOH), Ethyl acetate (EtOAc).

• Procedure:

  • Dissolve the N-Boc protected piperidine in a minimal amount of ethyl acetate.

  • Add a solution of 5-6 N HCl in isopropanol.

  • Stir the reaction mixture at room temperature until deprotection is complete (monitor by TLC).

  • The deprotected piperidine hydrochloride salt can often be isolated by crystallization.

Cbz Protection and Deprotection

Protection of Piperazic Acid Derivative with Cbz-Cl [5]

• Materials: Piperazic acid derivative, Benzyl chloroformate (Cbz-Cl), Sodium bicarbonate (NaHCO₃), Tetrahydrofuran (THF), Water.

• Procedure:

  • Dissolve the piperazic acid derivative (1.0 eq) in a 2:1 mixture of THF and water.

  • Add sodium bicarbonate (2.0 eq).

  • Cool the solution to 0 °C and add benzyl chloroformate (1.5 eq).

  • Stir the reaction at 0 °C for 20 hours.

  • Dilute the reaction mixture with water and extract with ethyl acetate.

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate in vacuo.

  • Purify the residue by silica gel column chromatography.

Deprotection of N-Cbz-piperidine Derivative via Hydrogenolysis

• Materials: N-Cbz protected piperidine, Palladium on carbon (10% Pd/C), Methanol (MeOH) or Ethanol (EtOH), Hydrogen gas (H₂).

• Procedure:

  • Dissolve the N-Cbz protected piperidine in methanol or ethanol in a flask suitable for hydrogenation.

  • Carefully add 10% Pd/C (5-10 mol%).

  • Purge the flask with an inert gas, then introduce hydrogen gas (typically via a balloon or from a hydrogenation apparatus).

  • Stir the mixture vigorously at room temperature until the reaction is complete (monitor by TLC).

  • Filter the reaction mixture through a pad of celite to remove the catalyst.

  • Concentrate the filtrate under reduced pressure to obtain the deprotected piperidine.

Fmoc Protection and Deprotection

Note: The synthesis of 4-amino-1-Fmoc-piperidine has been reported to be challenging, potentially due to the incompatibility of the free amino group with the Fmoc protecting group.[1]

General Fmoc Protection of a Secondary Amine

• Materials: Piperidine derivative, 9-fluorenylmethyloxycarbonyl chloride (Fmoc-Cl), Base (e.g., NaHCO₃), Dioxane, Water.

• Procedure:

  • Dissolve the piperidine derivative in a mixture of dioxane and water.

  • Add an aqueous solution of NaHCO₃.

  • Cool the mixture to 0 °C and slowly add Fmoc-Cl (1.1 eq).

  • Stir the reaction at room temperature until completion.

  • Extract the product with an organic solvent and purify as necessary.

Deprotection of N-Fmoc-piperidine Derivative

• Materials: N-Fmoc protected piperidine, 20% Piperidine in DMF.

• Procedure:

  • Dissolve the N-Fmoc protected piperidine in 20% piperidine in DMF.

  • Stir the mixture at room temperature for 30 minutes to 2 hours (monitor by TLC).

  • Concentrate the reaction mixture under reduced pressure and purify the crude product, often by chromatography, to remove the dibenzofulvene-piperidine adduct.

Alloc Protection and Deprotection

Protection of Piperidine with Alloc-Cl

• Materials: Piperidine, Allyl chloroformate (Alloc-Cl), Base (e.g., Triethylamine or NaHCO₃), Dichloromethane (DCM).

• Procedure:

  • Dissolve piperidine (1.0 eq) and the base (1.2 eq) in DCM.

  • Cool the solution to 0 °C.

  • Add allyl chloroformate (1.1 eq) dropwise.

  • Allow the reaction to warm to room temperature and stir until completion.

  • Wash the reaction mixture with water and brine, dry the organic layer, and concentrate to yield the N-Alloc-piperidine.

Deprotection of N-Alloc-4-aminopiperidine on Solid Support [1]

• Materials: N-Alloc protected 4-aminopiperidine resin, Tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄), Dimethylamine borane complex (Me₂NH·BH₃), Dichloromethane (DCM).

• Procedure:

  • Swell the resin in DCM.

  • Treat the resin with a solution of Pd(PPh₃)₄ (catalytic amount) and Me₂NH·BH₃ (40 eq) in DCM.

  • Agitate the mixture for 40 minutes.

  • Wash the resin thoroughly to remove the catalyst and byproducts.

Conclusion

While Boc remains a robust and widely utilized protecting group for the piperidine nitrogen, its reliance on acidic deprotection conditions necessitates the consideration of orthogonal alternatives in the synthesis of complex and sensitive molecules. The Cbz, Fmoc, and Alloc protecting groups each offer distinct advantages in terms of their deprotection mechanisms, providing chemists with a versatile toolkit for piperidine functionalization. The choice of protecting group should be guided by the overall synthetic strategy, taking into account the stability of other functional groups within the molecule and the desired conditions for subsequent transformations. The experimental data and protocols provided in this guide serve as a valuable resource for making informed decisions in the design and execution of piperidine syntheses.

References

• 1. benchchem.com [benchchem.com]
• 2. guidechem.com [guidechem.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Synthesis of protected 3-aminopiperidine and 3-aminoazepane derivatives using enzyme cascades - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 5. A Reliable Enantioselective Route to Mono-Protected N1-Cbz Piperazic Acid Building Block [mdpi.com]

Efficacy comparison of different alkylating agents for piperidine synthesis

For Researchers, Scientists, and Drug Development Professionals

The synthesis of N-alkylated piperidines is a cornerstone in the development of a vast array of pharmaceuticals and biologically active compounds. The piperidine moiety is a prevalent scaffold in drug discovery, and its functionalization at the nitrogen atom is a critical step in modulating pharmacological properties. This guide provides an objective comparison of the efficacy of different alkylating agents for piperidine synthesis, supported by experimental data and detailed protocols to aid in the selection of optimal synthetic routes.

Performance Comparison of Alkylating Agents

The choice of an alkylating agent for the N-alkylation of piperidine is pivotal, influencing reaction rates, yields, and the potential for side reactions, such as the formation of quaternary ammonium salts.[1] The primary methods for N-alkylation include direct alkylation using agents like alkyl halides and sulfonates, and reductive amination.[2]

Direct alkylation is a widely employed, straightforward method involving the reaction of piperidine with an alkylating agent, typically in the presence of a base to neutralize the acid formed during the reaction.[2] The reactivity of the alkylating agent is a key determinant of the reaction's efficiency.

General Reactivity Trends:

The efficacy of alkylating agents in SN2 reactions with amines like piperidine generally follows these trends:

• Alkyl Halides: The reactivity is dictated by the leaving group ability of the halide, with the order being: Alkyl Iodides > Alkyl Bromides > Alkyl Chlorides . Alkyl fluorides are generally not used due to their low reactivity.

• Alkyl Sulfonates: Sulfonate esters, such as tosylates (OTs), mesylates (OMs), and triflates (OTf), are also highly effective alkylating agents. Their reactivity is often comparable to or even greater than that of the most reactive alkyl halides.

The following table summarizes representative quantitative data for the N-alkylation of piperidine with various alkylating agents under common reaction conditions. It is important to note that reaction conditions can be optimized for specific substrates and scales.

Alkylating Agent	Piperidine Derivative	Base	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
Benzyl Bromide	Boc-protected 4-aminomethylpiperidine	K₂CO₃	DMF	Room Temp	12-24	>90 (Typical)	[3]
Methyl Iodide	Piperidin-2-ylmethyl acetate	K₂CO₃	DMF	Room Temp	12-24	High (Typical)	[2]
Ethyl Bromide	Piperidin-2-ylmethyl acetate	K₂CO₃	DMF	50-70	12-24	Moderate-High (Typical)	[2]
Benzyl Bromide	Piperidin-2-ylmethyl acetate	K₂CO₃	DMF	Room Temp	12-24	High (Typical)	[2]
Benzaldehyde (Reductive Amination)	4-(Piperidin-4-yl)aniline	NaBH(OAc)₃	DCM	Room Temp	12-16	85-95 (Typical)	N/A

Experimental Protocols

Detailed and reproducible experimental methodologies are crucial for successful synthesis. Below are representative protocols for the N-alkylation of piperidine derivatives via direct alkylation and reductive amination.

Protocol 1: Direct N-Alkylation of Piperidine with an Alkyl Halide

This protocol describes a general procedure for the N-alkylation of a piperidine derivative using an alkyl halide in the presence of a base.

Materials:

• Piperidine derivative (1.0 eq)

• Alkyl halide (e.g., benzyl bromide, methyl iodide) (1.1 eq)

• Anhydrous Potassium Carbonate (K₂CO₃) (1.5 eq)

• Anhydrous N,N-Dimethylformamide (DMF)

• Deionized Water

• Diethyl ether or Ethyl acetate

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• To a stirred solution of the piperidine derivative (1.0 eq) in anhydrous DMF, add anhydrous potassium carbonate (1.5 eq).

• Add the alkyl halide (1.1 eq) dropwise to the mixture at room temperature. For less reactive alkyl halides, heating the mixture to 50-70°C may be necessary.[2]

• Stir the reaction mixture at the chosen temperature for 12-24 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction by adding water.[2]

• Extract the aqueous layer with diethyl ether or ethyl acetate (3 x volume of aqueous layer).

• Wash the combined organic layers with saturated aqueous sodium bicarbonate solution and then with brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• The crude product can be purified by column chromatography on silica gel to afford the pure N-alkylated piperidine.[2]

Protocol 2: N-Alkylation of Piperidine via Reductive Amination

Reductive amination is an alternative and often milder method for N-alkylation that avoids the formation of quaternary ammonium salts.[3]

Materials:

• Piperidine derivative (1.0 eq)

• Aldehyde or Ketone (e.g., benzaldehyde) (1.1 eq)

• Sodium Triacetoxyborohydride (NaBH(OAc)₃) (1.5 eq)

• Anhydrous Dichloromethane (DCM) or 1,2-Dichloroethane (DCE)

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• To a stirred solution of the piperidine derivative (1.0 eq) in anhydrous DCM, add the aldehyde or ketone (1.1 eq).

• Stir the mixture at room temperature for 30 minutes to allow for the formation of the iminium intermediate.

• Add sodium triacetoxyborohydride (1.5 eq) portion-wise over 15 minutes.

• Continue stirring the reaction mixture at room temperature for 4-16 hours, monitoring the reaction progress by TLC.

• Upon completion, quench the reaction by the slow addition of saturated aqueous NaHCO₃ solution.

• Separate the organic layer and extract the aqueous layer with DCM (3 x volume of aqueous layer).

• Combine the organic layers, wash with brine, and dry over anhydrous Na₂SO₄.

• Filter the mixture and concentrate the filtrate under reduced pressure to obtain the crude product.

• Purify the crude product by silica gel column chromatography to afford the pure N-alkylated piperidine.

Visualizing the Synthesis Workflow and Reaction Mechanism

To further clarify the processes described, the following diagrams illustrate the experimental workflow for N-alkylation and the underlying reaction mechanism.

Caption: Workflow for direct N-alkylation of piperidine.

Caption: SN2 mechanism for direct N-alkylation.

Conclusion

The selection of an appropriate alkylating agent is a critical parameter in the synthesis of N-alkylated piperidines. Alkyl iodides and bromides, along with sulfonates, generally provide high yields in direct alkylation protocols, particularly when paired with a suitable base and solvent system. For substrates sensitive to over-alkylation or harsh conditions, reductive amination offers a robust and selective alternative. The experimental protocols and diagrams provided in this guide offer a framework for researchers to design and execute efficient and high-yielding syntheses of N-alkylated piperidine derivatives, crucial intermediates in the journey of drug discovery and development.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]

A Comparative Guide to Spectroscopic Analysis for Product Structure Confirmation: NMR vs. MS

In the fields of chemical research and drug development, the unambiguous confirmation of a molecule's structure is a critical step following synthesis. Among the arsenal of analytical techniques available, Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS) stand out as the two most powerful and routinely employed methods. While both provide invaluable information, they do so from different perspectives. This guide offers a detailed comparison of NMR and MS, outlining their principles, strengths, limitations, and their synergistic application in modern structural elucidation.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Molecular Architect

NMR spectroscopy is a technique that exploits the magnetic properties of certain atomic nuclei.[1][2][3] It provides detailed information about the structure, dynamics, reaction state, and chemical environment of molecules.[3] For organic chemists, ¹H (proton) and ¹³C NMR are the most common experiments, offering a virtual blueprint of the molecule's carbon-hydrogen framework.

Key NMR Experiments for Structure Elucidation:

• ¹H NMR: Provides information on the number of different types of protons, their electronic environments, and which protons are adjacent to one another.

• ¹³C NMR: Reveals the number of different types of carbon atoms in a molecule.

• 2D NMR (COSY, HSQC, HMBC): These advanced experiments establish correlations between nuclei, allowing researchers to piece together the connectivity of atoms within the molecule, much like connecting the dots to reveal a larger picture.

Strengths of NMR:

• Unrivaled Structural Detail: NMR is unparalleled in its ability to provide a detailed map of the entire molecular structure, including stereochemistry and the spatial relationship between atoms.[4]

• Non-Destructive: The technique is non-destructive, allowing the sample to be recovered and used for further experiments.[5]

• Quantitative Analysis: The area under an NMR peak is directly proportional to the number of nuclei it represents, making quantitative analysis straightforward.[6]

Limitations of NMR:

• Lower Sensitivity: Compared to MS, NMR is a relatively insensitive technique, often requiring milligram quantities of a purified sample.[3][7]

• Complex Spectra: For large or complex molecules, spectra can become crowded and difficult to interpret.

• Longer Acquisition Times: Acquiring high-quality data, especially for less sensitive nuclei like ¹³C or for 2D experiments, can be time-consuming.

Experimental Protocol: 1D ¹H NMR Spectroscopy

A typical protocol for acquiring a ¹H NMR spectrum involves the following steps:

• Sample Preparation:

  • Accurately weigh 2-5 mg of the purified compound.[3]

  • Dissolve the sample in approximately 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a 5 mm NMR tube.[8][9] Deuterated solvents are used because they are "invisible" in ¹H NMR.[6]

  • Add a small amount of an internal standard, such as tetramethylsilane (TMS), which provides a reference point at 0 ppm.

• Instrument Setup & Data Acquisition:

  • Insert the NMR tube into the spectrometer's probe.

  • "Lock" the spectrometer onto the deuterium signal of the solvent to stabilize the magnetic field.

  • "Shim" the magnetic field to optimize its homogeneity and achieve sharp, well-resolved peaks.

  • Set acquisition parameters, including the pulse angle (often a 90° pulse), spectral width, and number of scans.[10]

  • Initiate data acquisition.

• Data Processing and Analysis:

  • Apply a Fourier transform to the raw data (the Free Induction Decay, or FID) to generate the frequency-domain spectrum.

  • Phase the spectrum to ensure all peaks are upright.

  • Perform baseline correction to create a flat baseline.

  • Integrate the peaks to determine the relative number of protons each signal represents.[6]

  • Analyze the chemical shifts (peak positions), multiplicities (splitting patterns), and coupling constants to deduce the structure.[11]

Mass Spectrometry (MS): The Molecular Scale

Mass spectrometry is an analytical technique that measures the mass-to-charge ratio (m/z) of ionized molecules.[12] This provides the molecular weight of the compound with extremely high accuracy. When coupled with fragmentation techniques, MS can also offer clues about the molecule's structure.

Key MS Techniques for Structure Elucidation:

• High-Resolution Mass Spectrometry (HRMS): Provides a highly accurate mass measurement of the molecular ion, often to four decimal places or more.[13] This precision allows for the unambiguous determination of the compound's elemental composition (molecular formula).[14][15][16]

• Tandem MS (MS/MS): In this technique, the molecular ion is isolated, fragmented, and the masses of the resulting fragments are analyzed. This provides information about the structural components of the molecule.[17]

• Ionization Techniques (ESI, APCI, MALDI): Soft ionization techniques like Electrospray Ionization (ESI) are used to get the molecule into the gas phase as an ion without causing it to fragment, preserving the molecular ion for accurate mass determination.

Strengths of MS:

• Exceptional Sensitivity: MS is an incredibly sensitive technique, capable of detecting compounds at the picomole to femtomole level.[7]

• Molecular Formula Determination: HRMS is the gold standard for determining the elemental composition of a new compound.[13]

• Mixture Analysis: When coupled with separation techniques like Liquid Chromatography (LC-MS) or Gas Chromatography (GC-MS), it can analyze individual components of complex mixtures.[18]

Limitations of MS:

• Limited Structural Information: While fragmentation provides clues, MS alone generally cannot determine the precise connectivity of atoms or the stereochemistry of a molecule.[4]

• Destructive Technique: The sample is consumed during the ionization process and cannot be recovered.

• Isomer Differentiation: Distinguishing between isomers (molecules with the same formula but different structures) can be challenging or impossible without chromatographic separation.

Experimental Protocol: High-Resolution Mass Spectrometry (HRMS)

A general protocol for obtaining an HRMS spectrum via LC-MS is as follows:

• Sample Preparation:

  • Prepare a dilute solution of the sample (typically in the low µg/mL to ng/mL range) in a solvent compatible with the liquid chromatography system (e.g., methanol, acetonitrile, water).

  • Filter the sample to remove any particulate matter that could clog the system.

• Instrument Setup & Data Acquisition:

  • The sample is injected into the liquid chromatograph, which separates it from any impurities.

  • The eluent from the LC column is directed into the mass spectrometer's ion source (e.g., an ESI source).

  • In the source, the sample molecules are ionized (e.g., by protonation to form [M+H]⁺).

  • The ions are guided into the mass analyzer (e.g., a Time-of-Flight or Orbitrap analyzer), which separates them based on their mass-to-charge ratio.

  • The detector records the abundance of ions at each m/z value.

• Data Processing and Analysis:

  • The spectrum is analyzed to find the peak corresponding to the molecular ion.

  • The highly accurate m/z value of this peak is used with specialized software to calculate all possible elemental compositions that fit within a narrow mass tolerance (typically < 5 ppm).

  • This list of potential formulas is then narrowed down based on chemical plausibility and data from other techniques (like NMR).

Head-to-Head Comparison: NMR vs. MS

The choice between NMR and MS, or more commonly, the decision of how to use them in concert, depends on the specific information required. The following table summarizes their key characteristics.

Feature	Nuclear Magnetic Resonance (NMR)	Mass Spectrometry (MS)
Primary Information	Detailed 3D structure, atom connectivity, stereochemistry	Molecular weight and elemental composition (HRMS)
Sensitivity	Lower (mg to high µg range)	Extremely high (µg to fg range)
Sample Requirement	Relatively large, purified sample needed	Very small amount required
Nature of Technique	Non-destructive	Destructive
Quantitative Ability	Inherently quantitative	Quantitation is more complex, often requires standards
Analysis of Isomers	Excellent at distinguishing all types of isomers	Can distinguish isomers only if separated chromatographically
Mixture Analysis	Difficult without specialized techniques (e.g., LC-NMR)	Excellent when coupled with chromatography (LC-MS, GC-MS)

The Synergistic Approach: Combining NMR and MS

Neither NMR nor MS alone can typically provide a complete and unambiguous structure confirmation for a novel compound.[17] Instead, they are used as complementary techniques in a synergistic workflow that has become the cornerstone of modern chemical analysis.[16][19]

This integrated approach leverages the strengths of both methods:

• MS Provides the Formula: HRMS is first used to determine the precise mass and, consequently, the molecular formula of the compound. This is a critical first step that defines the atomic "parts list" for the molecule.

• NMR Provides the Blueprint: With the molecular formula in hand, various NMR experiments (¹H, ¹³C, COSY, HSQC, HMBC) are conducted to assemble the atoms, establishing the connectivity and stereochemistry to build the final molecular structure.

The combination of these techniques provides a level of certainty in structure elucidation that is difficult to achieve with any single method.[19]

Visualizing the Workflow

The following diagrams illustrate the logical flow of structure elucidation using these powerful spectroscopic tools.

References

• 1. azolifesciences.com [azolifesciences.com]
• 2. NMR Spectroscopy: Principles, Techniques, and Applicationsy.pptx [slideshare.net]
• 3. ijirset.com [ijirset.com]
• 4. resolvemass.ca [resolvemass.ca]
• 5. Video: NMR Spectroscopy: Principle, NMR Active Nuclei, Applications [jove.com]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. biotecnologiaindustrial.fcen.uba.ar [biotecnologiaindustrial.fcen.uba.ar]
• 8. pydio.campus.nd.edu [pydio.campus.nd.edu]
• 9. ekwan.github.io [ekwan.github.io]
• 10. sites.bu.edu [sites.bu.edu]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. study.com [study.com]
• 13. chem.libretexts.org [chem.libretexts.org]
• 14. chemguide.co.uk [chemguide.co.uk]
• 15. sydney.edu.au [sydney.edu.au]
• 16. Fragmentation Section 6.4 [people.whitman.edu]
• 17. theanalyticalscientist.com [theanalyticalscientist.com]
• 18. Comparison of LC-NMR and conventional NMR for structure elucidation in drug metabolism studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. Beyond the Paradigm: Combining Mass Spectrometry and Nuclear Magnetic Resonance for Metabolomics - PMC [pmc.ncbi.nlm.nih.gov]

Comparative HPLC Purity Analysis of Synthesized tert-butyl 3-(2-bromoethyl)piperidine-1-carboxylate

This guide provides a comprehensive comparison of the purity of laboratory-synthesized tert-butyl 3-(2-bromoethyl)piperidine-1-carboxylate against a crude, unpurified sample and a hypothetical commercial standard. The analysis is conducted using a validated High-Performance Liquid Chromatography (HPLC) method, with detailed experimental protocols and supporting data presented for objective evaluation. This document is intended for researchers, scientists, and professionals in the field of drug development and chemical synthesis.

Experimental Methodology

The purity analysis was performed using a Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) system with UV detection.[1][2] This method is standard for separating and quantifying non-polar to moderately polar organic compounds like piperidine derivatives.[1][3]

1. Instrumentation and Chromatographic Conditions:

• HPLC System: Agilent 1260 Infinity II or equivalent

• Column: C18 reversed-phase column (e.g., Gemini C18, 5 µm, 250 x 4.6 mm)[3]

• Mobile Phase: A gradient mixture of 0.1% Formic Acid in Water (Solvent A) and Acetonitrile (Solvent B)

  • Gradient Program: 0-3 min, 5% to 95% B; 3-7 min, hold at 95% B; 7.1-10 min, return to 5% B.

• Flow Rate: 1.0 mL/min[1][3]

• Column Temperature: 30°C[1][4]

• Detection: UV-Vis Detector at 210 nm

• Injection Volume: 10 µL

2. Standard and Sample Preparation:

• Solvent (Diluent): A mixture of Acetonitrile and Water (50:50, v/v).

• Standard Preparation: A reference standard of tert-butyl 3-(2-bromoethyl)piperidine-1-carboxylate is prepared at a concentration of approximately 0.5 mg/mL in the diluent.

• Sample Preparation:

  • Accurately weigh approximately 5 mg of the synthesized sample and the crude product into separate 10 mL volumetric flasks.

  • Dissolve the contents in the diluent and sonicate for 5 minutes to ensure complete dissolution.

  • Make up the volume to the mark with the diluent.

  • Filter the resulting solutions through a 0.45 µm syringe filter into HPLC vials prior to injection.[1]

The workflow for sample preparation and analysis is illustrated below.

Caption: HPLC Purity Analysis Workflow.

Comparative Data Analysis

The synthesized batch of tert-butyl 3-(2-bromoethyl)piperidine-1-carboxylate was compared against a hypothetical commercial standard (purity ≥98%) and the initial crude product. The results, including retention time, peak area percentage (purity), and tailing factor, are summarized in the table below.

Sample ID	Retention Time (min)	Purity by Area %	Tailing Factor (Tf)	Appearance of Chromatogram
Commercial Standard	5.12	99.85%	1.05	Single, sharp, symmetrical peak.
Synthesized Product	5.11	99.62%	1.10	Major peak with minor, well-resolved impurity peaks.
Crude Product	5.13	87.45%	1.35	Major peak with significant impurity peaks and baseline noise.

Discussion of Results:

The developed RP-HPLC method successfully separated the main component from its impurities. The synthesized product demonstrates high purity (99.62%), closely approaching the commercial standard (99.85%). The crude product, as expected, shows significantly lower purity (87.45%), indicating the presence of unreacted starting materials or by-products from the synthesis. The tailing factor for the purified product is well within the acceptable range (typically ≤ 1.5), suggesting good chromatographic performance.

The logical relationship between the samples and their determined purity levels is visualized in the diagram below.

Caption: Comparison of Purity Levels.

Conclusion

The experimental data confirms that the synthesis and subsequent purification protocol for tert-butyl 3-(2-bromoethyl)piperidine-1-carboxylate was highly effective. The developed HPLC method is robust and suitable for the routine purity analysis and quality control of this compound. This guide provides a clear framework for researchers to replicate the analysis and objectively compare the purity of different batches or sources of this important chemical intermediate.

References

• 1. benchchem.com [benchchem.com]
• 2. Separation of Piperidine, 4-chloro-1-methyl- on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 3. SAR study of piperidine derivatives as inhibitors of 1,4-dihydroxy-2-naphthoate isoprenyltransferase (MenA) from Mycobacterium tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. CN104007202B - A kind of HPLC analytical approach of 3-amino piperidine - Google Patents [patents.google.com]

Comparative Guide to the Biological Activity of Compounds Derived from Tert-butyl 3-(2-bromoethyl)piperidine-1-carboxylate

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the biological activities of compounds synthesized from the versatile building block, tert-butyl 3-(2-bromoethyl)piperidine-1-carboxylate. The piperidine scaffold is a privileged structure in medicinal chemistry, and its derivatives have shown a wide range of pharmacological effects. This document summarizes key quantitative data, details experimental protocols for biological assays, and visualizes relevant pathways to facilitate drug discovery and development efforts.

I. Biological Activities of Piperidine Derivatives: A Comparative Analysis

While direct biological activity data for compounds synthesized specifically from tert-butyl 3-(2-bromoethyl)piperidine-1-carboxylate is limited in publicly available literature, structurally similar 4-(2-aminoethyl)piperidine derivatives have been extensively studied as high-affinity ligands for the sigma-1 (σ1) receptor, a protein implicated in various central nervous system disorders and cancer.[1][2] These compounds also exhibit significant antiproliferative activity against various cancer cell lines.[1][2]

As a point of comparison, this guide also evaluates a distinct class of piperidine-containing compounds: spiro-piperidine derivatives . These rigidified analogs often exhibit potent and selective biological activities, including antileishmanial and anticancer properties.[1][3][4][5]

Table 1: Comparative Biological Activity of Piperidine Derivatives

Compound Class	Derivative Example	Biological Target	Quantitative Data (Kᵢ or IC₅₀)	Cell Line/Assay Condition	Reference
4-(2-Aminoethyl)piperidine Derivatives	N-Benzyl-N-methyl-2-(1-methyl-4-phenylpiperidin-4-yl)ethan-1-amine	σ1 Receptor	Kᵢ = 7.9 nM	Radioligand binding assay with [³H]-(+)-pentazocine	[1]
N-Benzyl-N-methyl-2-(1-methyl-4-phenylpiperidin-4-yl)ethan-1-amine	σ2 Receptor	Kᵢ = 318 nM	Radioligand binding assay with [³H]-DTG	[1]
Piperidine 4a	Human non-small cell lung cancer	Similar to haloperidol	A427 cells	[1][2]
1-Methylpiperidines 20a, 21a, 22a	Androgen-negative human prostate cancer	Stronger than NE100 and S1RA	DU145 cells	[1]
Spiro-piperidine Derivatives	Spiro[chromane-2,4'-piperidin]-4(3H)-one derivative	Mycobacterium tuberculosis H37Ra	-	-	[3]
Spiro-piperidine derivative 8a	Leishmania major (amastigote)	IC₅₀ = 0.89 µM	In vitro assay	[4][6]
Spiro-piperidine derivative 9a	Leishmania major (amastigote)	IC₅₀ = 0.50 µM	In vitro assay	[4][6]
Miltefosine (Reference Drug)	Leishmania major (amastigote)	IC₅₀ = 8.08 µM	In vitro assay	[4]
Spiro[piperidine‐4,3′‐pyrrolo[2,3‐b]pyridin]‐2′(1′h)‐one derivative 11	Human breast cancer	Moderate IC₅₀	MCF-7 cells	[5]
Spiro[piperidine‐4,3′‐pyrrolo[2,3‐b]pyridin]‐2′(1′h)‐one derivative 12	Human breast cancer	Moderate IC₅₀	MCF-7 cells	[5]

II. Experimental Protocols

Detailed methodologies for the key biological assays are provided below to ensure reproducibility and facilitate the evaluation of novel compounds.

A. Sigma-1 (σ1) Receptor Binding Assay

This protocol describes a competitive radioligand binding assay to determine the affinity of test compounds for the σ1 receptor.[1]

Materials:

• Receptor Source: Guinea pig brain membrane homogenates.

• Radioligand: [³H]-(+)-pentazocine.

• Assay Buffer: Tris-HCl (50 mM, pH 7.4).

• Non-specific Binding Control: Haloperidol (10 µM).

• Test Compounds: Stock solutions in a suitable solvent (e.g., DMSO).

• 96-well plates, scintillation vials, liquid scintillation cocktail, and a scintillation counter.

Procedure:

• Prepare serial dilutions of the test compounds.

• In a 96-well plate, add the assay buffer, radioligand, and either the test compound or the non-specific binding control.

• Add the membrane homogenate to initiate the binding reaction.

• Incubate the plate at 37°C for 150 minutes.

• Terminate the incubation by rapid filtration through glass fiber filters, followed by washing with ice-cold assay buffer.

• Transfer the filters to scintillation vials, add the scintillation cocktail, and quantify the radioactivity using a scintillation counter.

• Calculate the specific binding by subtracting the non-specific binding from the total binding.

• Determine the Kᵢ values using the Cheng-Prusoff equation.

B. Antiproliferative Activity Assessment (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method to assess cell viability and the cytotoxic potential of compounds.[7][8][9][10]

Materials:

• Cancer cell lines (e.g., A427, DU145, MCF-7).

• Complete cell culture medium.

• MTT solution (5 mg/mL in PBS).

• Solubilization solution (e.g., DMSO or a solution of 20% SDS in 50% DMF).

• 96-well plates.

• Microplate reader.

Procedure:

• Seed the cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Treat the cells with various concentrations of the test compounds and a vehicle control.

• Incubate the plate for a specified period (e.g., 48 or 72 hours).

• Add MTT solution to each well and incubate for 2-4 hours at 37°C, allowing viable cells to convert MTT to formazan crystals.

• Add the solubilization solution to dissolve the formazan crystals.

• Measure the absorbance at a wavelength of 570 nm using a microplate reader.

• Calculate the percentage of cell viability compared to the vehicle control and determine the IC₅₀ value.

III. Visualizing Molecular Pathways and Workflows

A. Experimental Workflow for Biological Evaluation

The following diagram illustrates a typical workflow for the synthesis and biological evaluation of novel piperidine derivatives.

Caption: Workflow for Synthesis and Biological Screening.

B. Simplified Sigma-1 Receptor Signaling

The sigma-1 receptor is a unique intracellular chaperone protein that modulates a variety of signaling pathways. The diagram below provides a simplified overview of its function.

Caption: Simplified Sigma-1 Receptor Signaling Pathway.

References

• 1. bepls.com [bepls.com]
• 2. researchgate.net [researchgate.net]
• 3. tandfonline.com [tandfonline.com]
• 4. Synthesis, Computational Insights, and Evaluation of Novel Sigma Receptors Ligands - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Synthesis and evaluation of novel (18)F-labeled spirocyclic piperidine derivatives as σ1 receptor ligands for positron emission tomography imaging - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. MTT (Assay protocol [protocols.io]
• 8. texaschildrens.org [texaschildrens.org]
• 9. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 10. atcc.org [atcc.org]

A Comparative Guide to the Synthesis of 3-Functionalized Piperidines: A Cost-Benefit Analysis

For researchers, scientists, and drug development professionals, the piperidine scaffold is a cornerstone of medicinal chemistry, appearing in a vast array of pharmaceuticals. The synthesis of 3-functionalized piperidines, in particular, presents a key challenge in the development of novel therapeutics. This guide provides an objective comparison of six prominent synthetic routes to this important structural motif, offering a cost-benefit analysis supported by experimental data to aid in the selection of the most appropriate method for a given research and development objective.

This comparative analysis focuses on key performance indicators including reaction yield, complexity, stereoselectivity, and the cost of starting materials and catalysts. The routes examined range from classical organic reactions to modern catalytic and biocatalytic approaches, each with its own set of advantages and disadvantages.

At a Glance: Comparison of Synthetic Routes to 3-Functionalized Piperidines

The following table summarizes the key quantitative data for the different synthetic strategies. For the purpose of a more direct comparison, the analysis is centered around the synthesis of (S)-N-Boc-3-hydroxypiperidine, a valuable chiral building block, or its immediate precursor, N-Boc-3-piperidone.

Synthetic Route	Key Transformation	Typical Yield (%)	Reaction Time (h)	Key Reagents/Catalysts	Estimated Reagent/Catalyst Cost per Mole of Product ($)	Stereoselectivity
Rhodium-Catalyzed Asymmetric Reductive Heck Reaction	C-C bond formation	70-95	20-24	Pyridine, Arylboronic Acid, [Rh(cod)OH]₂, (S)-Segphos, Phenyl Chloroformate	500 - 1500+	Excellent (High ee)
Ring-Closing Metathesis (RCM)	Olefin metathesis	65-91	2-18	Diene precursor, Grubbs or Hoveyda-Grubbs Catalyst	300 - 1000+	Dependent on chiral pool starting material
Aza-Diels-Alder Reaction	[4+2] cycloaddition	60-90	12-48	Diene, Imine, Lewis Acid or Organocatalyst	100 - 500+	Moderate to Excellent (Diastereo- and Enantioselective variants exist)
Reductive Amination	Imine/enamine reduction	75-95	2-24	Ketone/aldehyde, Amine, Reducing agent (e.g., NaBH(OAc)₃, H₂/Pd)	50 - 200	Generally low unless a chiral auxiliary or catalyst is used
Dieckmann Condensation	Intramolecular ester condensation	70-85	4-12	Di-ester, Strong base (e.g., NaOEt)	50 - 150	Not inherently stereoselective
Biocatalytic Reduction	Ketone reduction	>99	16-24	N-Boc-3-piperidone, Ketoreductase (KRED), Glucose Dehydrogenase (GDH), NADP⁺	100 - 400+	Excellent (High ee)

Disclaimer: Estimated costs are based on commercially available prices for research-grade chemicals at the time of publication and can vary significantly based on supplier, purity, and scale.

Visualizing the Synthetic Pathways

The following diagrams, generated using the DOT language, illustrate the logical flow of each synthetic route.

Figure 1: Rhodium-Catalyzed Asymmetric Reductive Heck Reaction.

Figure 2: Ring-Closing Metathesis (RCM) Pathway.

A Comparative Guide to Cyclization Methods for Piperidine Ring Formation

For Researchers, Scientists, and Drug Development Professionals

The piperidine ring is a ubiquitous scaffold in a vast array of pharmaceuticals and natural products. Its synthesis has been a focal point of organic chemistry for decades, leading to the development of numerous methodologies for the construction of this critical heterocyclic motif. This guide provides an objective comparison of key cyclization methods for piperidine ring formation, supported by experimental data and detailed protocols to aid researchers in selecting the most suitable strategy for their synthetic targets.

Reductive Amination

Reductive amination is a robust and widely employed method for the synthesis of piperidines, typically involving the condensation of a 1,5-dicarbonyl compound with a primary amine or ammonia, followed by in situ or subsequent reduction of the resulting imine/enamine intermediates. The "double reductive amination" (DRA) of a dicarbonyl compound is a particularly efficient one-pot process for constructing the piperidine skeleton.[1]

Mechanism: Double Reductive Amination

The reaction proceeds through a cascade of imine/enamine formation and reduction steps. Initially, one carbonyl group reacts with the amine to form an imine, which is then reduced to a secondary amine. This is followed by an intramolecular condensation of the newly formed amine with the second carbonyl group to generate a cyclic iminium ion (or enamine), which is subsequently reduced to afford the piperidine ring.

Caption: General workflow of double reductive amination for piperidine synthesis.

Quantitative Data

Entry	Starting Material (Dicarbonyl)	Amine	Reducing Agent	Solvent	Yield (%)	Diastereoselectivity	Reference
1	Glutaraldehyde	Benzylamine	NaBH(OAc)₃	1,2-Dichloroethane	85	-	[2]
2	2,6-Heptanedione	Ammonium formate	NaBH₃CN	Methanol	50 (over 2 steps)	Single isomer	[1]
3	Xylo-pentodialdose derivative	Lysine derivative	H₂, Pd(OH)₂/C	Methanol	70-78	-	[1]
4	Tetra-O-benzyl-D-galactopyranose derived diketone	Ammonium formate	NaBH₃CN	-	44 (over 2 steps)	Single isomer	[1]

Experimental Protocol: Synthesis of N-Butyl-1-deoxynojirimycin[1]

A solution of the crude 1,5-dicarbonyl sugar derivative (1.0 mmol) and butylamine (1.2 mmol) in methanol (10 mL) is stirred at room temperature. Sodium cyanoborohydride (1.5 mmol) is added portionwise over 30 minutes. The reaction mixture is stirred for an additional 12 hours. The solvent is removed under reduced pressure, and the residue is purified by flash chromatography on silica gel to afford the N-butyl-1-deoxynojirimycin in 77% yield.

Aza-Diels-Alder Reaction

The aza-Diels-Alder reaction is a powerful [4+2] cycloaddition for the construction of six-membered nitrogen heterocycles, including piperidines. This reaction typically involves the coupling of an imine (dienophile) with a diene. The use of electron-rich dienes, such as Danishefsky's diene, with various imines is a common strategy for the synthesis of highly functionalized piperidine precursors like dihydropyridinones.[3][4]

Mechanism: Aza-Diels-Alder Reaction

The concerted [4+2] cycloaddition pathway is depicted below. The reaction can be promoted by Lewis acids or Brønsted acids, which activate the imine dienophile towards cycloaddition. In some cases, the reaction can also proceed through a stepwise Mannich-type mechanism.[3][5]

Caption: The Aza-Diels-Alder reaction pathway for piperidine synthesis.

Quantitative Data

Entry	Diene	Imine	Catalyst/Conditions	Solvent	Yield (%)	Diastereoselectivity	Enantioselectivity (% ee)	Reference
1	Danishefsky's diene	N-Benzylidenebenzylamine	None	Methanol	95	-	-	[3]
2	Danishefsky's diene	N-Benzylideneaniline	Yb(OTf)₃ (10 mol%)	Acetonitrile	92	-	-	[6]
3	1,3-Butadiene	N-Tosylimine	Proline-derived organocatalyst	Toluene	85	95:5	98	[7]
4	Cyclopentadiene	Chiral imine	Chiral ionic liquid	Neat	80	85:15	-	[6]

Experimental Protocol: Acid-Free Aza-Diels-Alder Reaction[3]

To a solution of the imine (1.0 mmol) in methanol (5 mL) is added Danishefsky's diene (1.2 mmol) at room temperature. The reaction mixture is stirred for 12 hours. The solvent is then removed under reduced pressure, and the residue is purified by flash chromatography on silica gel to afford the corresponding 2-substituted dihydro-4-pyridone in high yield.

Ring-Closing Metathesis (RCM)

Ring-closing metathesis (RCM) has emerged as a powerful and versatile tool for the synthesis of a wide variety of carbo- and heterocycles, including piperidines. This method involves the intramolecular cyclization of a diene precursor catalyzed by a transition metal complex, typically a ruthenium-based catalyst such as Grubbs' or Hoveyda-Grubbs' catalysts.[8]

Mechanism: Ring-Closing Metathesis

The catalytic cycle of RCM involves the formation of a metallacyclobutane intermediate from the diene substrate and the ruthenium catalyst. This intermediate then undergoes a retro-[2+2] cycloaddition to release an olefin byproduct (typically ethylene) and regenerate the catalyst, which can then enter another catalytic cycle.

Caption: Catalytic cycle of Ring-Closing Metathesis (RCM).

Quantitative Data

Entry	Substrate	Catalyst (mol%)	Solvent	Yield (%)	E/Z Selectivity	Reference
1	N-Tosyl-diallylamine	Grubbs' I (5)	Dichloromethane	95	-	[5]
2	N-Boc protected diene	Grubbs' II (1)	Dichloromethane	92	E-selective	[5]
3	Chiral diene	Hoveyda-Grubbs' II (5)	Toluene	88	>98:2	[3]
4	N-Allyl-N-homoallylamine	Grubbs' II (3)	Dichloromethane	85	-	[8]

Experimental Protocol: Synthesis of a Protected 4-Substituted Piperidine[8]

To a solution of the diene precursor (1.0 mmol) in dry, degassed dichloromethane (100 mL, 0.01 M) is added Grubbs' second-generation catalyst (0.05 mmol, 5 mol%). The reaction mixture is heated to reflux under an argon atmosphere for 4 hours. The solvent is then removed under reduced pressure, and the residue is purified by flash chromatography on silica gel to afford the desired tetrahydropyridine derivative.

Catalytic Asymmetric Synthesis

The development of catalytic asymmetric methods has been a major focus in piperidine synthesis, enabling the enantioselective production of chiral piperidine derivatives, which are of paramount importance in medicinal chemistry. These methods often employ chiral catalysts, including transition metal complexes and organocatalysts, to control the stereochemical outcome of the cyclization reaction.

Key Strategies

• Asymmetric Hydrogenation: Chiral metal catalysts are used for the enantioselective hydrogenation of pyridine or dihydropyridine precursors.

• Asymmetric [4+2] Cycloadditions: Chiral Lewis acids or organocatalysts are employed to induce enantioselectivity in aza-Diels-Alder reactions.

• Asymmetric Michael Additions: Chiral organocatalysts can mediate the enantioselective intramolecular Michael addition of an amine to an α,β-unsaturated system.

Caption: General concept of catalytic asymmetric piperidine synthesis.

Quantitative Data

Entry	Reaction Type	Substrate	Catalyst	Yield (%)	Enantioselectivity (% ee)	Reference
1	Asymmetric Hydrogenation	2-Substituted Pyridine	Chiral Iridium Complex	95	98	[9]
2	Asymmetric Aza-Diels-Alder	Imine + Diene	Chiral BINOL-Zr Complex	88	96	[6]
3	Asymmetric Michael Addition	Enone with pendant amine	Chiral Squaramide	92	94	[7]
4	Asymmetric Ring-Opening/Cross-Metathesis	Azabicycle	Chiral Molybdenum Complex	99	98	[3]

Experimental Protocol: Asymmetric Hydrogenation of a Pyridine Derivative

A solution of the substituted pyridine (1.0 mmol) and the chiral iridium catalyst (0.01 mmol, 1 mol%) in methanol (5 mL) is placed in a high-pressure reactor. The reactor is purged with hydrogen gas and then pressurized to 50 atm. The reaction mixture is stirred at 50 °C for 24 hours. After cooling to room temperature and releasing the pressure, the solvent is removed under reduced pressure. The residue is purified by flash chromatography to yield the enantioenriched piperidine.

Biocatalytic Synthesis

The use of enzymes as catalysts in organic synthesis offers several advantages, including high selectivity (chemo-, regio-, and stereoselectivity), mild reaction conditions, and environmental compatibility. In the context of piperidine synthesis, enzymes such as transaminases, imine reductases, and engineered hydroxylases have been employed to produce chiral piperidine derivatives with high optical purity.[10]

Key Enzymatic Transformations

• Transaminases: Can be used to generate chiral amines from ketones, which can then undergo spontaneous or enzyme-catalyzed cyclization.

• Imine Reductases (IREDs): Catalyze the asymmetric reduction of cyclic imines or enamines to chiral piperidines.

• Engineered Hydroxylases: Can introduce hydroxyl groups stereoselectively onto a pre-formed piperidine ring, enabling the synthesis of complex polyhydroxylated piperidines.

Caption: General schematic for biocatalytic piperidine synthesis.

Quantitative Data

Entry	Enzyme	Substrate	Product	Yield (%)	Enantioselectivity (% ee)	Reference
1	Transaminase	1,5-Diketone	Chiral aminopiperidine	85	>99	[10]
2	Imine Reductase (IRED)	Tetrahydropyridine	3-Substituted piperidine	88	94	[10]
3	Engineered P450 Hydroxylase	N-Boc-piperidine	N-Boc-3-hydroxypiperidine	75	>99	[10]
4	Lipase (CALB)	Benzaldehyde, Aniline, Acetoacetate	Polyfunctionalized piperidine	91	-	[11]

Experimental Protocol: Imine Reductase Catalyzed Synthesis of a Chiral Piperidine[10]

In a typical reaction, a buffer solution (e.g., potassium phosphate buffer, pH 7.5) containing the tetrahydropyridine substrate (10 mM), NAD(P)H cofactor (1.1 eq), a cofactor regeneration system (e.g., glucose/glucose dehydrogenase), and the purified imine reductase enzyme is incubated at a controlled temperature (e.g., 30 °C) with gentle shaking. The reaction progress is monitored by HPLC. Upon completion, the reaction mixture is extracted with an organic solvent (e.g., ethyl acetate), and the organic layer is dried and concentrated. The product is then purified by chromatography.

Intramolecular Cyclization

Intramolecular cyclization represents a broad and fundamental approach to piperidine ring synthesis, where a suitably functionalized acyclic precursor undergoes ring closure. This category encompasses a variety of reaction types, including radical cyclizations, nucleophilic substitutions, and transition-metal-catalyzed processes. The choice of method depends on the desired substitution pattern and stereochemistry of the target piperidine.

Common Intramolecular Cyclization Strategies

• Radical Cyclization: Involves the generation of a radical on the acyclic precursor, which then adds to an internal double or triple bond to form the six-membered ring.

• Nucleophilic Substitution: An intramolecular SN2 reaction where a nitrogen nucleophile displaces a leaving group to form the C-N bond of the piperidine ring.

• Transition-Metal-Catalyzed Cyclization: Various transition metals, such as palladium and gold, can catalyze the intramolecular addition of a nitrogen nucleophile to an alkene or alkyne.

Caption: General principle of intramolecular cyclization for piperidine synthesis.

Quantitative Data

Entry	Cyclization Type	Substrate	Reagents/Catalyst	Yield (%)	Diastereoselectivity	Reference
1	Radical Cyclization	Unsaturated N-chloroamine	TiCl₃, NaBH₄	78	4:1	[9]
2	Nucleophilic Substitution	5-Amino-1-hexanol derivative	MsCl, Et₃N; then base	85	-	[6]
3	Pd-catalyzed Hydroamination	Amino-alkene	Pd(dba)₂, BINAP	92	-	[9]
4	Gold-catalyzed Amination	Amino-alkene	AuCl(IPr), AgOTf	89	-	[9]

Experimental Protocol: Palladium-Catalyzed Intramolecular Hydroamination

A mixture of the amino-alkene (1.0 mmol), Pd₂(dba)₃ (0.025 mmol, 2.5 mol%), and BINAP (0.06 mmol, 6 mol%) in toluene (10 mL) is heated at 100 °C for 12 hours under an argon atmosphere. The reaction mixture is then cooled to room temperature and filtered through a pad of Celite. The filtrate is concentrated under reduced pressure, and the residue is purified by flash chromatography on silica gel to afford the piperidine product.

Conclusion

The synthesis of the piperidine ring can be achieved through a diverse array of cyclization methods, each with its own set of advantages and limitations. Reductive amination and the aza-Diels-Alder reaction are classic and powerful methods for constructing the piperidine core, often with high efficiency. Ring-closing metathesis provides a versatile route to a wide range of substituted and functionalized piperidines. For the synthesis of chiral piperidines, catalytic asymmetric methods and biocatalysis offer unparalleled levels of stereocontrol. Finally, a broad range of intramolecular cyclization strategies provide access to piperidines from carefully designed acyclic precursors. The choice of the optimal method will ultimately depend on the specific target molecule, the desired stereochemistry, and the availability of starting materials. This guide serves as a starting point for researchers to navigate the rich landscape of piperidine synthesis and select the most appropriate strategy for their research endeavors.

References

• 1. Selective Synthesis of Tetrahydroisoquinoline and Piperidine Scaffolds by Oxidative Ring Opening/Ring Closing Protocols of Substituted Indenes and Cyclopentenes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Synthesis of substituted pyridines and pyridazinesvia ring closing metathesis - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 3. Efficient enantioselective synthesis of piperidines through catalytic asymmetric ring-opening/cross-metathesis reactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 6. Optimized Ring Closing Metathesis Reaction Conditions to Suppress Desallyl Side Products in the Solid Phase Synthesis of Cyclic Peptides involving Tyrosine(O-allyl) - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. pubs.acs.org [pubs.acs.org]
• 9. mdpi.com [mdpi.com]
• 10. Synthesis of Stereoenriched Piperidines via Chemo-Enzymatic Dearomatization of Activated Pyridines - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Intercepting Methanimine for the Synthesis of Piperidine-Based N‑Heterocycles in an Aqueous Medium - PMC [pmc.ncbi.nlm.nih.gov]

The Strategic Advantage of Pre-Functionalized Piperidine Building Blocks in Drug Discovery: A Comparative Guide

For researchers, scientists, and drug development professionals, the efficient synthesis of complex molecules is a cornerstone of successful drug discovery programs. The piperidine scaffold is a ubiquitous and highly privileged motif in medicinal chemistry, found in a vast number of FDA-approved drugs.[1][2] This guide provides a comprehensive comparison of synthetic strategies for incorporating the piperidine ring, specifically examining the advantages of utilizing pre-functionalized piperidine building blocks versus de novo synthesis. We will use the well-known Alzheimer's disease drug, Donepezil, as a case study to provide a data-driven analysis of these approaches.

Executive Summary

The use of pre-functionalized piperidine building blocks in drug discovery offers significant advantages in terms of synthetic efficiency, speed, and structural diversity. Compared to de novo synthesis, which involves constructing the piperidine ring from acyclic precursors, the building block approach streamlines the synthetic route, leading to higher overall yields, fewer reaction steps, and faster access to target molecules and their analogs. This guide will demonstrate these advantages through a direct comparison of the synthesis of Donepezil, highlighting the quantitative benefits and providing detailed experimental protocols.

The Piperidine Scaffold: A Privileged Structure in Medicine

The six-membered nitrogen-containing heterocycle, piperidine, is a key structural component in numerous pharmaceuticals due to its ability to confer favorable physicochemical properties, such as improved solubility and metabolic stability.[2][3] Its three-dimensional structure allows for precise spatial orientation of substituents, enabling optimal interactions with biological targets.[4] Piperidine-containing drugs are used to treat a wide range of conditions, including cancer, central nervous system disorders, and infectious diseases.[3][5]

Comparative Analysis: Pre-Functionalized vs. De Novo Synthesis of Donepezil

Donepezil, an acetylcholinesterase inhibitor used to treat Alzheimer's disease, provides an excellent case study for comparing synthetic strategies.[6] Its structure features a key N-benzylpiperidine moiety connected to an indanone core.

Synthetic Strategy 1: The Pre-Functionalized Building Block Approach

This approach utilizes a commercially available or readily synthesized pre-functionalized piperidine, such as N-benzyl-4-formylpiperidine. The synthesis of Donepezil via this route typically involves two main steps:

• Aldol Condensation: Reaction of 5,6-dimethoxy-1-indanone with N-benzyl-4-formylpiperidine to form an enone intermediate.

• Catalytic Hydrogenation: Reduction of the carbon-carbon double bond of the enone to yield Donepezil.

Synthetic Strategy 2: The De Novo Synthesis Approach

A de novo synthesis of Donepezil involves the construction of the N-benzylpiperidine ring from acyclic starting materials. A common route to the key intermediate, N-benzyl-4-piperidone, involves:

• Michael Addition: Reaction of benzylamine with two equivalents of an acrylate ester.

• Dieckmann Condensation: Intramolecular cyclization of the resulting diester to form a β-ketoester.

• Hydrolysis and Decarboxylation: Removal of the ester group to yield N-benzyl-4-piperidone.

This piperidone intermediate must then be converted to the required aldehyde before proceeding with the condensation and hydrogenation steps as in Strategy 1.

Quantitative Comparison

The following table summarizes the key quantitative differences between the two synthetic strategies for Donepezil. The data is compiled from representative procedures found in the scientific literature.

Metric	Pre-Functionalized Building Block Approach	De Novo Synthesis Approach	Advantage of Pre-Functionalized Approach
Key Starting Materials	5,6-dimethoxy-1-indanone, N-benzyl-4-formylpiperidine	Benzylamine, Methyl Acrylate, 5,6-dimethoxy-1-indanone	Utilizes more advanced, commercially available intermediates.
Number of Steps (to Donepezil)	2	~5-6 (including synthesis of the building block)	Significantly fewer steps.
Overall Yield (approximate)	~70-80%	~30-40%	Higher overall yield.
Synthesis Time	Shorter	Longer	Faster access to the target molecule.
Purification	Generally more straightforward	More intermediates require purification	Reduced purification effort.

Experimental Protocols

Protocol 1: Synthesis of Donepezil using a Pre-functionalized Building Block

Step 1: Aldol Condensation of 5,6-dimethoxy-1-indanone and N-benzyl-4-formylpiperidine

To a solution of 5,6-dimethoxy-1-indanone (1.0 eq) and N-benzyl-4-formylpiperidine (1.1 eq) in a suitable solvent such as toluene or ethanol, a base (e.g., sodium hydroxide or potassium carbonate) is added. The reaction mixture is stirred at room temperature or with gentle heating until the starting materials are consumed, as monitored by thin-layer chromatography (TLC). The resulting enone intermediate is then isolated by filtration or extraction.

Step 2: Catalytic Hydrogenation of the Enone Intermediate

The enone intermediate from Step 1 is dissolved in a solvent like methanol or ethyl acetate. A palladium on carbon (Pd/C) catalyst is added, and the mixture is subjected to a hydrogen atmosphere (typically using a balloon or a Parr hydrogenator) at room temperature. The reaction is monitored by TLC or HPLC until the reduction is complete. The catalyst is then removed by filtration, and the solvent is evaporated to yield Donepezil, which can be further purified by crystallization.

Protocol 2: De Novo Synthesis of the N-benzyl-4-piperidone Building Block

Step 1: Michael Addition of Benzylamine and Methyl Acrylate

Benzylamine (1.0 eq) is reacted with methyl acrylate (2.2 eq) in a solvent such as methanol at room temperature. The reaction is typically stirred for several hours to ensure the formation of the diester product.

Step 2: Dieckmann Condensation

The diester from Step 1 is dissolved in an anhydrous solvent like toluene. A strong base, such as sodium methoxide or sodium hydride, is added, and the mixture is heated to reflux to induce intramolecular cyclization.

Step 3: Hydrolysis and Decarboxylation

The resulting β-ketoester is then heated with an aqueous acid (e.g., hydrochloric acid) to hydrolyze the ester and promote decarboxylation, yielding N-benzyl-4-piperidone. The product is typically purified by distillation or chromatography.

Visualizing the Advantages: Synthetic Workflow

The following diagram illustrates the streamlined nature of the pre-functionalized building block approach compared to the more convoluted de novo synthesis.

Caption: Comparative workflow of Donepezil synthesis.

Mechanism of Action: Donepezil and Acetylcholinesterase

Donepezil functions as a reversible inhibitor of acetylcholinesterase (AChE), the enzyme responsible for the breakdown of the neurotransmitter acetylcholine (ACh).[3][7] In Alzheimer's disease, there is a decline in cholinergic neurotransmission. By inhibiting AChE, Donepezil increases the concentration of ACh in the synaptic cleft, thereby enhancing cholinergic function.[7] This leads to improvements in cognitive function for some patients. The signaling pathway affected by Donepezil is central to understanding its therapeutic effect.

Caption: Simplified signaling pathway of Donepezil's action.

Conclusion: The Strategic Imperative of Building Blocks

The synthesis of Donepezil serves as a clear and compelling example of the strategic advantages offered by pre-functionalized piperidine building blocks in drug discovery. The ability to rapidly and efficiently synthesize a target molecule and its analogs is paramount for advancing a project through the discovery pipeline. By leveraging pre-functionalized building blocks, medicinal chemists can:

• Accelerate Timelines: Significantly reduce the time required to synthesize lead compounds.

• Improve Efficiency: Achieve higher overall yields and reduce the consumption of reagents and solvents.

• Enhance Diversity: Quickly access a wider range of analogs by simply varying the building blocks used in the final coupling steps.

While de novo synthesis remains a powerful tool for accessing novel and highly complex scaffolds, the strategic use of pre-functionalized building blocks is often the more pragmatic and efficient approach for the rapid exploration of chemical space around a privileged core like the piperidine ring. For drug discovery programs, this translates to faster decision-making, reduced costs, and an increased probability of identifying promising clinical candidates.

References

• 1. researchgate.net [researchgate.net]
• 2. scispace.com [scispace.com]
• 3. escholarship.org [escholarship.org]
• 4. scispace.com [scispace.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Donepezil modulates nicotinic receptors of substantia nigra dopaminergic neurones - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal of Tert-butyl 3-(2-bromoethyl)piperidine-1-carboxylate: A Step-by-Step Guide

For researchers, scientists, and professionals in drug development, the safe handling and disposal of chemical reagents is paramount. This guide provides essential safety and logistical information for the proper disposal of tert-butyl 3-(2-bromoethyl)piperidine-1-carboxylate, a halogenated piperidine derivative. Adherence to these procedures is critical for ensuring laboratory safety and environmental protection.

Immediate Safety and Handling Precautions

Before beginning any disposal procedure, ensure you are wearing appropriate Personal Protective Equipment (PPE). This includes, but is not limited to, safety goggles, a lab coat, and chemical-resistant gloves. All handling of this compound and its waste should be conducted in a well-ventilated area, preferably within a chemical fume hood.[1][2]

Waste Characterization and Segregation

Tert-butyl 3-(2-bromoethyl)piperidine-1-carboxylate is a halogenated organic compound.[1] Due to the presence of bromine, it must be disposed of as hazardous waste. It is crucial to segregate this waste from non-halogenated organic waste to prevent costly and complex disposal procedures.[3][4] Do not mix this waste with aqueous, acidic, or basic waste streams.

The following table summarizes the key considerations for the disposal of tert-butyl 3-(2-bromoethyl)piperidine-1-carboxylate:

Parameter	Guideline	Source
Waste Classification	Halogenated Organic Waste	[1][4]
Primary Disposal Method	Incineration by a licensed waste disposal facility	[5]
Container Type	Designated, properly labeled, and sealed container for halogenated waste	[3][6]
Environmental Release	Strictly avoid release into drains, soil, or waterways	[7]
Spill Management	Absorb with inert material, collect in a sealed container for disposal	[7]

Step-by-Step Disposal Protocol

• Waste Collection:

  • Collect all waste containing tert-butyl 3-(2-bromoethyl)piperidine-1-carboxylate, including residual amounts in original containers, contaminated lab supplies (e.g., pipette tips, weighing boats), and spill cleanup materials, in a designated and clearly labeled hazardous waste container.[3][6]

  • The container should be made of a compatible material and have a secure lid to prevent leakage or evaporation.

• Labeling:

  • Clearly label the waste container with "Hazardous Waste," the full chemical name: "tert-butyl 3-(2-bromoethyl)piperidine-1-carboxylate," and any other identifiers required by your institution's Environmental Health and Safety (EHS) department.[3] Note the presence of bromine.

• Storage:

  • Store the sealed waste container in a designated satellite accumulation area. This area should be secure, well-ventilated, and away from incompatible materials.[3]

• Arrange for Pickup:

  • Contact your institution's EHS department or a licensed professional waste disposal company to arrange for the pickup and final disposal of the halogenated waste.[5] Provide them with accurate information about the waste contents.

• Documentation:

  • Maintain a record of the amount of waste generated and the date of disposal, following your institution's protocols.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of tert-butyl 3-(2-bromoethyl)piperidine-1-carboxylate.

References

• 1. scienceready.com.au [scienceready.com.au]
• 2. Safe Laboratory Practices: Handling and Disposing of Organic Substances - HSC Chemistry [hscprep.com.au]
• 3. campusoperations.temple.edu [campusoperations.temple.edu]
• 4. bucknell.edu [bucknell.edu]
• 5. capotchem.cn [capotchem.cn]
• 6. benchchem.com [benchchem.com]
• 7. file.medchemexpress.com [file.medchemexpress.com]

Personal protective equipment for handling Tert-butyl 3-(2-bromoethyl)piperidine-1-carboxylate

Disclaimer: A comprehensive Safety Data Sheet (SDS) for Tert-butyl 3-(2-bromoethyl)piperidine-1-carboxylate was not available at the time of this writing. The following guidance is based on the available safety information for this specific compound and data from structurally related molecules, including other piperidine and bromoalkyl derivatives. It is imperative to supplement this information with a thorough risk assessment before handling this chemical.

Tert-butyl 3-(2-bromoethyl)piperidine-1-carboxylate is a combustible solid that is harmful if swallowed. Due to its chemical structure, which includes a piperidine ring and a bromoethyl group, it should be handled with caution, assuming it may also cause skin, eye, and respiratory irritation.

Personal Protective Equipment (PPE)

Proper personal protective equipment is critical to ensure safety when handling Tert-butyl 3-(2-bromoethyl)piperidine-1-carboxylate. The following table summarizes the recommended PPE.

Protection Type	Specification	Purpose
Eye/Face Protection	Safety goggles with side-shields or a face shield.[1]	Protects against splashes and airborne particles.
Hand Protection	Chemical-resistant gloves (e.g., nitrile rubber, butyl rubber).[1]	Prevents skin contact. Gloves should be inspected before use and disposed of properly after handling.
Skin and Body Protection	Laboratory coat, long pants, and closed-toe shoes. For larger quantities or increased risk of exposure, consider impervious clothing.[1]	Minimizes the risk of skin exposure.
Respiratory Protection	Use in a well-ventilated area or a chemical fume hood.[1] If ventilation is inadequate, a suitable respirator should be worn.	Prevents inhalation of dust or vapors.

Operational and Disposal Plans

A systematic approach to handling and disposal is essential to maintain a safe laboratory environment. The following tables outline the procedural steps for the operational workflow and waste disposal.

Operational Plan

Step	Procedure	Key Safety Precautions
1. Preparation	Before handling, ensure all necessary PPE is available and in good condition. Prepare the work area in a well-ventilated space, preferably a chemical fume hood.	Have an emergency plan and necessary spill cleanup materials readily accessible.
2. Handling	Avoid direct contact with the chemical. Use appropriate tools for transfer and weighing. Avoid creating dust.	Do not eat, drink, or smoke in the handling area.[1]
3. Storage	Store in a tightly closed container in a cool, dry, and well-ventilated area.[1] Keep away from incompatible materials such as strong oxidizing agents.	The storage class for this compound is 11: Combustible Solids.
4. Post-Handling	Thoroughly wash hands and any exposed skin with soap and water after handling.[1] Clean the work area and any equipment used.	Decontaminate surfaces and equipment with a suitable solvent like alcohol.[1]

Disposal Plan

Waste Type	Disposal Procedure	Regulatory Compliance
Unused Chemical	Dispose of as hazardous waste through a licensed professional waste disposal service.[2]	Follow all local, state, and federal regulations for hazardous waste disposal.
Contaminated Materials	Any materials that have come into contact with the chemical (e.g., gloves, paper towels, weighing boats) should be collected in a sealed, labeled container and disposed of as hazardous waste.[2]	Ensure proper labeling and segregation of waste streams.
Empty Containers	Empty containers may retain chemical residue and should be treated as hazardous waste. Dispose of as unused product.[2]	Do not reuse empty containers.

Emergency Procedures

In the event of an emergency, immediate and appropriate action is crucial.

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek medical attention.[1][2]

• Skin Contact: Immediately wash off with soap and plenty of water while removing all contaminated clothing and shoes. Seek medical attention.[1][2]

• Inhalation: Move the exposed person to fresh air. If not breathing, give artificial respiration. Seek medical attention.[1][2]

• Ingestion: Do NOT induce vomiting. Wash out the mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.[1][2]

• Spills: For small spills, absorb with an inert material (e.g., sand, vermiculite) and place in a suitable container for disposal.[1] For larger spills, evacuate the area and contact emergency services. Ensure adequate ventilation.

Workflow for Handling Tert-butyl 3-(2-bromoethyl)piperidine-1-carboxylate

Caption: A logical workflow for the safe handling of Tert-butyl 3-(2-bromoethyl)piperidine-1-carboxylate.

References

• 1. file.medchemexpress.com [file.medchemexpress.com]
• 2. capotchem.com [capotchem.com]